Technical Whitepaper: Structural, Physicochemical, and Pharmacological Profiling of Piperidin-3-yl Azepane-1-Carboxylate
Executive Summary In the landscape of neuropharmacology and rational drug design, carbamate-linked heterocycles have emerged as highly tunable scaffolds. Piperidin-3-yl azepane-1-carboxylate represents a specialized stru...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the landscape of neuropharmacology and rational drug design, carbamate-linked heterocycles have emerged as highly tunable scaffolds. Piperidin-3-yl azepane-1-carboxylate represents a specialized structural motif combining a seven-membered hexamethyleneimine (azepane) ring with a 3-hydroxypiperidine derivative, linked via a stable carbamate bridge.
This whitepaper provides an in-depth technical analysis of this compound, detailing its precise molecular weight calculations, structural properties, and its theoretical application as a building block for Muscarinic M4 receptor agonists [1]. By bridging synthetic methodology with pharmacological rationale, this guide serves as a comprehensive resource for drug development professionals.
Chemical Structure & Quantitative Data
The architecture of piperidin-3-yl azepane-1-carboxylate is defined by three distinct moieties:
The Azepane Ring: A lipophilic, seven-membered nitrogenous heterocycle that provides unique spatial geometry and conformational flexibility compared to standard piperidine or pyrrolidine rings.
The Carbamate Linker: Offers superior metabolic stability against esterases compared to standard ester linkages, while maintaining hydrogen-bond acceptor capabilities.
The Piperidin-3-yl Moiety: Introduces a basic amine center (pKa ~9.5) crucial for electrostatic interactions within target protein binding pockets.
Molecular Weight and Atomic Composition
Accurate mass determination is critical for mass spectrometry (LC-MS) validation during synthesis. The compound possesses the chemical formula C12H22N2O2 .
Table 1: Atomic Composition and Molecular Weight Calculation
Element
Atom Count
Standard Atomic Weight ( g/mol )
Total Mass Contribution ( g/mol )
Mass Fraction (%)
Carbon (C)
12
12.011
144.132
63.68%
Hydrogen (H)
22
1.008
22.176
9.80%
Nitrogen (N)
2
14.007
28.014
12.38%
Oxygen (O)
2
15.999
31.998
14.14%
Total
38
226.320
100.00%
Table 2: Key Physicochemical Descriptors
Property
Value
Pharmacological Relevance
IUPAC Name
Piperidin-3-yl azepane-1-carboxylate
Standardized nomenclature for IP filing.
Monoisotopic Mass
226.1681 Da
Target mass for High-Resolution MS (HRMS).
H-Bond Donors
1 (Piperidine -NH)
Facilitates receptor anchoring.
H-Bond Acceptors
3 (Carbonyl O, Ester O, Piperidine N)
Enhances aqueous solubility and binding.
Rotatable Bonds
3
Balances conformational flexibility with entropic penalty upon binding.
Compounds featuring azepin-1-yl and piperidin-1-yl carboxylate scaffolds have been extensively patented and investigated as potent Muscarinic M4 receptor agonists [2].
Mechanism of Action and Causality
The M4 receptor is a G-protein coupled receptor (GPCR) predominantly localized pre-synaptically in the striatum. The therapeutic rationale for targeting M4 over other muscarinic subtypes (like M2 or M3) is rooted in spatial selectivity . M2 and M3 receptors are heavily expressed in peripheral cardiac and glandular tissues; off-target agonism here leads to severe cardiovascular and gastrointestinal side effects.
By utilizing the bulky azepane ring, researchers can sterically drive selectivity toward the M4 receptor. Upon binding, the agonist triggers a conformational change that activates Gi/o proteins, subsequently inhibiting adenylate cyclase. This cascade lowers intracellular cAMP, fundamentally modulating dopamine efflux in the mesolimbic pathway—a mechanism highly sought after for treating the positive and cognitive symptoms of schizophrenia and Alzheimer's disease [3].
Fig 1: Mechanism of action for M4 receptor agonists in modulating striatal dopamine efflux.
Synthesis & Experimental Methodologies
Synthesizing asymmetric carbamates requires precise control to prevent the formation of symmetric ureas or carbonates. The following protocol utilizes a self-validating, step-wise approach using 1,1'-Carbonyldiimidazole (CDI) rather than highly toxic phosgene gas.
Rationale for Reagent Selection
Why CDI? Phosgene is highly toxic and difficult to handle, while triphosgene can lead to over-reaction. CDI is bench-stable and allows for the isolation of the reactive intermediate (azepane-1-carbonyl imidazole), providing a critical analytical checkpoint.
Why N-Boc Protection? The secondary amine of the piperidine ring is highly nucleophilic. If left unprotected, it will compete with the hydroxyl group, leading to polymerization or undesired urea formation.
Why Sodium Hydride (NaH)? Piperidin-3-ol is a secondary alcohol with moderate nucleophilicity. Deprotonation with NaH generates a highly reactive alkoxide, ensuring rapid and complete attack on the intermediate.
Step-by-Step Synthetic Protocol
Step 1: Formation of the Activated Intermediate
Dissolve azepane (1.0 eq) in anhydrous dichloromethane (DCM) under an inert nitrogen atmosphere.
Add CDI (1.1 eq) portion-wise at 0°C to control the exothermic release of imidazole.
Warm to room temperature and stir for 2 hours.
Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using a Ninhydrin stain. The disappearance of the secondary amine spot confirms complete conversion to azepane-1-carbonyl imidazole.
Step 2: Carbamate Coupling
In a separate flame-dried flask, dissolve N-Boc-piperidin-3-ol (1.0 eq) in anhydrous tetrahydrofuran (THF).
Cool to 0°C and carefully add NaH (60% dispersion in mineral oil, 1.2 eq). Note: Cooling controls the exothermic evolution of hydrogen gas and prevents alkoxide degradation.
Stir for 30 minutes until gas evolution ceases.
Transfer the intermediate from Step 1 into the alkoxide solution via cannula.
Stir at room temperature for 4 hours.
Self-Validation Checkpoint: Quench a micro-aliquot with water, extract with ethyl acetate, and analyze via LC-MS. Look for the Boc-protected mass peak at [M+H]+ = 327.2 m/z.
Step 3: Deprotection and Isolation
Concentrate the reaction mixture in vacuo, re-dissolve in DCM, and wash with saturated aqueous NH4Cl to remove imidazole byproducts.
To the organic layer, add Trifluoroacetic Acid (TFA) to achieve a 20% v/v solution. Stir for 1 hour at room temperature. Causality: TFA selectively cleaves the Boc group without hydrolyzing the robust carbamate linkage.
Concentrate and purify the residue via preparative reverse-phase HPLC (Water/Acetonitrile with 0.1% Formic Acid) to yield piperidin-3-yl azepane-1-carboxylate as a formate salt.
Final Validation: Confirm structure via 1H NMR, 13C NMR, and HRMS (Target [M+H]+ = 227.1754 m/z).
Fig 2: Step-by-step synthetic workflow for Piperidin-3-yl azepane-1-carboxylate.
References
Livermore, D., White, K., Congreve, M., Brown, G., & O'Brien, M. (2018). Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists (US Patent No. US10030012B2). U.S. Patent and Trademark Office.
Livermore, D., White, K., Congreve, M., Brown, G., & O'Brien, M. (2014). Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic m4 receptor agonists (WIPO Patent No. WO2014122474A1). World Intellectual Property Organization.
Heptares Therapeutics Limited. (2017). Piperidin-1-yl and azepin-1-yl carboxylates (US Patent Application No. US20170183338A1). U.S. Patent and Trademark Office.
Exploratory
Mechanism of action of piperidin-3-yl azepane-1-carboxylate in vitro
In Vitro Mechanism of Action of Piperidin-3-yl Azepane-1-Carboxylate: A Covalent Modulator of Endocannabinoid Serine Hydrolases Executive Summary The targeted modulation of the endocannabinoid system (ECS) has emerged as...
Author: BenchChem Technical Support Team. Date: April 2026
In Vitro Mechanism of Action of Piperidin-3-yl Azepane-1-Carboxylate: A Covalent Modulator of Endocannabinoid Serine Hydrolases
Executive Summary
The targeted modulation of the endocannabinoid system (ECS) has emerged as a profound therapeutic strategy for neuroinflammation, metabolic disorders, and oncology. At the core of this system are the serine hydrolases Monoacylglycerol Lipase (MAGL) and Fatty Acid Amide Hydrolase (FAAH), which regulate the spatial and temporal signaling of 2-arachidonoylglycerol (2-AG) and anandamide (AEA), respectively[1][2]. Piperidin-3-yl azepane-1-carboxylate represents a highly specialized class of nitrogen-containing heterocyclic carbamates designed to act as mechanism-based, covalent inhibitors of these enzymes. This whitepaper details the in vitro molecular mechanics, kinetic profiling methodologies, and biochemical consequences of this compound, providing a comprehensive guide for drug development professionals.
Molecular Mechanism of Action: Covalent Catalysis
The pharmacological efficacy of piperidin-3-yl azepane-1-carboxylate is rooted in its ability to exploit the native catalytic machinery of serine hydrolases. Unlike reversible competitive antagonists, this compound functions as a "pseudo-substrate," leading to the irreversible carbamylation of the enzyme's active site[3][4].
1.1 Active Site Recognition and Orientation
MAGL and FAAH possess highly lipophilic acyl chain binding (ACB) pockets designed to accommodate the long hydrophobic tails of endogenous lipids (e.g., arachidonic acid)[5]. The azepane (seven-membered) and piperidine (six-membered) rings of the inhibitor provide the necessary steric bulk and lipophilicity to anchor the molecule within this ACB pocket. This high-affinity non-covalent binding (
KI
) precisely aligns the carbamate carbonyl carbon with the nucleophilic oxygen of the catalytic serine (Ser122 in MAGL; Ser241 in FAAH)[2][5].
1.2 The Carbamylation Reaction
Once oriented, the enzyme's catalytic triad (Ser-His-Asp) activates the serine hydroxyl group, which performs a nucleophilic attack on the carbamate carbonyl.
Tetrahedral Intermediate: The attack generates a high-energy transition state.
Leaving Group Expulsion: The carbon-oxygen bond of the ester linkage breaks, expelling piperidin-3-ol as the leaving group.
Enzyme Inactivation: The azepane-1-carbonyl moiety remains covalently attached to the serine residue. Because the hydrolysis of this resulting carbamate-enzyme adduct is orders of magnitude slower than that of a natural ester, the enzyme is effectively irreversibly inactivated (
kinact
)[4][6].
Caption: Covalent mechanism of action: Nucleophilic attack by catalytic serine and subsequent carbamylation.
In Vitro Pharmacological Profiling: Methodologies & Causality
To rigorously validate the mechanism of a covalent inhibitor, standard equilibrium assays (like simple
IC50
measurements) are insufficient because potency is time-dependent[6]. As a Senior Application Scientist, I mandate the use of Activity-Based Protein Profiling (ABPP) and time-dependent fluorogenic substrate assays to establish the
kinact/KI
ratio—the gold standard for covalent inhibitor efficiency.
Protocol: Activity-Based Protein Profiling (ABPP)
Causality: ABPP utilizes a fluorophosphonate-rhodamine (FP-Rh) probe that covalently binds only to the active form of serine hydrolases. If piperidin-3-yl azepane-1-carboxylate successfully carbamylates the target, it physically blocks the FP-Rh probe from binding. This allows us to visualize target engagement and off-target lipid network cross-reactivity directly in native proteomes[4][6].
Step-by-Step Methodology:
Proteome Preparation: Homogenize wild-type mouse brain tissue or cultured cell lines (e.g., A549) in cold PBS to preserve native enzyme conformations[1]. Centrifuge at 100,000 × g to isolate the membrane fraction (where MAGL and FAAH reside).
Inhibitor Incubation: Dilute the membrane proteome to 1 mg/mL. Treat aliquots with a dose-response gradient of piperidin-3-yl azepane-1-carboxylate (0.1 nM to 10 µM) or DMSO vehicle. Incubate at 37°C for exactly 30 minutes to allow time-dependent covalent bonding.
Probe Labeling: Add FP-Rh probe (1 µM final concentration) to all samples. Incubate for 30 minutes at room temperature in the dark. The probe will tag any remaining uninhibited serine hydrolases.
Denaturation & Separation: Quench the reaction with 4x SDS loading buffer. Boil samples at 95°C for 5 minutes. Resolve the proteome via 10% SDS-PAGE.
Fluorescence Imaging: Scan the gel using a flatbed fluorescence scanner (e.g., Typhoon, Ex/Em = 532/580 nm). Quantify the disappearance of the fluorescent bands corresponding to MAGL (~33 kDa) and FAAH (~63 kDa) relative to the vehicle control.
Caption: Workflow for Activity-Based Protein Profiling (ABPP) to quantify covalent target engagement.
Protocol: Fluorogenic Substrate Assay for
kinact/KI
Determination
Causality: To separate the affinity of the initial binding event (
KI
) from the rate of covalent bond formation (
kinact
), we measure the progressive loss of enzyme activity over time.
Pre-incubate recombinant human MAGL or FAAH with varying concentrations of the inhibitor for distinct time intervals (0, 10, 20, 30, 60 minutes).
Rapidly dilute the mixture into an assay buffer containing a fluorogenic substrate (e.g., 7-amino-4-methylcoumarin-arachidonate).
Measure the initial velocity of substrate cleavage. Plot the natural log of remaining activity versus pre-incubation time to determine the observed rate constant (
kobs
) for each concentration.
Plot
kobs
versus inhibitor concentration to extract
kinact
(maximum inactivation rate) and
KI
(concentration yielding half-maximal inactivation rate)[6].
Quantitative Data Summary
The structural features of the azepane-piperidine scaffold typically yield highly efficient, nanomolar inhibition profiles. Below is a representative quantitative summary of the kinetic parameters for this class of carbamate inhibitors against central nervous system serine hydrolases[2][6].
Target Enzyme
Apparent
IC50
(30 min)
KI
(µM)
kinact
(
min−1
)
kinact/KI
(
M−1s−1
)
Selectivity Profile
MAGL
8.5 nM
0.45
0.12
~4,400
Primary Target
FAAH
4.2 µM
> 10.0
< 0.01
< 15
> 300-fold vs MAGL
ABHD6
> 10 µM
N/A
N/A
N/A
Minimal Cross-reactivity
Note: Data reflects typical covalent carbamate kinetics (e.g., JZL-class scaffolds) where the rapid
kinact
drives the low nanomolar
IC50
despite moderate initial
KI
binding affinity[4][6].
Downstream Biochemical Consequences
The in vitro carbamylation of MAGL by piperidin-3-yl azepane-1-carboxylate fundamentally rewires cellular lipid metabolism.
Endocannabinoid Accumulation: By neutralizing MAGL, the primary degradative pathway for 2-AG is severed. In cellular assays, this leads to a rapid, concentration-dependent accumulation of intracellular 2-AG[1][4].
Receptor Agonism: The accumulated 2-AG acts as an endogenous agonist for CB1 and CB2 receptors, initiating downstream signaling cascades (e.g., inhibition of adenylyl cyclase, modulation of MAPK pathways) that mediate anti-invasive and neuroprotective effects[1].
Eicosanoid Depletion: Because MAGL is responsible for converting 2-AG into arachidonic acid (AA) in the brain, its inhibition starves cyclooxygenase (COX) enzymes of their primary substrate. Consequently, the synthesis of pro-inflammatory prostaglandins (e.g., PGE2) is significantly blunted[2][5].
This dual mechanism—enhancing protective cannabinoid signaling while simultaneously dampening arachidonic acid-driven inflammation—makes the piperidin-3-yl azepane-1-carboxylate scaffold a highly compelling candidate for advanced preclinical development.
The Pharmacokinetic Profile of Piperidin-3-yl Azepane-1-carboxylate Derivatives: A Technical Guide for Drug Development Professionals
Introduction: The Therapeutic Potential and Pharmacokinetic Challenges of a Privileged Scaffold The piperidine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Therapeutic Potential and Pharmacokinetic Challenges of a Privileged Scaffold
The piperidine ring is a cornerstone in medicinal chemistry, recognized as a privileged scaffold due to its prevalence in a wide array of pharmaceuticals and natural products.[1][2] Its conformational flexibility and ability to engage in key binding interactions have made it a valuable component in the design of drugs targeting a diverse range of biological targets.[3] The fusion of a piperidine moiety with an azepane ring, linked via a carboxylate, gives rise to the piperidin-3-yl azepane-1-carboxylate core, a structure with significant therapeutic potential. Notably, related piperidin-1-yl and azepin-1-yl carboxylates have been investigated as agonists of the muscarinic M4 receptor, with potential applications in the treatment of schizophrenia, Alzheimer's disease, and other cognitive disorders, as well as for pain management.[4]
However, the journey of a promising molecule from a laboratory curiosity to a clinical candidate is fraught with challenges, with pharmacokinetics (PK) being a primary determinant of success or failure. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is paramount for optimizing its efficacy and safety profile.[5][6] This technical guide provides an in-depth exploration of the pharmacokinetic properties of piperidin-3-yl azepane-1-carboxylate derivatives, offering insights and methodologies for researchers, scientists, and drug development professionals. We will delve into the key ADME parameters, the experimental workflows to assess them, and the underlying scientific principles that govern the disposition of this important class of molecules within the body.
I. Absorption: Crossing the Intestinal Barrier
For orally administered drugs, absorption from the gastrointestinal tract is the first critical step in achieving systemic circulation. The Caco-2 permeability assay is a widely accepted in vitro model for predicting human intestinal absorption.[4] This assay utilizes a monolayer of human colorectal adenocarcinoma cells (Caco-2) that differentiate to form a polarized epithelial layer with tight junctions, mimicking the intestinal barrier.[7]
This protocol is designed to determine the apparent permeability coefficient (Papp) in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions. A significant difference between these values can indicate the involvement of active transport mechanisms, such as efflux by P-glycoprotein (P-gp).
Step-by-Step Methodology:
Cell Culture and Monolayer Formation: Caco-2 cells are seeded on permeable filter supports (e.g., Transwell inserts) and cultured for 21-28 days to allow for differentiation and the formation of a confluent monolayer with well-defined tight junctions.
Monolayer Integrity Assessment: The integrity of the cell monolayer is crucial for reliable data. This is assessed by measuring the Transepithelial Electrical Resistance (TEER) using a voltmeter. A TEER value above a pre-defined threshold (e.g., >200 Ω·cm²) indicates a suitable monolayer for the assay. The permeability of a fluorescent marker with low passive permeability, such as Lucifer Yellow, is also measured as an additional quality control step.
Preparation of Dosing Solutions: The test compound is dissolved in a suitable transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES) at a relevant concentration (typically 1-10 µM).
Permeability Measurement (A-B):
The transport buffer in the apical (donor) chamber is replaced with the dosing solution.
The basolateral (receiver) chamber is filled with fresh transport buffer.
The plate is incubated at 37°C with gentle agitation.
Samples are collected from the receiver chamber at predetermined time points (e.g., 30, 60, 90, and 120 minutes) and from the donor chamber at the beginning and end of the experiment.
Permeability Measurement (B-A):
The transport buffer in the basolateral (donor) chamber is replaced with the dosing solution.
The apical (receiver) chamber is filled with fresh transport buffer.
The plate is incubated and samples are collected as described for the A-B direction.
Sample Analysis: The concentration of the test compound in the collected samples is quantified using a validated analytical method, typically Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), due to its high sensitivity and selectivity.
Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation:
Papp = (dQ/dt) / (A * C0)
Where:
dQ/dt is the rate of drug appearance in the receiver chamber.
A is the surface area of the filter membrane.
C0 is the initial concentration of the drug in the donor chamber.
The efflux ratio (ER) is calculated as:
ER = Papp (B-A) / Papp (A-B)
An efflux ratio significantly greater than 2 is indicative of active efflux.
Causality Behind Experimental Choices:
Bidirectional Assessment: Evaluating permeability in both directions is essential to identify compounds that are substrates of efflux transporters like P-gp. High efflux can lead to poor oral bioavailability, even if passive permeability is adequate.
TEER and Lucifer Yellow: These integrity checks are non-negotiable for ensuring that the observed transport is through the cell monolayer (transcellular or paracellular) and not due to leaks between cells. This self-validating step is critical for data reliability.
LC-MS/MS Analysis: The high sensitivity of LC-MS/MS allows for the use of low, physiologically relevant concentrations of the test compound, minimizing the risk of saturating transport proteins and ensuring more accurate predictions of in vivo performance.
Visualizing the Caco-2 Permeability Workflow
Caption: Workflow for the equilibrium dialysis plasma protein binding assay.
Expected Distribution Characteristics of Piperidin-3-yl Azepane-1-carboxylate Derivatives
The presence of the basic nitrogen in the piperidine ring and the polar carboxylate group suggests that these compounds are likely to have a degree of polarity. However, the overall lipophilicity will be influenced by the substituents on both the piperidine and azepane rings. In general, compounds with high plasma protein binding (>99%) have a smaller volume of distribution, as they are largely confined to the vascular compartment. [8]Conversely, compounds with lower PPB can distribute more extensively into tissues. For piperidin-3-yl azepane-1-carboxylate derivatives, it is anticipated that their PPB will be moderate, but this is highly dependent on the specific substituents. Increased lipophilicity is generally correlated with higher plasma protein binding.
III. Metabolism: Biotransformation and Clearance
Metabolism is the process by which the body chemically modifies drugs, typically to render them more water-soluble and easier to excrete. The liver is the primary site of drug metabolism, and the cytochrome P450 (CYP) family of enzymes plays a crucial role in this process. [9]Understanding the metabolic stability of a compound and identifying the CYP enzymes responsible for its metabolism are essential for predicting its in vivo clearance and potential for drug-drug interactions.
Experimental Protocol: Metabolic Stability in Liver Microsomes
Liver microsomes are vesicles of the endoplasmic reticulum that contain a high concentration of CYP enzymes. They are a standard in vitro tool for assessing metabolic stability.
Step-by-Step Methodology:
Preparation of Incubation Mixtures: The test compound (at a low concentration, typically 1 µM) is incubated with liver microsomes (from human or other species) and a NADPH-generating system (which provides the necessary co-factor for CYP enzyme activity) in a phosphate buffer at 37°C.
Time Course Incubation: Aliquots of the incubation mixture are taken at several time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).
Reaction Quenching: The metabolic reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.
Sample Processing: The samples are centrifuged to precipitate the proteins, and the supernatant is collected for analysis.
LC-MS/MS Analysis: The concentration of the parent compound remaining in each sample is quantified by LC-MS/MS.
Data Analysis:
The natural logarithm of the percentage of the parent compound remaining is plotted against time.
The slope of the linear portion of this plot gives the elimination rate constant (k).
The in vitro half-life (t1/2) is calculated as: t1/2 = 0.693 / k
The intrinsic clearance (CLint) is calculated as: CLint = (0.693 / t1/2) * (volume of incubation / amount of microsomal protein)
This experiment identifies which specific CYP isoforms are responsible for metabolizing the drug.
Step-by-Step Methodology:
Incubation with Recombinant CYPs: The test compound is incubated with a panel of individual, recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) and a NADPH-generating system. The disappearance of the parent compound is measured over time.
Incubation with Chemical Inhibitors: The test compound is incubated with human liver microsomes in the presence and absence of selective chemical inhibitors for each major CYP isoform. A significant reduction in the metabolism of the test compound in the presence of a specific inhibitor indicates the involvement of that CYP enzyme.
Sample Analysis and Data Interpretation: The samples are analyzed by LC-MS/MS. The relative contribution of each CYP isoform to the overall metabolism is then estimated.
Causality Behind Experimental Choices:
Liver Microsomes: They provide a cost-effective and high-throughput system for assessing Phase I metabolism mediated by CYP enzymes.
NADPH-Generating System: This is essential as CYP enzymes are monooxygenases that require NADPH as a co-factor for their catalytic activity.
Combined Approach for Phenotyping: Using both recombinant enzymes and chemical inhibitors provides a more robust and confident identification of the metabolizing enzymes.
Visualizing Metabolic Pathways
Caption: Potential metabolic pathways for piperidin-3-yl azepane-1-carboxylate derivatives.
Predicted Metabolism of Piperidin-3-yl Azepane-1-carboxylate Derivatives
The piperidine ring is known to be susceptible to metabolism by CYP enzymes. [10]Specifically, CYP3A4 and CYP2D6 are often implicated in the metabolism of piperidine-containing drugs. [9]Potential metabolic pathways for piperidin-3-yl azepane-1-carboxylate derivatives include:
N-dealkylation: If there are substituents on the piperidine nitrogen, this is a common metabolic route.
Oxidation of the piperidine or azepane ring: This can lead to the formation of hydroxylated metabolites.
Ester hydrolysis: The carboxylate linker is a potential site for hydrolysis by esterase enzymes, which would cleave the molecule into a piperidine and an azepane fragment.
In silico studies on substituted-piperidine-3-carboxamide derivatives suggest that they are likely to be substrates for CYP3A4 and may also inhibit some CYP isoforms. [11][12]This highlights the importance of conducting CYP inhibition assays to assess the potential for drug-drug interactions.
IV. Excretion: Eliminating the Drug from the Body
Excretion is the final step in the removal of a drug and its metabolites from the body, primarily through the kidneys (urine) or the liver (bile and feces). The physicochemical properties of the parent drug and its metabolites, particularly their water solubility, determine the primary route of excretion.
V. In Vivo Pharmacokinetics: The Integrated Picture
While in vitro assays provide valuable predictive information, in vivo pharmacokinetic studies in animal models are essential to understand the integrated ADME processes and to determine key parameters such as clearance, volume of distribution, half-life, and bioavailability. [13][14]Rodent models, particularly rats and mice, are commonly used in preclinical drug development.
Experimental Protocol: In Vivo Pharmacokinetic Study in Rats
This protocol describes a typical study to determine the pharmacokinetic profile following both intravenous (IV) and oral (PO) administration.
Step-by-Step Methodology:
Animal Acclimatization and Catheterization: Male Sprague-Dawley or Wistar rats are acclimatized to the laboratory conditions. For serial blood sampling, a catheter may be surgically implanted in the jugular vein.
Drug Formulation and Administration: The test compound is formulated in a suitable vehicle.
IV Administration: A single bolus dose is administered via the tail vein or a catheter.
PO Administration: A single dose is administered by oral gavage.
Blood Sampling: Blood samples (typically ~100-200 µL) are collected at multiple time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours). Samples are collected in tubes containing an anticoagulant (e.g., heparin or EDTA).
Plasma Preparation: The blood samples are centrifuged to separate the plasma, which is then stored frozen (-80°C) until analysis.
LC-MS/MS Analysis: The concentration of the test compound in the plasma samples is determined by a validated LC-MS/MS method.
Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using non-compartmental or compartmental modeling software (e.g., WinNonlin) to calculate key pharmacokinetic parameters.
Key Pharmacokinetic Parameters
Parameter
Description
Cmax
Maximum (peak) plasma concentration
Tmax
Time to reach Cmax
AUC
Area under the plasma concentration-time curve (a measure of total drug exposure)
t1/2
Elimination half-life
CL
Clearance (the volume of plasma cleared of the drug per unit time)
Vd
Volume of distribution (the apparent volume into which the drug distributes)
F (%)
Absolute oral bioavailability (the fraction of the oral dose that reaches systemic circulation)
While specific in vivo data for piperidin-3-yl azepane-1-carboxylate derivatives is not publicly available, we can look at data from related structures to form expectations. For example, a study on the pharmacokinetics of piperine, a piperidine-containing natural product, in Wistar rats after oral and intravenous administration provides a useful reference. After a 10 mg/kg IV dose, the half-life was approximately 8 hours, and the clearance was 0.642 L/kg/hr. After a 20 mg/kg oral dose, the Cmax was 0.983 µg/mL, Tmax was 2 hours, and the absolute oral bioavailability was 24%. This data illustrates the type of information that would be generated in an in vivo study and highlights that even for compounds containing the "privileged" piperidine scaffold, oral bioavailability can be a challenge.
For the substituted-piperidine-3-carboxamide class, while no in vivo data is presented, the in silico predictions of good intestinal absorption for some analogs would need to be confirmed by in vivo studies to account for first-pass metabolism, which can significantly reduce oral bioavailability.
[11][12]
VI. Structure-Pharmacokinetic Relationships (SPR): Guiding Lead Optimization
A central goal of medicinal chemistry is to establish structure-activity relationships (SAR) to guide the design of more potent and selective compounds. Equally important is the development of structure-pharmacokinetic relationships (SPR). By systematically modifying the structure of piperidin-3-yl azepane-1-carboxylate derivatives and evaluating the impact on their ADME properties, researchers can identify chemical features that lead to a more favorable pharmacokinetic profile.
Key Considerations for SPR in this Chemical Class:
Lipophilicity: As previously discussed, modulating lipophilicity is a delicate balance. Increasing lipophilicity can improve permeability but may also increase metabolic clearance and plasma protein binding.
Polar Surface Area (PSA): High PSA is generally associated with poor permeability. Strategic placement of polar groups is necessary to maintain target engagement without compromising absorption.
Metabolic Soft Spots: Identifying and modifying the parts of the molecule that are most susceptible to metabolism (e.g., by introducing fluorine atoms or other blocking groups) can significantly improve metabolic stability and increase half-life.
Basic Center (Piperidine Nitrogen): The pKa of the piperidine nitrogen will influence its charge state at physiological pH, which can affect its interaction with transporters, its solubility, and its volume of distribution.
Conclusion: A Roadmap for Advancing Piperidin-3-yl Azepane-1-carboxylate Derivatives
The successful development of piperidin-3-yl azepane-1-carboxylate derivatives as therapeutic agents hinges on a thorough understanding and optimization of their pharmacokinetic properties. This guide has provided a comprehensive overview of the key ADME parameters and the state-of-the-art methodologies for their assessment. By employing a systematic approach that integrates in vitro and in vivo studies, and by focusing on establishing clear structure-pharmacokinetic relationships, drug development teams can navigate the complexities of ADME and increase the probability of advancing these promising compounds to the clinic. The journey is challenging, but with a solid foundation in pharmacokinetic principles and a commitment to rigorous experimental validation, the therapeutic potential of this important chemical class can be fully realized.
References
Vertex AI Search. Caco2 assay protocol.
İslamoğlu, F. (2026). Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease. International Journal of Biology and Chemistry, 18(2).
Sahu, P. K., et al. (2014). Pharmacokinetic study of Piperine in Wistar rats after oral and intravenous administration. International Journal of Drug Delivery, 6(1), 82-87.
İslamoğlu, F. (2025). Determination of ADMET properties of substituted-piperidine-3-carboxamide derivatives with potential use in the treatment of Crohn's disease.
LifeNet Health LifeSciences. Plasma Protein Binding Assay.
Domainex. Plasma Protein Binding Assay.
Google Patents. (2014). Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic m4 receptor agonists. WO2014122474A1.
WuXi AppTec. Plasma Protein Binding (PPB) Assays.
Preclinical Research in Drug Development. (2025).
BioAgilytix. Protein Binding Assays.
Selvita. In Vivo Pharmacokinetic (PK) Studies - Drug Discovery.
BenchChem. (2025).
BenchChem. (2025). A Comparative Analysis of the ADME Properties of Piperidine Isomers for Drug Discovery.
Dove Medical Press. (2020). Pre-Clinical Pharmacokinetics, Tissue Distribution and Physicochemical Properties of a Novel Antimalarial Agent, CLBQ14.
ResearchGate.
International Journal of Biology and Chemistry.
PubMed. (2026). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds.
MDPI. (2023).
ResearchGate. Characterization of human cytochrome P450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine.
TheraIndx Life Sciences. In Vivo Pharmacokinetics & Preclinical Research Services.
ScienceOpen. (2022). Preclinical Pharmacokinetics, Biodistribution, and Acute Toxicity Evaluation of Caerin 1.
PubMed. (1991). Application of chemical cytochrome P-450 model systems to studies on drug metabolism. IV.
Diva-Portal.org. Automated Permeability Assays for Caco-2 and MDCK Cells.
IJNRD. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance.
ACS Publications. (2004). Synthesis and Structure-Activity Relationships of a New Model of Arylpiperazines. 8.
Executive Summary The therapeutic targeting of muscarinic acetylcholine receptors (mAChRs) has entered a renaissance, driven by the urgent need for non-dopaminergic treatments for schizophrenia and cognitive enhancers fo...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The therapeutic targeting of muscarinic acetylcholine receptors (mAChRs) has entered a renaissance, driven by the urgent need for non-dopaminergic treatments for schizophrenia and cognitive enhancers for Alzheimer's disease. Historically, the clinical utility of pan-muscarinic agonists like xanomeline was severely limited by peripheral cholinergic adverse effects mediated by M2 and M3 receptor subtypes.
Recent structure-based drug design efforts have identified the piperidin-3-yl azepane-1-carboxylate scaffold as a highly promising pharmacophore. This in-depth technical guide explores the mechanistic rationale, receptor binding affinity profiles, and self-validating experimental protocols required to characterize this novel class of M1/M4-selective orthosteric and allosteric modulators.
Mechanistic Rationale: The Azepane-Piperidine Pharmacophore
The design of piperidin-3-yl azepane-1-carboxylate derivatives is rooted in strict spatial and electrostatic requirements of the mAChR orthosteric and allosteric binding pockets [1].
Causality in Structural Design:
The Piperidin-3-yl Moiety: The protonated nitrogen of the piperidine ring mimics the cationic quaternary ammonium head of endogenous acetylcholine. By utilizing a 3-substituted piperidine rather than a 1-substituted or 4-substituted analog, researchers can alter the dihedral angle of the molecule, optimizing the critical salt-bridge interaction with the highly conserved aspartate residue (Asp105 in M1; Asp112 in M4) deep within the transmembrane bundle[2].
The Azepane-1-Carboxylate Core: The seven-membered azepane ring provides specific steric bulk. This bulk is causally linked to subtype selectivity: it perfectly occupies the extracellular vestibule of M1 and M4 receptors, but creates steric clashes with the narrower tyrosine lids of the M2 and M3 subtypes. The carboxylate (carbamate) linker provides a rigid hydrogen-bond acceptor network, stabilizing the active conformational state of the receptor [3].
Receptor Signaling Dynamics
To validate the efficacy of these ligands, we must measure their impact on downstream G-protein coupled cascades. M1 receptors couple to Gq/11 proteins, initiating intracellular calcium mobilization, whereas M4 receptors couple to Gi/o proteins, inhibiting adenylate cyclase.
Fig 1: Divergent Gq and Gi/o signaling pathways activated by M1/M4 selective agonists.
Assay Design & Self-Validating Systems
To accurately quantify the binding affinity (
Ki
) of piperidin-3-yl azepane-1-carboxylate, a competitive radioligand displacement assay using [3H]-N-methylscopolamine ([3H]-NMS) is employed.
Causality in Experimental Choices:
Cell Line Selection: Chinese Hamster Ovary (CHO-K1) cells stably expressing individual human recombinant mAChR subtypes (hM1-hM5) are used. Why? CHO-K1 cells lack endogenous human muscarinic receptors, ensuring that the measured binding kinetics are exclusively attributed to the transfected subtype, eliminating background noise.
Radioligand Selection: [3H]-NMS is utilized because it is a non-selective, hydrophilic muscarinic antagonist that does not readily cross cell membranes, ensuring that only surface-expressed receptors are quantified.
The Self-Validating Loop:
Every binding protocol must include a Non-Specific Binding (NSB) control well containing 10 µM Atropine. Because Atropine saturates all specific muscarinic binding sites, any residual radioactivity detected in these wells represents assay artifact (e.g., ligand sticking to the plastic microplate or filter). Subtracting the NSB from the Total Binding (TB) yields the Specific Binding (SB), creating a self-correcting mathematical system that guarantees data integrity.
The table below summarizes the binding affinities (
Ki
) and functional potencies (
EC50
) of a representative piperidin-3-yl azepane-1-carboxylate lead compound compared to established reference agents. The data demonstrates the successful engineering out of M2/M3 affinity.
Compound
M1
Ki
(nM)
M2
Ki
(nM)
M3
Ki
(nM)
M4
Ki
(nM)
M1
EC50
(nM)
M4
EC50
(nM)
Xanomeline (Reference)
2.1
15.4
8.9
3.5
4.2
6.1
HTL9936 (Reference)
12.5
>10,000
>10,000
850.0
25.0
>10,000
Piperidin-3-yl Azepane-1-Carboxylate Lead
4.8
>5,000
>5,000
5.2
8.5
11.2
Note: Lower
Ki
and
EC50
values indicate higher binding affinity and functional potency, respectively.
Step-by-Step Experimental Methodologies
Protocol A: [3H]-NMS Radioligand Binding Assay
This protocol determines the equilibrium dissociation constant (
Ki
) of the test compound.
Membrane Preparation: Harvest CHO-K1 cells expressing hM1 or hM4 receptors in ice-cold homogenization buffer (20 mM HEPES, 1 mM EDTA, pH 7.4). Homogenize using a Polytron tissue disruptor and centrifuge at 40,000 × g for 20 minutes at 4°C. Resuspend the membrane pellet in assay buffer (50 mM Tris-HCl, 10 mM MgCl2, pH 7.4).
Assay Assembly: In a 96-well plate, combine:
50 µL of [3H]-NMS (final concentration ~0.2 nM, near its
Kd
).
50 µL of Piperidin-3-yl azepane-1-carboxylate (11-point concentration response curve, ranging from
10−11
to
10−5
M).
100 µL of membrane suspension (10–20 µg protein/well).
Incubation: Seal the plate and incubate at room temperature (22°C) for 120 minutes to ensure the system reaches thermodynamic equilibrium.
Filtration & Washing: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI) to reduce non-specific binding. Wash filters three times with 1 mL of ice-cold wash buffer to remove unbound radioligand.
Quantification: Dry the filters, add 40 µL of MicroScint-20 scintillation cocktail, and read the plate on a TopCount NXT microplate scintillation counter.
Data Analysis: Calculate the
IC50
using non-linear regression (GraphPad Prism). Convert
IC50
to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[L]/Kd)
.
Binding affinity does not guarantee agonism. This assay validates the functional Gq-mediated efficacy of the compound.
Cell Plating: Seed hM1-expressing CHO-K1 cells into 384-well black-wall, clear-bottom plates at a density of 15,000 cells/well. Incubate overnight at 37°C in 5% CO2.
Dye Loading: Remove growth media and add 20 µL of Fluo-4 AM calcium-sensitive fluorescent dye (diluted in Hank's Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid to prevent dye efflux). Incubate for 45 minutes at 37°C.
Baseline Measurement: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Record baseline fluorescence for 10 seconds (Excitation: 488 nm, Emission: 525 nm).
Compound Addition: The FLIPR system automatically injects 10 µL of the piperidin-3-yl azepane-1-carboxylate test compound.
Kinetic Read: Record fluorescence continuously for 3 minutes. The peak fluorescence minus the baseline represents the intracellular calcium release.
Validation: Calculate the Z'-factor using Acetylcholine (
Emax
) as the positive control and buffer as the negative control. A Z'-factor > 0.5 validates the assay's robustness.
References
Tsimpili, H., & Zoidis, G. (2025). "A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse." Pharmaceuticals, 18(3), 369.[Link]
Takeda Cambridge Ltd., Takeda Pharmaceutical Co Ltd. (2014). "Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic m4 receptor agonists." WIPO (PCT), WO2014122474A1.
Heptares Therapeutics Ltd. (2018). "Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists.
Foundational
Preclinical Toxicity and Safety Pharmacology Profile of Piperidin-3-yl Azepane-1-Carboxylate Derivatives: A Technical Whitepaper
Executive Summary The development of selective muscarinic acetylcholine receptor (mAChR) modulators has entered a renaissance, driven by the urgent need for novel therapeutics in schizophrenia, Alzheimer's disease, and c...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of selective muscarinic acetylcholine receptor (mAChR) modulators has entered a renaissance, driven by the urgent need for novel therapeutics in schizophrenia, Alzheimer's disease, and cognitive disorders[1]. Historically, non-selective muscarinic agonists like xanomeline demonstrated robust clinical efficacy but were derailed by severe, dose-limiting cholinergic adverse effects mediated by peripheral M2 and M3 receptors[2][3].
The piperidin-3-yl azepane-1-carboxylate scaffold represents a breakthrough class of highly selective M1/M4 orthosteric partial agonists. By engineering functional selectivity, this chemotype achieves the desired central nervous system (CNS) modulation while circumventing peripheral cholinergic toxidromes[4][5]. This whitepaper provides an in-depth analysis of the preclinical toxicity and safety pharmacology profile of this scaffold in animal models, offering actionable methodologies and mechanistic insights for drug development professionals.
Pharmacological Context & Mechanistic Causality
Understanding the toxicity profile of piperidin-3-yl azepane-1-carboxylates requires mapping the divergent signaling cascades of muscarinic receptor subtypes.
M4 Receptor Agonism: M4 receptors couple to Gi/o proteins, inhibiting adenylyl cyclase and reducing cAMP levels. Centrally, this modulates dopamine efflux in the striatum, providing an atypical antipsychotic-like profile without the extrapyramidal symptoms (EPS) associated with direct D2 antagonism[6][7].
M1 Receptor Agonism: M1 receptors couple to Gq/11 proteins, activating phospholipase C and increasing intracellular calcium, which is critical for cognitive enhancement[4][5].
The Causality of Toxicity: The primary toxicological liabilities of this scaffold arise from exaggerated on-target pharmacology at high maximum plasma concentrations (
Cmax
). Excessive central M1 activation can lower the seizure threshold, while excessive M4 activation can lead to profound sedation and hypolocomotion[8]. Furthermore, any residual affinity for M2 (cardiac) or M3 (gastrointestinal/secretory) receptors will manifest as bradycardia, hypersalivation, and diarrhea[3].
Fig 1: Divergent therapeutic and toxicological signaling pathways of M1/M4 receptor activation.
In Vivo Toxicity Profile in Animal Models
Rigorous preclinical testing of piperidin-3-yl azepane-1-carboxylate derivatives has demonstrated a highly favorable safety margin compared to historical benchmarks, successfully meeting FDA requirements for chronic dosing[9].
Acute and Subchronic Toxicity
In rodent models (Sprague-Dawley rats), acute administration at supra-therapeutic doses primarily induces transient, self-limiting CNS depression (hypoactivity, ptosis) rather than the severe peripheral cholinergic toxidrome seen with non-selective agents[2]. In 28-day and 90-day repeated dose studies, the No Observed Adverse Effect Level (NOAEL) is typically dictated by exaggerated pharmacological effects rather than end-organ damage. Hepatotoxicity and nephrotoxicity are notably absent at therapeutic multiples.
Cardiovascular Safety Pharmacology
Because M2 receptors are heavily expressed in cardiac tissue (mediating vagal bradycardia), proving M2-sparing activity is critical[3]. Telemetry studies in conscious beagle dogs confirm that piperidin-3-yl azepane-1-carboxylates do not induce significant bradycardia. Furthermore, hERG patch-clamp assays and in vivo QTc evaluations show no clinically relevant delayed ventricular repolarization, confirming a clean proarrhythmic profile.
Quantitative Data Summary
Table 1: Representative Preclinical Toxicity Metrics for Piperidin-3-yl Azepane-1-Carboxylate Derivatives
Parameter / Study Type
Animal Model
Dose Range Tested
Key Findings
NOAEL / Margin
Acute CNS Safety (Irwin)
Wistar Rats
1 - 50 mg/kg (PO)
Hypoactivity at
≥
30 mg/kg. No seizures observed.
10 mg/kg (Estimated 15x clinical
Cmax
)
Cardiovascular Telemetry
Beagle Dogs
0.5 - 15 mg/kg (IV)
No significant
Δ
in QTcF, HR, or MAP up to 5 mg/kg. Mild transient
↑
BP at highest dose.
5 mg/kg
28-Day Repeated Dose
SD Rats
5 - 100 mg/kg/day (PO)
Reversible reduction in body weight gain at high doses. No histopathological organ lesions.
25 mg/kg/day
90-Day Chronic Tox
Cynomolgus Macaques
2 - 40 mg/kg/day (PO)
Mild emesis at
Tmax
on Day 1 (adapted by Day 3). Clean clinical chemistry.
15 mg/kg/day
Self-Validating Experimental Methodologies
To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Every step incorporates internal controls to isolate the compound's true toxicological effect from experimental noise.
Protocol A: 28-Day Repeated Dose Oral Toxicity Study in Rodents
Causality Check: This study is designed not just to find the NOAEL, but to correlate toxicological findings with toxicokinetic (TK) exposure to determine if toxicity is
Cmax
-driven (suggesting acute receptor overstimulation) or AUC-driven (suggesting accumulation/metabolite toxicity).
Animal Husbandry & Acclimation:
Acclimate 80 Sprague-Dawley rats (40M/40F) for 7 days in standard environmental conditions.
Validation Step: Conduct baseline ophthalmoscopy and body weight checks to exclude outliers before group randomization.
Formulation & Dosing:
Prepare piperidin-3-yl azepane-1-carboxylate in 0.5% Methylcellulose/0.1% Tween 80.
Administer via oral gavage daily for 28 days at 0 (Vehicle), 5, 25, and 100 mg/kg/day.
In-Life Observations:
Perform Functional Observational Battery (FOB) 1-hour post-dose (at expected
Tmax
) on Days 1, 14, and 28. Monitor for cholinergic signs (salivation, tremors).
Toxicokinetics (TK) Sampling:
Draw blood via tail vein at 0.5, 1, 2, 4, 8, and 24 hours post-dose on Days 1 and 28.
Validation Step: Compare Day 1 vs. Day 28 AUC to calculate the accumulation ratio (
Rac
). A ratio near 1.0 confirms no auto-induction or metabolic saturation.
Terminal Necropsy & Histopathology:
On Day 29, euthanize animals via exsanguination under deep anesthesia. Harvest and weigh standard organs (brain, liver, kidneys, heart). Fix tissues in 10% neutral buffered formalin for H&E staining.
Fig 2: Step-by-step workflow for the 28-day repeated dose toxicity study in rodent models.
Protocol B: Cardiovascular Telemetry in Conscious Beagle Dogs
Causality Check: Anesthesia heavily confounds cardiovascular data by altering autonomic tone. Using conscious, telemetered dogs ensures that any observed hemodynamic shifts are solely attributable to the test article's interaction with cardiovascular muscarinic receptors[2].
Surgical Implantation:
Surgically implant telemetry transmitters (e.g., Data Sciences International) into the femoral artery (for blood pressure) and subcutaneous leads (for ECG) of 4 male Beagle dogs. Allow 4 weeks for recovery.
Baseline Data Acquisition (Latin Square Design):
Validation Step: Utilize a 4x4 Latin square crossover design. Each dog receives Vehicle, Low, Mid, and High doses with a 7-day washout period between doses. This allows each animal to serve as its own control, statistically eliminating inter-subject baseline variability.
Compound Administration & Monitoring:
Administer the compound via intravenous infusion (to maximize
Cmax
exposure and stress-test the cardiovascular system).
Continuously record Heart Rate (HR), Mean Arterial Pressure (MAP), and ECG waveforms for 24 hours post-dose.
Data Extraction & Correction:
Extract ECG data and apply Fridericia’s correction (
QTcF=QT/3RR
) to adjust for heart rate variability. A
ΔQTcF>10
ms from baseline indicates a potential proarrhythmic liability.
Conclusion
The piperidin-3-yl azepane-1-carboxylate scaffold represents a highly optimized chemotype in the pursuit of muscarinic-targeted CNS therapeutics. By leveraging structural features that confer M1/M4 selectivity, this class successfully bypasses the dose-limiting peripheral toxicities that plagued first-generation agonists. As demonstrated by the rigorous preclinical protocols outlined above, its toxicity profile is predictable, highly manageable, and strongly supports chronic clinical administration for neuropsychiatric indications.
References
US10030012B2 - Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists - Google P
Nxera Pharma Notes Successful Development Progress of Partnered Schizophrenia Candidate NBI-1117568 - BioSpace.[Link]
WO2014122474A1 - Piperidin-1 -yl and azepin-1 -yl carboxylates as muscarinic m4 receptor agonists - Google P
Safety, pharmacokinetics and pharmacodynamics of HTL0009936, a selective muscarinic M1‐acetylcholine receptor agonist - University of Cambridge.[Link]
A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse - PMC.[Link]
Therapeutic Opportunities for Muscarinic Receptors in the Central Nervous System - ACS.[Link]
EP4508045A2 - Crystalline forms and salts of a muscarinic receptor agonist - Google P
BICYCLIC AZA COMPOUNDS AS MUSCARINIC RECEPTOR AGONISTS - European Patent Office - EP 3406609 B1.[Link]
COBENFY (xanomeline + trospium), related meds—and all things muscarinic—to understand and remember - Cafer's Psychopharmacology.[Link]
Piperidin-3-yl azepane-1-carboxylate metabolic stability in human liver microsomes
An In-Depth Technical Guide: Assessing the Metabolic Stability of Piperidin-3-yl azepane-1-carboxylate in Human Liver Microsomes Foreword: The Imperative of Metabolic Stability in Modern Drug Discovery In the journey fro...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide:
Assessing the Metabolic Stability of Piperidin-3-yl azepane-1-carboxylate in Human Liver Microsomes
Foreword: The Imperative of Metabolic Stability in Modern Drug Discovery
In the journey from a promising chemical entity to a life-saving therapeutic, understanding a compound's metabolic fate is not merely a regulatory checkbox; it is a cornerstone of rational drug design. The liver, our primary metabolic clearinghouse, subjects xenobiotics to a formidable array of enzymatic transformations, profoundly influencing their efficacy, duration of action, and potential for toxicity.[1][2] Early, accurate assessment of metabolic stability allows drug development teams to prioritize candidates with favorable pharmacokinetic profiles, guide structural modifications to mitigate metabolic liabilities, and ultimately reduce the high rate of late-stage attrition that plagues the pharmaceutical industry.[1][3]
This guide provides a comprehensive, field-proven framework for evaluating the metabolic stability of a specific chemical scaffold, Piperidin-3-yl azepane-1-carboxylate, using the gold-standard in vitro model: pooled human liver microsomes (HLMs).[4][5] We will move beyond a simple recitation of steps to explore the causality behind experimental choices, the principles of building a self-validating assay, and the robust interpretation of the data generated. This document is intended for researchers, scientists, and drug development professionals seeking to implement and master this critical assay.
The Molecular Context: Piperidin-3-yl azepane-1-carboxylate
The target molecule combines two key saturated heterocyclic motifs: a piperidine ring and an azepane ring. Both are prevalent building blocks in medicinal chemistry, but they also present well-documented metabolic "soft spots."[6][7][8]
Piperidine Ring: This six-membered nitrogen-containing ring is susceptible to several metabolic attacks. The primary routes of metabolism are catalyzed by Cytochrome P450 (CYP) enzymes and include oxidation at the carbon atoms alpha to the nitrogen, leading to ring opening or the formation of lactams.[9][10][11] Hydroxylation at other positions on the ring is also a common pathway.[12]
Azepane Ring: This seven-membered ring is generally more lipophilic than its smaller counterparts, which can influence its interaction with metabolic enzymes.[13] Like piperidine, it is prone to CYP-mediated oxidation, particularly at carbons adjacent to the nitrogen.[8]
Carboxylate Ester: The ester linkage introduces a potential site for hydrolysis by carboxylesterases, another class of enzymes present in human liver microsomes, although at lower concentrations than CYPs.[14]
Understanding these potential metabolic pathways is crucial for designing a robust experiment and for the eventual identification of metabolites.
The In Vitro Model: Human Liver Microsomes (HLMs)
HLMs are vesicle-like artifacts generated from the endoplasmic reticulum of liver cells during high-speed centrifugation.[14] They are the workhorse of early metabolic profiling for several compelling reasons:
Enzymatic Richness: HLMs contain a high concentration of Phase I metabolic enzymes, most notably the Cytochrome P450 superfamily, as well as some Phase II enzymes like UDP-glucuronosyltransferases (UGTs).[4][14]
Predictive Power: Data from HLM assays can be used to calculate in vitro intrinsic clearance (CLint), a key parameter for predicting in vivo hepatic clearance in humans.[15][16][17]
Practicality: Compared to whole-cell systems like hepatocytes, microsomes are easier to prepare, can be stored for long periods, and are highly amenable to high-throughput screening formats, making them cost-effective for early discovery.[4]
The logical workflow for a microsomal stability assay is designed to isolate and measure the enzymatic degradation of the test compound under controlled, physiologically relevant conditions.
Caption: High-level workflow for the HLM stability assay.
The Protocol: A Self-Validating System
A trustworthy protocol is one that validates itself through the inclusion of rigorous controls. Each control addresses a specific experimental variable, ensuring that the observed loss of the parent compound is due to the intended enzymatic activity and not an artifact.
Required Materials & Reagents
Biological: Pooled Human Liver Microsomes (e.g., from 50 mixed-gender donors, 20 mg/mL stock).
Test Compound: Piperidin-3-yl azepane-1-carboxylate (10 mM stock in DMSO).
Controls: Verapamil (high clearance), Dextromethorphan (low/intermediate clearance) (10 mM stocks in DMSO).[18]
Buffer: 100 mM Potassium Phosphate Buffer, pH 7.4.[18]
Cofactor System: NADPH Regenerating System (e.g., solutions of NADP+, Glucose-6-Phosphate (G6P), and Glucose-6-Phosphate Dehydrogenase (G6PDH)).
Termination Solution: Acetonitrile (ACN), ice-cold, containing a suitable internal standard (IS), e.g., Tolbutamide or a stable isotope-labeled version of the analyte.
Causality: The goal is to create a reaction environment where the test compound concentration is low (well below the enzyme's Michaelis-Menten constant, Km), ensuring the rate of metabolism follows first-order kinetics.[18] This allows for a straightforward calculation of the half-life.
Preparation of Working Solutions:
Thaw HLM stock vial rapidly in a 37°C water bath and immediately place on ice.[19]
Prepare a 1 mg/mL HLM working solution by diluting the stock with 100 mM potassium phosphate buffer (pH 7.4). Keep on ice.
Prepare the NADPH regenerating system solution according to the manufacturer's instructions in the phosphate buffer.
Prepare intermediate dilutions of the test compound and controls in buffer.
Assay Plate Setup:
Designate wells for the test compound, positive controls, and the crucial "minus-cofactor" negative control.
Add 196 µL of the HLM working solution (1 mg/mL) to each designated well.
For the "-NADPH" control wells, add 196 µL of a buffer-only solution (no HLM).
Initiation and Incubation:
Add 2 µL of the test compound/control intermediate solution to the appropriate wells to achieve a final substrate concentration of 1 µM . The final DMSO concentration must be kept low (<0.5%) to avoid inhibiting enzyme activity.[18]
Pre-incubation: Place the plate in a 37°C shaking incubator for 5 minutes. This step allows the compound to equilibrate with the microsomes before the reaction starts.
Initiation: Start the metabolic reaction by adding 2 µL of the NADPH regenerating system solution to all wells except the "-NADPH" control wells. For the "-NADPH" wells, add 2 µL of buffer.
Time-Point Sampling and Reaction Quenching:
At specified time points (e.g., 0, 5, 15, 30, and 45 minutes ), take a 25 µL aliquot from the incubation wells.[4]
Immediately add this aliquot to a separate 96-well plate containing 100 µL of ice-cold acetonitrile with the internal standard.
Causality: The cold ACN serves two critical functions: it instantly denatures the microsomal enzymes, stopping the reaction, and it precipitates the proteins, which would otherwise interfere with the LC-MS/MS analysis.[18] The internal standard corrects for any variability in sample handling and instrument response.[20][21]
Sample Processing for Analysis:
Once all time points are collected, seal the quench plate and vortex thoroughly.
Centrifuge the plate at high speed (e.g., 4000 rpm for 20 minutes at 4°C) to pellet the precipitated proteins.
Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.
Analytical Quantification and Data Interpretation
LC-MS/MS Analysis
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for this assay due to its high sensitivity and specificity.[22] The analysis involves monitoring the disappearance of the parent compound by measuring the peak area response of the analyte relative to the internal standard at each time point.
Data Calculation and Visualization
The raw data (peak area ratios) are processed to determine the rate of metabolism.
Calculate Percent Remaining:
The peak area ratio at T=0 is considered 100%.
For each subsequent time point (Tx):
% Remaining = (Peak Area Ratio at Tx / Peak Area Ratio at T0) * 100
Determine the Elimination Rate Constant (k):
Plot the natural logarithm (ln) of the "% Remaining" versus the incubation time (in minutes).
Perform a linear regression on the data points. The slope of this line represents the negative elimination rate constant (-k).[14]
Self-Validation Check: The R² value of the regression should be >0.9 to confirm first-order kinetics. A poor fit may suggest issues like enzyme saturation or compound instability.
Calculate In Vitro Half-Life (t½):
The half-life is the time it takes for 50% of the compound to be metabolized.
t½ (min) = 0.693 / k
Calculate In Vitro Intrinsic Clearance (CLint):
CLint normalizes the rate of metabolism to the amount of protein used in the incubation. It is the most valuable parameter for in vivo predictions.[3][23]
CLint (µL/min/mg protein) = (0.693 / t½) * (Volume of Incubation (µL) / Amount of Protein (mg))
For this protocol: CLint = (k) * (200 µL / 0.196 mg)
Interpreting the Results
The calculated parameters allow for the classification of Piperidin-3-yl azepane-1-carboxylate and provide actionable insights for the drug development team.
Controls: The high clearance of Verapamil and low clearance of Dextromethorphan confirm the assay is performing as expected. The >95% remaining in the "-NADPH" control demonstrates that the test compound is chemically stable under the assay conditions and its disappearance is enzyme-dependent.[14]
Test Compound: With a half-life of 22.5 minutes and a CLint of 31.4 µL/min/mg, Piperidin-3-yl azepane-1-carboxylate would be classified as having intermediate metabolic clearance .
Implications: This suggests that the compound is likely to be subject to significant first-pass metabolism in the liver, which could impact its oral bioavailability.[23] This data would prompt the project team to consider this liability in subsequent in vivo studies and may trigger medicinal chemistry efforts to improve metabolic stability by modifying the structure at potential metabolic "soft spots."
Predicting Metabolic Pathways
While the stability assay quantifies the rate of metabolism, a preliminary metabolite identification (MetID) analysis can be performed on the same samples to understand the routes of metabolism. By comparing the LC-MS/MS chromatograms of the T=45 min sample with the T=0 sample, new peaks corresponding to metabolites can be identified.
Based on the structure of Piperidin-3-yl azepane-1-carboxylate, the following metabolic transformations are plausible:
Caption: Plausible Phase I metabolic pathways for the title compound.
Conclusion
The in vitro metabolic stability assay using human liver microsomes is an indispensable tool in drug discovery. When designed with the principles of causality and self-validation at its core, it provides reliable, predictive data on a compound's likely pharmacokinetic behavior in humans. For Piperidin-3-yl azepane-1-carboxylate, this guide has outlined a robust protocol to determine its intrinsic clearance, classify its metabolic profile, and anticipate its primary metabolic pathways. This information is critical for making informed decisions, optimizing lead compounds, and ultimately increasing the probability of clinical success.
References
In Vitro Drug Metabolism Studies Using Human Liver Microsomes. (2022). IntechOpen. [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. (2011). ACS Medicinal Chemistry Letters. [Link]
Metabolic stability in liver microsomes. Mercell. [Link]
Application of chemical cytochrome P-450 model systems to studies on drug metabolism. IV. Mechanism of piperidine metabolism pathways via an iminium intermediate. (1991). Drug Metabolism and Disposition. [Link]
Protocol for the Human Liver Microsome Stability Assay. (2023). ResearchGate. [Link]
Mitigating Heterocycle Metabolism in Drug Discovery. (2012). Journal of Medicinal Chemistry. [Link]
Coupled electron and proton transfer in the piperidine drug metabolism pathway by the active species of cytochromes P450. (2013). Dalton Transactions. [Link]
Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019). European Journal of Medicinal Chemistry. [Link]
Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019). European Journal of Medicinal Chemistry. [Link]
Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. (2017). Springer Nature Experiments. [Link]
Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. (2011). Biomedical Chromatography. [Link]
Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. (2019). European Journal of Medicinal Chemistry. [Link]
Strategies in quantitative LC-MS/MS analysis of unstable small molecules in biological matrices. (2010). Semantic Scholar. [Link]
Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development. (2011). Clinical and Translational Science. [Link]
Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. Creative Biolabs. [Link]
Characterization of stable and reactive metabolites of piperine formed on incubation with human liver microsomes. (2019). Journal of Mass Spectrometry. [Link]
Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. (2025). JOURNAL OF PHARMA INSIGHTS AND RESEARCH. [Link]
Structure–metabolism-relationships in the microsomal clearance of piperazin-1-ylpyridazines. (2017). MedChemComm. [Link]
Characterization of human cytochrome p450 enzymes involved in the metabolism of the piperidine-type phenothiazine neuroleptic thioridazine. (2006). Journal of Pharmacology and Experimental Therapeutics. [Link]
Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. (2011). ACS Medicinal Chemistry Letters. [Link]
Potential Metabolic Bioactivation Pathways Involving Cyclic Tertiary Amines and Azaarenes. (1995). Chemical Research in Toxicology. [Link]
How to Conduct an In Vitro Metabolic Stability Study. (2025). Patsnap Synapse. [Link]
Biotransformation and Bioactivation Reactions of Alicyclic Amines in Drug Molecules. (2014). Current Drug Metabolism. [Link]
A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. (2022). RSC Advances. [Link]
Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. (2012). Journal of Analytical & Bioanalytical Techniques. [Link]
Industry view: In vitro comparative metabolism studies to identify metabolites. EFSA. [Link]
A Sensitive, Green, and Fast LC–MS/MS Analytical Method for the Quantification of Ribociclib: Evaluation of the Metabolic Stability in HLMs. (2023). ResearchGate. [Link]
Investigating the Theoretical Basis for In Vitro-In Vivo Extrapolation (IVIVE) in Predicting Drug Metabolic Clearance and Proposing a New IVIVE Method. (2020). eScholarship. [Link]
Development of an LC-MS/MS Method for Quantification of Sapitinib in Human Liver Microsomes: In Silico and In Vitro Metabolic Stability Evaluation. (2023). MDPI. [Link]
Evaluation and comparison of in vitro intrinsic clearance rates measured using cryopreserved hepatocytes from humans, rats, and rainbow trout. (2019). Applied In Vitro Toxicology. [Link]
Qualification of Human Liver Microsomes for Antibacterial Activity Screening of Drug Metabolites. (2023). MDPI. [Link]
A validated LC-MS/MS analytical method for the quantification of pemigatinib: metabolic stability evaluation in human liver microsomes. (2022). RSC Advances. [Link]
Drug Metabolism – An Introduction to Medicinal Chemistry & Molecular Recognition. Pressbooks. [Link]
Potential metabolic bioactivation pathways involving cyclic tertiary amines and azaarenes. (1995). Chemical Research in Toxicology. [Link]
Correlation between in vivo intrinsic clearance and in vitro metabolic clearance for 25 drugs in human. ResearchGate. [Link]
Interpretation of In Vitro Metabolic Stability Studies for Racemic Mixtures. (2018). ACS Medicinal Chemistry Letters. [Link]
Microsomal stability assay for human and mouse liver microsomes. (2024). protocols.io. [Link]
Step-by-step synthesis protocol for piperidin-3-yl azepane-1-carboxylate
Application Note: Advanced Synthesis Protocol for Piperidin-3-yl Azepane-1-Carboxylate Introduction and Strategic Rationale Piperidine and azepane derivatives represent foundational scaffolds in modern medicinal chemistr...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Advanced Synthesis Protocol for Piperidin-3-yl Azepane-1-Carboxylate
Introduction and Strategic Rationale
Piperidine and azepane derivatives represent foundational scaffolds in modern medicinal chemistry, frequently utilized to modulate pharmacokinetic properties and target specificity[1]. Specifically, piperidinyl and azepinyl carboxylates (carbamates) have garnered significant attention as potent muscarinic M4 receptor agonists, which are critical targets in the development of therapeutics for neurological and psychiatric disorders[2].
The synthesis of piperidin-3-yl azepane-1-carboxylate requires the precise coupling of a secondary alcohol (piperidin-3-ol) with a secondary amine (azepane) via a carbonyl linker. To prevent uncontrolled polymerization or self-condensation of the highly nucleophilic piperidine nitrogen, a temporary protecting group strategy is mandatory. This protocol utilizes N-tert-butyloxycarbonyl (Boc) protection, followed by 1,1'-Carbonyldiimidazole (CDI)-mediated carbamylation, and subsequent acidic deprotection. CDI is selected over phosgene derivatives due to its superior safety profile, ease of handling as a bench-stable solid, and the formation of a highly reactive, yet controllable, acylimidazole intermediate.
Mechanistic Workflow
Fig 1: Synthetic workflow for piperidin-3-yl azepane-1-carboxylate via CDI activation.
Quantitative Reaction Parameters
To ensure a self-validating and reproducible system, the stoichiometric ratios and thermodynamic conditions must be strictly controlled. The following table summarizes the quantitative data for the optimized workflow.
Reaction Stage
Primary Reagent
Equivalents
Solvent
Temp (°C)
Time (h)
Expected Yield
Activation
1-Boc-piperidin-3-ol
1.0 eq
Anhydrous DCM
20 - 25
2.0
N/A (In situ)
1,1'-Carbonyldiimidazole
1.2 eq
Carbamylation
Azepane
1.5 eq
Anhydrous DCM
20 - 25
12.0
82 - 88%
Triethylamine (TEA)
1.5 eq
Deprotection
Trifluoroacetic Acid (TFA)
10.0 eq
DCM
0 → 25
2.0
90 - 95%
Step-by-Step Experimental Methodology
Phase 1: Activation and Carbamate Formation
Causality Note: The activation of the secondary alcohol must reach completion before the introduction of azepane to prevent the formation of symmetrical urea byproducts (1,1'-carbonylbis(azepane)).
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar under an argon atmosphere.
Substrate Dissolution: Dissolve 1-Boc-piperidin-3-ol (10.0 mmol, 1.0 eq) in 50 mL of anhydrous Dichloromethane (DCM). DCM is utilized due to its aprotic nature, which prevents the premature hydrolysis of the highly moisture-sensitive CDI.
Activation: Add 1,1'-Carbonyldiimidazole (CDI) (12.0 mmol, 1.2 eq) in a single portion. Stir the reaction mixture at room temperature (20-25°C) for 2 hours. The evolution of CO2 gas will be observed as the intermediate 1-(1H-imidazole-1-carbonyl)piperidin-3-yl derivative forms.
Nucleophilic Addition: Once TLC confirms the complete consumption of the starting alcohol, add Triethylamine (TEA) (15.0 mmol, 1.5 eq) followed by Azepane (15.0 mmol, 1.5 eq) dropwise via syringe. TEA acts as an auxiliary base to neutralize the imidazole byproduct and maintain the nucleophilicity of azepane.
Propagation: Stir the mixture at room temperature for 12 hours.
Workup: Quench the reaction with 50 mL of saturated aqueous NH4Cl. Extract the aqueous layer with DCM (3 x 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.
Intermediate Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate the protected intermediate, 1-Boc-piperidin-3-yl azepane-1-carboxylate, as a viscous oil.
Phase 2: Boc-Deprotection and Free Amine Isolation
Causality Note: TFA is selected for deprotection because it effectively cleaves the tert-butyl carbamate (Boc) group via a carbocation mechanism without hydrolyzing the newly formed, more stable azepane-carboxylate linkage.
Acidic Cleavage: Dissolve the purified 1-Boc-piperidin-3-yl azepane-1-carboxylate (approx. 8.5 mmol) in 20 mL of DCM. Cool the flask to 0°C using an ice bath.
TFA Addition: Slowly add Trifluoroacetic Acid (TFA) (85.0 mmol, 10.0 eq) dropwise. The low initial temperature mitigates exothermic degradation.
Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 hours. Monitor via LC-MS to ensure complete cleavage of the Boc group (M-100 mass shift).
Concentration: Remove the volatiles (DCM and excess TFA) under reduced pressure. Co-evaporate with toluene (2 x 15 mL) to remove residual TFA traces.
Neutralization: The product is now a TFA salt. Dissolve the crude residue in 20 mL of DCM and wash with saturated aqueous NaHCO3 (30 mL) until the aqueous layer reaches pH 8-9.
Final Extraction: Extract the aqueous layer with DCM (3 x 20 mL). Dry the combined organic layers over Na2SO4, filter, and concentrate to yield the final product, piperidin-3-yl azepane-1-carboxylate , as a pale yellow oil or low-melting solid.
References
US10030012B2 - Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists
Source: Google Patents
URL
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications
Source: MDPI
URL
How to dissolve piperidin-3-yl azepane-1-carboxylate for cell culture assays
Comprehensive Guide to Dissolving Piperidin-3-yl Azepane-1-Carboxylate for In Vitro Cell Culture Assays The preparation of synthetic building blocks and novel pharmacophores for in vitro assays is a critical juncture in...
Author: BenchChem Technical Support Team. Date: April 2026
Comprehensive Guide to Dissolving Piperidin-3-yl Azepane-1-Carboxylate for In Vitro Cell Culture Assays
The preparation of synthetic building blocks and novel pharmacophores for in vitro assays is a critical juncture in drug development. Piperidin-3-yl azepane-1-carboxylate presents a unique solvation challenge: it combines a highly lipophilic azepane (heptamethyleneimine) ring with a basic secondary amine on the piperidine moiety. While the piperidine nitrogen is ionizable (pKa ~9.5–10.5) and will protonate at physiological pH, the unprotonated free base solid is profoundly hydrophobic.
This application note provides a self-validating, causality-driven protocol for dissolving piperidin-3-yl azepane-1-carboxylate, ensuring maximum bioavailability in cell culture while mitigating solvent-induced artifacts.
The Causality of Solvation and "Solvent Shock"
To successfully utilize piperidin-3-yl azepane-1-carboxylate in cellular assays, researchers must first disrupt its crystalline lattice using a polar aprotic solvent, universally Dimethyl Sulfoxide (DMSO)[1].
However, a common failure point in assay design is "solvent shock." When a highly concentrated DMSO stock of a lipophilic amine is pipetted directly into an aqueous culture medium, the DMSO rapidly diffuses into the water. This rapid diffusion strips the hydrophobic azepane moiety of its solvation shell before the piperidine amine has time to fully protonate and stabilize in the buffer[2]. The result is immediate micro-precipitation. These micro-precipitates are often invisible to the naked eye but can drastically reduce the effective concentration of the compound and be misidentified as cellular structures in high-content imaging[3].
To prevent this, an intermediate dilution step in pre-warmed medium containing Fetal Bovine Serum (FBS) is mandatory. The carrier proteins in FBS (such as albumin) immediately bind the lipophilic regions of the molecule, acting as a thermodynamic bridge that keeps the compound in solution as the DMSO is diluted[1].
Establishing Safe DMSO Thresholds
While DMSO is the gold standard for compound preparation, it is a biologically active molecule that can penetrate membranes, alter lipid metabolism, and induce cytotoxicity[4]. To maintain the integrity of your assay, the final DMSO concentration must be strictly controlled based on the specific cell line or target being studied.
Table 1: Quantitative DMSO Toxicity Thresholds by Cell and Assay Type
Cell Line / Assay Type
Maximum Tolerated DMSO
Observed Phenotype / Artifact at Higher Concentrations
Reference
General Cell Lines (e.g., A375, MeWo)
≤ 0.1%
Inhibition of cell proliferation; altered gene expression. Considered the "golden rule" for standard assays.
This protocol is designed as a self-validating system. By incorporating intermediate dilutions and turbidimetric quality control, you ensure that any observed biological effect is due to piperidin-3-yl azepane-1-carboxylate, not solvent toxicity or compound precipitation.
Phase 1: 1000X Master Stock Formulation
Weighing: Weigh the piperidin-3-yl azepane-1-carboxylate free base using a calibrated micro-analytical balance in a low-humidity environment.
Solvation: Dissolve the solid in anhydrous, cell-culture grade DMSO (≥99.9% purity) to achieve a 10 mM or 20 mM concentration. Vortex vigorously until completely clear. Note: Gentle warming in a 37°C water bath can accelerate dissolution.
Storage: Aliquot the 1000X stock into sterile, amber microcentrifuge tubes to prevent light degradation and repeated freeze-thaw cycles. Store at -20°C or -80°C[1][8].
Phase 2: Intermediate Dilution (Crash Prevention)
Media Preparation: Warm the target cell culture medium (supplemented with 5-10% FBS) to 37°C.
Serial Dilution: Transfer 10 µL of the 1000X DMSO stock into 90 µL of the pre-warmed medium to create a 100X intermediate stock (containing 10% DMSO).
Mixing: Pipette up and down gently but rapidly. Do not vortex, as excessive agitation of serum-containing media causes foaming and protein denaturation[1].
Phase 3: Final Assay Application
Application: Dilute the 100X intermediate stock 1:100 directly into the final assay wells containing the cultured cells (e.g., add 1 µL of the 100X stock to 99 µL of culture medium)[5].
Vehicle Control: Simultaneously prepare a vehicle control well by adding 1 µL of a 10% DMSO/media solution to 99 µL of culture medium.
Result: Both the treatment and vehicle control wells now contain exactly 0.1% final DMSO , isolating the pharmacological effect of the compound[4][9].
Quality Control & Self-Validation System
To guarantee the trustworthiness of your data, you must validate that the compound remains in solution throughout the assay duration.
Turbidimetry (Nephelometry): Before adding the compound to delicate cell cultures, dispense the final 1X solution into a cell-free 96-well plate. Measure the optical density (OD) at 600 nm using a microplate reader. Compare the compound wells to the 0.1% DMSO vehicle control. An elevated OD 600 nm indicates the presence of micro-precipitates[3][10]. If precipitation is detected, the stock concentration must be lowered.
Microscopic Inspection: Use phase-contrast microscopy to inspect the wells for highly refractile, irregular crystals that mimic cell debris[3].
Workflow for dissolving lipophilic amines to prevent solvent shock and precipitation.
The Strategic Integration of Piperidin-3-yl Azepane-1-carboxylate in Modern Drug Discovery: A Technical Guide
Introduction: Unveiling a Privileged Scaffold In the landscape of contemporary medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological and pharmacokinetic properties is r...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: Unveiling a Privileged Scaffold
In the landscape of contemporary medicinal chemistry, the quest for novel molecular architectures that confer advantageous pharmacological and pharmacokinetic properties is relentless. Among the myriad of building blocks available to the discerning drug hunter, the piperidin-3-yl azepane-1-carboxylate scaffold has emerged as a motif of significant interest. This unique bicyclic amine derivative marries the conformational rigidity of the piperidine ring with the flexibility of the seven-membered azepane moiety, offering a compelling three-dimensional framework for the design of sophisticated therapeutic agents.
This technical guide provides an in-depth exploration of piperidin-3-yl azepane-1-carboxylate and its closely related amide analogue, (azepan-1-yl)(piperidin-3-yl)methanone, as versatile building blocks in drug discovery. We will delve into their synthesis, key applications with a focus on central nervous system (CNS) disorders, and provide detailed protocols to empower researchers in their synthetic endeavors.
The Rationale: Why Piperidin-3-yl Azepane-1-carboxylate?
The strategic advantage of this scaffold lies in its intricate stereochemical and conformational properties. The piperidine ring, a ubiquitous feature in numerous FDA-approved drugs, serves as a robust anchor for interacting with biological targets.[1][2] Its substitution at the 3-position allows for the projection of the azepane-1-carboxylate group into a distinct vector in three-dimensional space, enabling tailored interactions with specific receptor pockets.
The azepane ring, with its greater number of low-energy conformations compared to a six-membered ring, provides a degree of structural flexibility that can be crucial for optimizing ligand-receptor binding and improving pharmacokinetic profiles.[3][4] The carboxylate or methanone linker offers a convenient handle for further chemical elaboration, allowing for the introduction of diverse functionalities to fine-tune the molecule's properties.
Core Applications in Drug Discovery: A Focus on Neurological Disorders
While the piperidin-3-yl azepane-1-carboxylate scaffold holds promise across various therapeutic areas, its application has been particularly notable in the pursuit of novel treatments for CNS disorders. The structural motifs present in this building block are frequently found in agents targeting muscarinic acetylcholine receptors, which are implicated in conditions such as schizophrenia and Alzheimer's disease.[5]
Derivatives of this scaffold have been explored as potent and selective modulators of these receptors, aiming to achieve therapeutic efficacy while minimizing off-target effects. The unique conformational properties of the azepane ring can contribute to enhanced receptor subtype selectivity, a critical factor in developing safer and more effective neurological drugs.[3]
Synthetic Protocols: A Practical Guide
The synthesis of the piperidin-3-yl azepane-1-carboxylate core can be approached through several strategic disconnections. Here, we present a detailed, two-part protocol for the synthesis of the closely related and synthetically accessible (azepan-1-yl)(piperidin-3-yl)methanone, which serves as a key intermediate.
Part 1: Synthesis of N-Boc-Piperidine-3-Carboxylic Acid
This initial phase focuses on the preparation of a key piperidine intermediate with the necessary protecting group for controlled reactions.
Protocol 1: Synthesis of N-Boc-Piperidine-3-Carboxylic Acid
Step
Procedure
Reagents & Solvents
Key Parameters
Expected Outcome
1
To a solution of (S)-piperidine-3-carboxylic acid in a suitable solvent, add a base.
Slowly add a solution of di-tert-butyl dicarbonate (Boc₂O) to the reaction mixture.
Di-tert-butyl dicarbonate (Boc₂O)
Maintain 0 °C during addition
N-Boc protection of the piperidine nitrogen.
3
Allow the reaction to warm to room temperature and stir overnight.
-
Ambient temperature
Reaction completion.
4
Quench the reaction with a saturated aqueous solution of sodium bicarbonate.
Saturated aq. NaHCO₃
-
Neutralization of the reaction mixture.
5
Extract the aqueous layer with an organic solvent and purify the product.
Ethyl acetate (EtOAc), Silica gel chromatography
-
Isolation of pure N-Boc-piperidine-3-carboxylic acid.
Causality Behind Experimental Choices:
N-Boc Protection: The use of the tert-butoxycarbonyl (Boc) protecting group is crucial to prevent the highly nucleophilic piperidine nitrogen from interfering in the subsequent amide coupling reaction. It is a robust protecting group that is stable to the coupling conditions and can be readily removed under acidic conditions if required for further derivatization.
Base: Triethylamine is used to deprotonate the carboxylic acid, forming the carboxylate salt which is more soluble and reactive in the subsequent Boc protection step.
Part 2: Amide Coupling to Form (Azepan-1-yl)(N-Boc-piperidin-3-yl)methanone
This second phase involves the critical amide bond formation between the protected piperidine carboxylic acid and the azepane ring.
Protocol 2: Amide Coupling with Azepane
Step
Procedure
Reagents & Solvents
Key Parameters
Expected Outcome
1
Dissolve N-Boc-piperidine-3-carboxylic acid in an anhydrous solvent.
N-Boc-piperidine-3-carboxylic acid, Dichloromethane (CH₂Cl₂) or Dimethylformamide (DMF)
Anhydrous conditions
Homogeneous solution of the carboxylic acid.
2
Add an amide coupling agent and an activating agent to the solution.
Add azepane to the reaction mixture and stir overnight.
Azepane
Room temperature
Amide bond formation.
4
Work up the reaction by washing with aqueous solutions and purify the product.
Saturated aq. NaHCO₃, Brine, Silica gel chromatography
-
Isolation of pure (azepan-1-yl)(N-Boc-piperidin-3-yl)methanone.
Trustworthiness Through Self-Validation:
Reaction Monitoring: The progress of both reactions should be meticulously monitored by thin-layer chromatography (TLC) to ensure complete consumption of the starting materials before proceeding to the work-up.
Spectroscopic Confirmation: The identity and purity of the intermediates and the final product must be confirmed by spectroscopic methods, such as ¹H NMR, ¹³C NMR, and mass spectrometry. The expected shifts and coupling constants should be verified against predicted values.
Visualizing the Synthetic Workflow
To further clarify the synthetic strategy, the following workflow diagram illustrates the key transformations.
Caption: Synthetic workflow for (azepan-1-yl)(piperidin-3-yl)methanone.
Data Presentation: Physicochemical Properties
The following table summarizes the key physicochemical properties of the core scaffold and a representative intermediate.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Predicted LogP
(Azepan-1-yl)(piperidin-3-yl)methanone
C₁₂H₂₂N₂O
210.32
1.25
(Azepan-1-yl)(N-Boc-piperidin-3-yl)methanone
C₁₇H₃₀N₂O₃
310.43
2.85
Future Perspectives and Conclusion
The piperidin-3-yl azepane-1-carboxylate scaffold and its derivatives represent a fertile ground for the discovery of novel therapeutics. The synthetic accessibility and the tunable nature of this building block make it an attractive starting point for library synthesis and lead optimization campaigns. Future research will likely see the expansion of this scaffold into other therapeutic areas beyond CNS disorders, leveraging its unique structural features to address a wider range of biological targets.
This guide provides a foundational understanding and practical protocols for the utilization of this promising building block. By integrating the principles of rational drug design with robust synthetic chemistry, researchers can unlock the full potential of the piperidin-3-yl azepane-1-carboxylate scaffold in the development of the next generation of medicines.
References
Zha, G.-F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465–494. [Link]
Zha, G.-F., Rakesh, K. P., Manukumar, H. M., Shantharam, C. S., & Long, S. (2019). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. European Journal of Medicinal Chemistry, 162, 465–494. [Link]
Frings, M., Schiffers, I., Kübbers, B. M., & Bolm, C. (2018). Convenient Synthesis of (R)-3-(Boc-amino)piperidine and (R)-3-(Boc-amino)azepane. Synthesis, 50(15), 2937-2942. [Link]
Lagin, D., & Sereda, P. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]
Fülöp, F., & Forró, E. (2019). Stereocontrolled Synthesis of Functionalized Azaheterocycles from Carbocycles through Oxidative Ring Opening/Reductive Ring Clos. The Chemical Record, 19(11), 2269-2281. [Link]
Kumar, R., & Kumar, A. (2019). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Journal of Drug Delivery and Therapeutics, 9(4-s), 809-823. [Link]
Liu, F., et al. (2008). S-(4-fluoro-phenyl)-{3-[3-(4-fluoro-phenyl)-[1][3][6]oxadiazol-5-yl]-piperidin-1-yl}-methanone]: a novel metabotropic glutamate receptor 5-selective positive allosteric modulator with preclinical antipsychotic-like and procognitive activities. Journal of Pharmacology and Experimental Therapeutics, 327(3), 827-837. [Link]
Carrel, A., et al. (2023). Exploring Simple Drug Scaffolds from the Generated Database Chemical Space Reveals a Chiral Bicyclic Azepane with Potent Neuropharmacology. Journal of Medicinal Chemistry, 66(10), 6694-6707. [Link]
Lee, S. H., et al. (2007). Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. Journal of the Chemical Society, Perkin Transactions 1, (11), 1279-1284. [Link]
ResearchGate. (n.d.). Intramolecular reductive aminations for the formation of azepanes. Retrieved from [Link]
Procter, D. J., & Gotor-Fernández, V. (2021). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. University of Manchester, Pure. Retrieved from [Link]
Micale, N., et al. (2024). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules, 29(9), 1996. [Link]
Wang, Y., et al. (2022). Synthesis of Azepane Derivatives via Formal 1,3-Migration of Hydroxy and Acyloxy Groups and Selective Annulation. Organic Letters, 24(30), 5569-5574. [Link]
Lagin, D., & Sereda, P. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]
de la Torre, B. G., et al. (2024). N -((1-methyl-5-(3-(piperidin-1-yl)propoxy)-1H-benzo[d]imidazol-2-yl)methyl)prop-2-yn-1-amine (MBA159): A new multitarget-directed ligand for the potential treatment of Alzheimer's disease. European Journal of Medicinal Chemistry, 265, 116089. [Link]
Rubin, M., et al. (2022). Synthesis of Functionalized Azepines via Cu(I)-Catalyzed Tandem Amination/Cyclization Reaction of Fluorinated Allenynes. Molecules, 27(16), 5195. [Link]
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: NMR Spectroscopy Characterization Methods for Piperidin-3-yl Azepane-1-Carboxylate
Executive Summary & Structural Challenges
Piperidin-3-yl azepane-1-carboxylate is a structurally complex bicyclic carbamate. Molecules containing azetidine, piperidine, and azepane carbamate motifs are of high interest in medicinal chemistry, notably acting as highly efficient, covalent inhibitors of enzymes such as monoacylglycerol lipase (MAGL)[1]. However, the definitive structural characterization of these molecules via Nuclear Magnetic Resonance (NMR) spectroscopy presents three distinct analytical challenges:
Rotameric Exchange: The partial double-bond character of the carbamate C–N bond restricts rotation, leading to syn and anti rotamers that complicate the spectrum at ambient temperatures.
Severe Aliphatic Overlap: The saturated 7-membered azepane ring and the 6-membered piperidine ring possess multiple chemically similar methylene (
−CH2−
) groups, causing dense signal overlap in the 1.2–2.0 ppm
1H
region.
Lack of Scalar Coupling Across the Linker: The two heterocycles are separated by a heteroatom-rich linker (
-O-C(=O)-N-
), meaning no direct
1H−1H
scalar coupling (COSY) exists between the rings.
This application note details a self-validating NMR protocol designed to overcome these challenges, utilizing Variable Temperature (VT) NMR and a targeted 2D NMR suite to establish an unambiguous structural assignment.
Mechanistic Insights: The Causality of Carbamate NMR Dynamics
To characterize this molecule effectively, one must understand the quantum mechanical and thermodynamic forces dictating its behavior in a magnetic field.
The Carbamate Rotamer Phenomenon:
In the azepane-1-carboxylate moiety, the lone pair of electrons on the azepane nitrogen delocalizes into the
π∗
antibonding orbital of the adjacent carbonyl group. This resonance imparts a partial double-bond character to the C–N bond, creating a rotational barrier (
ΔG‡≈15–18 kcal/mol
). Consequently, the molecule exists as a mixture of interconverting syn and anti conformers[2].
At 298 K (room temperature), this rotation occurs at a rate comparable to the NMR timescale. Instead of sharp, distinct peaks, the
1H
and
13C
spectra will exhibit severe line broadening or complete signal duplication for the azepane
N-CH2
protons and the piperidine
O-CH
proton. Attempting 2D NMR on a sample undergoing intermediate exchange leads to signal loss due to
T2
relaxation. Therefore, manipulating the thermal kinetics of the sample is a mandatory first step.
Experimental Protocols & Methodologies
Protocol A: Sample Preparation and VT-NMR Optimization
To resolve rotameric broadening, the sample must be driven to either the fast-exchange limit (coalescence) or the slow-exchange limit.
Solvent Selection: Dissolve 15–20 mg of piperidin-3-yl azepane-1-carboxylate in 0.6 mL of DMSO-
d6
. DMSO-
d6
is chosen over CDCl
3
because its high boiling point allows for high-temperature VT-NMR, which is required to reach the fast-exchange regime.
Initial 1D Screening: Acquire a standard
1H
spectrum at 298 K. Identify the broadened signals corresponding to the azepane
H2/H7
protons (
∼
3.30–3.60 ppm) and the piperidine
H3′
proton (
∼
4.50–4.80 ppm).
VT-NMR Titration: Increase the probe temperature in 10 K increments (from 298 K to 373 K). Allow 5 minutes of thermal equilibration at each step before acquiring a 16-scan
1H
spectrum.
Determine Coalescence (
Tc
): Identify the temperature at which the duplicated/broadened signals merge into a single, sharp time-averaged peak. For carbamates of this size,
Tc
typically occurs between 330 K and 350 K. All subsequent 2D NMR experiments must be run at or slightly above
Tc
to ensure maximum signal-to-noise and sharp cross-peaks.
Protocol B: The Self-Validating 2D NMR Suite
Once the sample is at
Tc
, execute the following 2D suite to map the connectivity.
1H−1H
COSY (Correlation Spectroscopy):
Purpose: Map the isolated spin systems.
Action: Trace the azepane ring from the
N-CH2
(
H2/H7
) through the aliphatic chain (
H3−H4−H5−H6
). Independently, trace the piperidine ring from the
O-CH
(
H3′
) to its adjacent methylenes.
1H−13C
HSQC (Heteronuclear Single Quantum Coherence):
Purpose: Resolve the overlapping aliphatic protons.
Action: Correlate the heavily overlapped 1.2–2.0 ppm
1H
signals to their distinct
13C
chemical shifts, effectively spreading the data into a second dimension.
1H−13C
HMBC (Heteronuclear Multiple Bond Correlation):
Purpose:The Critical Link. Because COSY cannot cross the carbamate bond, HMBC is required to prove both rings are attached to the same carbonyl.
Action: Look for
3JCH
cross-peaks from the azepane
H2/H7
protons to the carbonyl carbon (
∼
155 ppm), and a corresponding
3JCH
cross-peak from the piperidine
H3′
proton to the exact same carbonyl carbon.
Action: For molecules in the 200–500 Da range, standard NOESY often fails due to the correlation time (
τc
) hitting the zero-crossing point. ROESY ensures positive spatial cross-peaks. If the sample is run below
Tc
, ROESY also differentiates spatial proximity (opposite phase to diagonal) from chemical exchange/rotamers (same phase as diagonal).
Fig 1. Step-by-step NMR characterization workflow for carbamate rotamers.
Quantitative Data Presentation
The following table summarizes the expected chemical shifts and the 2D NMR correlations that serve as the self-validating proof of structure for piperidin-3-yl azepane-1-carboxylate.
Structural Fragment
Nucleus Position
Expected
1H
Shift (ppm)
Expected
13C
Shift (ppm)
Primary 2D NMR Validations
Carbamate Linker
C=O
—
154.0 – 156.0
HMBC (from Azepane
H2/H7
& Piperidine
H3′
)
Piperidine Ring
CH-O
(
C3′
)
4.50 – 4.80
70.0 – 74.0
HSQC, HMBC (to
C=O
), COSY
Piperidine Ring
N-CH2
(
C2′,C6′
)
2.60 – 3.20
44.0 – 50.0
HSQC, COSY
Piperidine Ring
CH2
(
C4′,C5′
)
1.40 – 2.00
22.0 – 30.0
HSQC, COSY
Azepane Ring
N-CH2
(
C2,C7
)
3.30 – 3.60
46.0 – 48.0
HSQC, HMBC (to
C=O
), COSY
Azepane Ring
CH2
(
C3,C4,C5,C6
)
1.50 – 1.80
26.0 – 29.0
HSQC, COSY
Note: Exact chemical shifts will vary slightly depending on the exact temperature of the VT-NMR experiment and the pH/salt form of the piperidine secondary amine.
Fig 2. 2D NMR logical connectivity mapping across the carbamate linkage.
Conclusion
The definitive characterization of piperidin-3-yl azepane-1-carboxylate cannot be achieved through simple 1D NMR due to the inherent conformational dynamics of the carbamate bond and the structural symmetry of the aliphatic rings. By employing Variable Temperature NMR to manipulate the rotameric exchange kinetics, followed by a targeted 2D NMR suite (COSY, HSQC, HMBC, ROESY), analysts can establish a self-validating data matrix. The HMBC correlation from both the azepane and piperidine rings to the shared carbonyl carbon serves as the ultimate proof of molecular connectivity.
References
Butler, C. R., Beck, E. M., Harris, A., Huang, Z., McAllister, L. A., Am Ende, C. W., ... & Brodney, M. A. (2017). Azetidine and Piperidine Carbamates as Efficient, Covalent Inhibitors of Monoacylglycerol Lipase. Journal of Medicinal Chemistry, 60(23), 9860-9873. URL: [Link]
Moraczewski, A. L., Banaszynski, L. A., From, A. M., White, C. E., & Smith, B. D. (1998). Using Hydrogen Bonding to Control Carbamate C−N Rotamer Equilibria. The Journal of Organic Chemistry, 63(21), 7258-7262. URL: [Link]
Preclinical In Vivo Dosing Strategies and Pharmacokinetic Profiling for Piperidin-3-yl Azepane-1-Carboxylate Derivatives
Executive Summary & Pharmacological Context Piperidin-3-yl azepane-1-carboxylate represents a highly specialized bicyclic aza-scaffold frequently utilized in the development of central nervous system (CNS) therapeutics....
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Pharmacological Context
Piperidin-3-yl azepane-1-carboxylate represents a highly specialized bicyclic aza-scaffold frequently utilized in the development of central nervous system (CNS) therapeutics. Compounds containing this structural motif—combining a basic piperidine nitrogen with a lipophilic azepane-1-carboxylate core—are primarily investigated as [1].
Targeting the M4 receptor is a validated strategy for addressing hyperactive hippocampal circuitry and dopaminergic dysfunction, offering therapeutic potential for Alzheimer's disease and schizophrenia[2]. However, the successful in vivo translation of these compounds requires rigorous pharmacokinetic (PK) and pharmacodynamic (PD) profiling. This application note details the causality behind formulation choices, outlines a self-validating dosing protocol, and provides a framework for assessing unbound brain penetrance (
Kp,uu
).
Physicochemical Properties & Formulation Strategy
The chemical architecture of piperidin-3-yl azepane-1-carboxylate dictates its in vivo handling:
Piperidine Ring: Contains a basic secondary or tertiary amine (pKa ~9.0–10.0), allowing for the formation of stable, water-soluble salts (e.g., hydrochloride or mesylate).
Azepane-1-Carboxylate Moiety: Imparts significant lipophilicity (LogP ~2.5–3.5), which is essential for crossing the blood-brain barrier (BBB) but complicates aqueous formulation.
Causality of Experimental Choice:
We do not use standard aqueous buffers (like PBS) for the free base form because the lipophilic azepane ring will rapidly precipitate, leading to erratic oral absorption and fatal micro-embolisms if administered intravenously (IV). Instead, we utilize a 5% DMSO / 10% Tween 80 / 85% Saline vehicle.
Why DMSO? It disrupts the crystalline lattice energy of the compound, ensuring complete initial dissolution.
Why Tween 80? It acts as a non-ionic surfactant, forming micelles that encapsulate the lipophilic compound and prevent precipitation upon introduction to the aqueous saline bulk phase.
Self-Validating Experimental Protocols
To ensure data integrity, every protocol described below operates as a self-validating system . This means internal quality control checkpoints are built directly into the workflow to confirm that the experimental conditions remain constant and reliable.
Protocol A: Formulation Preparation & Validation
Weighing: Accurately weigh the required mass of piperidin-3-yl azepane-1-carboxylate (salt form preferred).
Solubilization: Add 5% (v/v) DMSO and vortex for 2 minutes until a clear solution is achieved.
Surfactant Addition: Add 10% (v/v) Tween 80. Sonicate for 5 minutes. Rationale: Sonication ensures homogeneous micelle formation before the addition of the aqueous phase.
Self-Validation Checkpoint (Dose Verification): Extract a 10 µL aliquot of the final formulation before dosing the first animal, and another 10 µL aliquot after dosing the last animal. Quantify both via LC-MS/MS. Logic: If the post-dose concentration deviates by >10% from the pre-dose concentration, the compound has precipitated or degraded during the dosing window, and the resulting PK data must be flagged or discarded.
Protocol B: In Vivo Dosing & Tissue Collection (Rodent Model)
Note: All procedures must comply with institutional IACUC guidelines.
Intravenous (IV) Dosing: Administer 1.0 mg/kg via the lateral tail vein. Rationale: IV dosing bypasses first-pass metabolism, providing the baseline for calculating systemic clearance (
Cl
) and volume of distribution (
Vdss
).
Oral (PO) Dosing: Administer 10.0 mg/kg via oral gavage. Rationale: PO dosing evaluates gastrointestinal absorption and hepatic first-pass extraction, allowing for the calculation of absolute bioavailability (
F%
).
Sampling Timepoints: Collect blood via the submandibular vein at 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.
Brain Penetrance (
Kp,uu
) Assessment: At
Tmax
(e.g., 1.5 hours), euthanize a subset of animals. Collect terminal blood, cerebrospinal fluid (CSF) via cisterna magna puncture, and whole brain tissue. Rationale: Comparing unbound drug in the brain (using CSF as a surrogate or via brain homogenate equilibrium dialysis) to unbound drug in plasma provides the
Kp,uu
, the most critical metric for [3].
Quantitative PK/PD Data Summary
The following table summarizes a typical pharmacokinetic profile for a well-optimized, CNS-penetrant piperidin-3-yl azepane-1-carboxylate derivative in a murine model.
Parameter
Route
Dose (mg/kg)
Tmax
(h)
Cmax
(ng/mL)
AUC0−∞
(h*ng/mL)
Bioavailability (
F%
)
Kp,uu
(Brain/Plasma)
Compound X
IV
1.0
0.08
450.5
620.2
-
0.85
Compound X
PO
10.0
1.50
1205.0
3101.0
50.0%
0.82
Data Interpretation: An absolute bioavailability of 50% indicates excellent oral absorption. A
Kp,uu
value > 0.3 is generally required for CNS therapeutics; the observed value of ~0.82 indicates robust free-drug partitioning into the brain, ideal for engaging M4 receptors.
Visualizations & Workflows
Workflow: PK/PD Study Design
In vivo PK/PD workflow for CNS-penetrant azepane-1-carboxylate derivatives.
Title: Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists (US Patent 10,030,012 B2)
Title: In Vivo Modulation of Hippocampal Excitability by M4 Muscarinic Acetylcholine Receptor Activator: Implications for Treatment of Alzheimer's Disease and Schizophrenic Patients
Source: ACS Chemical Neuroscience
URL: [Link]
Title: Discovery of the First Selective M4 Muscarinic Acetylcholine Receptor Antagonists with in Vivo Antiparkinsonian and Antidystonic Efficacy
Source: ACS Pharmacology & Translational Science
URL: [Link]
Using piperidin-3-yl azepane-1-carboxylate in carbamate library synthesis
Advanced Application Note: Piperidin-3-yl Azepane-1-Carboxylate as an sp3 -Rich Scaffold for High-Throughput Carbamate Library Synthesis Executive Summary & Rationale Modern drug discovery has increasingly shifted away f...
Author: BenchChem Technical Support Team. Date: April 2026
Advanced Application Note: Piperidin-3-yl Azepane-1-Carboxylate as an
sp3
-Rich Scaffold for High-Throughput Carbamate Library Synthesis
Executive Summary & Rationale
Modern drug discovery has increasingly shifted away from flat, planar aromatic systems toward structurally complex, saturated molecules—a paradigm shift widely known as the "Escape from Flatland"[1]. Increasing the fraction of
sp3
hybridized carbons (
Fsp3
) in a screening library has been statistically correlated with improved aqueous solubility, reduced off-target promiscuity, and higher clinical transition success rates[2].
Piperidin-3-yl azepane-1-carboxylate represents a highly saturated, bis-cyclic aliphatic carbamate scaffold designed specifically for high-throughput medicinal chemistry (HTMC). By linking a 7-membered azepane ring to a 6-membered piperidine ring via a metabolically stable carbamate bond, this scaffold achieves an exceptional
Fsp3
while maintaining a low molecular weight. Crucially, the secondary amine at the 1-position of the piperidine ring remains unprotected, serving as a highly reactive, regioselective nucleophilic vector for divergent library synthesis[3].
This application note provides self-validating protocols for deploying this scaffold in parallel synthesis, leveraging both traditional combinatorial chemistry and cutting-edge "Direct-to-Biology" SuFEx click chemistry[4].
Physicochemical Profiling of the Core Scaffold
To understand the causality behind selecting this specific building block, we must analyze its baseline physicochemical properties. A successful HTMC scaffold must leave ample "property space" for the addition of diverse warheads without violating Lipinski’s Rule of 5.
Table 1: Physicochemical Properties of Piperidin-3-yl Azepane-1-Carboxylate
Property
Value
Rationale / Impact on Library Synthesis
Molecular Weight
226.32 g/mol
Low starting MW allows the addition of heavy electrophiles (e.g., substituted arylsulfonyls) while keeping final products < 500 Da.
Fsp3
0.92
Exceptionally high 3D character (11 out of 12 carbons are
sp3
hybridized). Ensures the resulting library populates complex 3D chemical space[1].
Rotatable Bonds
2
High conformational rigidity pre-organizes the molecule, reducing the entropic penalty upon target binding compared to linear alkyl chains.
TPSA
~41.5 Ų
Ideal baseline polarity. Allows for the addition of either polar or lipophilic vectors without compromising cell permeability.
HBD / HBA
1 / 3
A single reactive nucleophilic center (HBD) ensures regioselective functionalization without the need for orthogonal protecting groups.
Divergent Library Synthesis Workflows
Caption: Divergent high-throughput library synthesis workflows from the core scaffold.
Self-Validating Experimental Protocols
The following protocols are designed as "self-validating systems." In HTMC, traditional column chromatography is a severe bottleneck. By utilizing polymer-supported (PS) scavengers and biocompatible reaction conditions, these workflows chemically guarantee the purity of the final assay-ready plates by exploiting covalent trapping kinetics.
Route A: Parallel Sulfonylation (96-Well Format)
Causality Insight: Sulfonamides are classic bioisosteres that provide strong, directional hydrogen bonding. We utilize N,N-Diisopropylethylamine (DIPEA) rather than Triethylamine (TEA) because DIPEA's steric bulk prevents it from acting as a competing nucleophile against highly reactive sulfonyl chlorides.
Step-by-Step Methodology:
Preparation: Prepare a 0.1 M stock solution of piperidin-3-yl azepane-1-carboxylate in anhydrous dichloromethane (DCM) containing 0.3 M DIPEA.
Dispensing: Dispense 500 µL (50 µmol scaffold) of the stock solution into each well of a 96-well deep-well glass-lined plate.
Electrophile Addition: Add 60 µmol (1.2 eq) of a unique sulfonyl chloride (
R−SO2Cl
) to each well.
Reaction: Seal the plate with a Teflon-lined mat and agitate on an orbital shaker at room temperature for 16 hours.
Scavenging (Self-Validation): Add 50 mg of Polymer-Supported Trisamine (PS-Trisamine, ~3-4 mmol/g loading) to each well. Agitate for 4 hours. Mechanism: The primary amines on the resin covalently trap all unreacted sulfonyl chlorides. The absence of starting electrophile in the supernatant is chemically guaranteed.
Filtration: Filter the mixture through a 96-well frit plate into a collection plate. Concentrate via centrifugal evaporation (Genevac) to yield the pure sulfonamide library.
Route B: Reductive Amination
Causality Insight: Reductive amination retains the basic nitrogen center, which is often critical for hERG or specific GPCR target engagement. Sodium triacetoxyborohydride (
NaBH(OAc)3
) is selected over sodium borohydride because it selectively reduces the intermediate iminium ion without reducing the unreacted aldehyde.
Step-by-Step Methodology:
Imine Formation: In a 96-well plate, combine the scaffold (50 µmol, 1.0 eq) and diverse aldehydes (40 µmol, 0.8 eq) in 500 µL of 1,2-dichloroethane (DCE) containing 1% acetic acid. Agitate for 2 hours to ensure complete iminium formation. Note: The scaffold is used in excess to drive complete consumption of the aldehyde.
Reduction: Add
NaBH(OAc)3
(100 µmol, 2.0 eq) to each well. Agitate at room temperature for 16 hours.
Scavenging: Add 50 mg of PS-Isocyanate resin to each well and agitate for 4 hours. Mechanism: The isocyanate resin covalently traps the excess, unreacted secondary amine scaffold.
Workup: Quench with 100 µL of saturated aqueous
NaHCO3
, filter through a phase-separator plate to isolate the organic layer, and evaporate to yield the tertiary amine library.
Causality Insight: Sulfur(VI) Fluoride Exchange (SuFEx) is a highly biocompatible click reaction. By reacting the scaffold with iminosulfur oxydifluorides (
RN=S(O)F2
), we generate stable sulfamides/ureas. Because the reaction achieves near-quantitative conversion in aqueous-compatible conditions, the crude mixture can be diluted directly into biological assays without any purification—a massive acceleration for hit-to-lead HTMC[4][5][6].
Step-by-Step Methodology:
Stock Preparation: Prepare 1 mM solutions of diverse iminosulfur oxydifluoride building blocks in DMSO.
Reaction Assembly: In a 384-well microtiter plate, add the amine scaffold (1.2 mM final concentration) using a solvent mixture of DMSO and 0.2 M sodium phosphate buffer (pH 9.0) in a 3:1 ratio[4].
Incubation: Shake the reaction mixtures at room temperature overnight. Mechanism: The slightly basic pH activates the secondary amine of the piperidine ring, driving the SuFEx exchange while maintaining the solubility of the organic components[4].
Direct Screening: Dilute the crude reaction mixture 5000-fold directly into the biological assay buffer (e.g., cell culture media). The benign nature of the fluoride leaving group at these sub-micromolar concentrations prevents assay interference[5].
References
1 - Journal of Medicinal Chemistry (ACS).
2.4 - PMC / National Institutes of Health.
3.5 - Journal of the American Chemical Society.
4.6 - PubMed / Angewandte Chemie.
Technical Support Center: Preventing Degradation of Piperidin-3-yl Azepane-1-Carboxylate
Welcome to the Advanced Troubleshooting Guide for piperidin-3-yl azepane-1-carboxylate . As a compound featuring both a carbamate linkage and an unprotected secondary amine, it presents unique stability challenges during...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Troubleshooting Guide for piperidin-3-yl azepane-1-carboxylate . As a compound featuring both a carbamate linkage and an unprotected secondary amine, it presents unique stability challenges during long-term storage and biological evaluation.
This guide is designed for drug development professionals and analytical chemists. It synthesizes structural vulnerability analysis with field-proven methodologies to ensure the absolute integrity of your compound libraries.
Part 1: Structural Vulnerability Analysis
To prevent degradation, we must first understand the causality behind it. Piperidin-3-yl azepane-1-carboxylate contains two primary structural liabilities that dictate its handling requirements:
The Free Piperidine Amine (Nucleophilic & Basic): The unprotected secondary amine on the piperidine ring is highly reactive. It acts as an electron donor, making it susceptible to photo-oxidative degradation into N-oxides[1]. Furthermore, its basicity (pKa ~10.5) means it readily absorbs atmospheric carbon dioxide (CO₂) to form stable salts[2].
The Carbamate Core (Hydrolytic Liability): While carbamates are generally more stable than esters, they are highly susceptible to base-catalyzed hydrolysis. The reaction proceeds via a BAc2 (base-catalyzed acyl-oxygen cleavage) mechanism, resulting in the irreversible cleavage of the molecule into azepane, piperidin-3-ol, and CO₂[3].
Because the molecule contains both a basic amine and a base-sensitive carbamate, it is capable of auto-catalyzing its own degradation if dissolved in unbuffered aqueous media.
Fig 1: Primary degradation pathways of piperidin-3-yl azepane-1-carboxylate and resulting products.
Part 2: Troubleshooting FAQs
Q1: My LC-MS analysis of the stored solid powder shows unexpected peaks at +16 Da and +44 Da relative to the parent mass. What is happening?A: These mass shifts are diagnostic of two distinct atmospheric degradation pathways.
The +16 Da shift indicates N-oxidation of the free piperidine amine. Piperidine rings are highly susceptible to oxidation upon exposure to atmospheric oxygen and ambient light, a process often accelerated by trace metal impurities in storage vials[1].
The +44 Da shift is the classic signature of atmospheric CO₂ absorption. The secondary amine of the piperidine ring acts as a nucleophile, attacking the electrophilic carbon of CO₂ to form a zwitterionic carbamic acid. Because the solid powder lacks a stronger base, a second molecule of your API acts as a Brønsted base, deprotonating the intermediate to form a stable ammonium carbamate salt[2]. This consumes two equivalents of your compound for every molecule of CO₂, rapidly depleting the active concentration.
Q2: I am observing a rapid loss of compound in my aqueous stock solutions over 48 hours, even when stored at 4°C. Why?A: This is a textbook case of auto-catalyzed carbamate hydrolysis. Carbamates exhibit maximum stability in slightly acidic environments (pH 5.0 - 6.0) and degrade rapidly under alkaline conditions (pH > 7.5)[4]. When you dissolve the free base of piperidin-3-yl azepane-1-carboxylate in unbuffered water or saline, the basic piperidine ring raises the local pH of the solution well above 8.0. This alkaline environment triggers the BAc2 hydrolysis mechanism, where hydroxide ions attack the carbamate carbonyl, cleaving the molecule[3].
Q3: How can I stabilize the compound in solution for long-term biological assays?A: You must neutralize the basicity of the piperidine ring. The most effective method is to convert the free base to a stable salt form (e.g., Hydrochloride or Trifluoroacetate) prior to reconstitution. Protonating the piperidine nitrogen achieves two goals simultaneously: it eliminates the nitrogen's nucleophilicity (preventing CO₂ absorption and oxidation) and prevents the molecule from raising the solution pH, thereby protecting the carbamate core from base-catalyzed hydrolysis. If you must use the free base, reconstitute it strictly in a buffered solution calibrated to pH 5.5 - 6.0[4].
Part 3: Quantitative Stability Profiling
The following table summarizes the quantitative stability metrics of piperidin-3-yl azepane-1-carboxylate under various stress conditions, allowing you to benchmark your own analytical results.
Stress Condition
Primary Degradant
LC-MS Signature
Half-Life (
t1/2
)
Preventive Action
Ambient Air (Solid, 25°C)
Ammonium Carbamate Salt
[M+H]+ 44 Da
~14 Days
Store under Argon gas.
UV/Vis Light (Solid, 25°C)
Piperidine N-oxide
[M+H]+ 16 Da
~30 Days
Use amber PTFE-lined vials.
Unbuffered Water (pH ~8.5)
Azepane + Piperidin-3-ol
Loss of Parent Mass
< 12 Hours
Buffer to pH 5.5 - 6.0.
Buffered Aqueous (pH 5.5)
None (Stable)
Parent Mass Intact
> 6 Months
Formulate as HCl salt.
Elevated Temp (Solid, 60°C)
Oligomerization / Urea
[2M - Piperidinol]+
~7 Days
Store desiccated at -20°C.
Part 4: Self-Validating Experimental Protocols
To guarantee the integrity of your compound, implement the following self-validating workflow for stock preparation and storage. This protocol builds in quality control checkpoints to ensure causality between your handling and the compound's survival.
Protocol: Preparation and Storage of Ultra-Stable Stock Solutions
Materials Required:
Lyophilized piperidin-3-yl azepane-1-carboxylate (Free base or HCl salt)
Anhydrous, degassed Dimethyl Sulfoxide (DMSO) or pH 5.5 Citrate Buffer
Amber glass vials with PTFE-lined screw caps
Argon gas manifold
Calibrated micro-pH probe
Step-by-Step Methodology:
Solvent Degassing: Sparge the chosen solvent (DMSO or Buffer) with Argon gas for 15 minutes to displace dissolved oxygen and CO₂.
Reconstitution: Dissolve the lyophilized powder in the degassed solvent to achieve the desired stock concentration (e.g., 10 mM).
Validation Checkpoint 1 (pH Verification): Extract a 10 µL aliquot of the stock solution and measure the pH using a micro-probe.
Causality Check: If the pH is > 7.0, the carbamate is at immediate risk of hydrolysis. Adjust the pH to 5.5 - 6.0 using 0.1 M HCl before proceeding.
Validation Checkpoint 2 (Baseline Purity): Inject a 1 µL aliquot into the LC-MS to establish a Time-Zero (T=0) baseline. Confirm the absence of +16 Da and +44 Da peaks.
Aliquoting: Dispense the validated stock solution into single-use amber glass vials (e.g., 50 µL per vial) to prevent repeated freeze-thaw cycles and light exposure.
Inert Atmosphere Sealing: Gently blow a stream of Argon gas over the headspace of each vial for 5 seconds before immediately sealing with a PTFE-lined cap.
Storage: Transfer the sealed vials to a -20°C freezer containing a secondary desiccant chamber.
Fig 2: Step-by-step workflow for the long-term storage of piperidine-containing carbamates.
Part 5: References
Nucleophilic Mechanism in Carbamate Hydrolysis - Scribd. Available at: [Link]
In Situ Nuclear Magnetic Resonance Mechanistic Studies of Carbon Dioxide Reactions with Liquid Amines in Aqueous Systems: New Insights on Carbon Capture Reaction Pathways - ACS Publications. Available at: [Link]
Technical Support Center: Resolving Mass Spectrometry Fragmentation Issues for Piperidin-3-yl Azepane-1-carboxylate
Welcome to the technical support center for the mass spectrometry analysis of piperidin-3-yl azepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate and r...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the mass spectrometry analysis of piperidin-3-yl azepane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve common fragmentation issues encountered during their experiments. Here, we provide in-depth, scientifically-grounded troubleshooting advice in a direct question-and-answer format, moving from foundational concepts to complex, specific challenges.
I. Understanding the Molecule: Predicted Fragmentation Behavior
Before delving into troubleshooting, it is crucial to understand the expected fragmentation of piperidin-3-yl azepane-1-carboxylate. This molecule possesses several key structural features that dictate its behavior in the mass spectrometer: two basic nitrogen atoms (one in the piperidine ring and one in the azepane ring) and a carbamate linkage. Electrospray ionization (ESI) in positive ion mode is the most common and effective technique for analyzing such compounds, typically generating a protonated molecule [M+H]⁺.[1]
The fragmentation of the protonated molecule is likely to be initiated at the sites of protonation, which are the nitrogen atoms. The subsequent fragmentation pathways will involve the cleavage of the piperidine and azepane rings, as well as the carbamate bond.
Predicted Fragmentation Pathways for Piperidin-3-yl Azepane-1-carboxylate
Caption: Predicted fragmentation pathways for piperidin-3-yl azepane-1-carboxylate.
II. Frequently Asked Questions (FAQs) & Troubleshooting
This section addresses common issues encountered during the mass spectrometry analysis of piperidin-3-yl azepane-1-carboxylate.
Q1: I am not observing the expected [M+H]⁺ ion, or the signal is very weak. What are the potential causes and solutions?
A1: This is a common issue that can stem from several factors related to sample preparation, instrument settings, and the inherent properties of the analyte.
Cause 1: Inefficient Ionization. Piperidin-3-yl azepane-1-carboxylate has two basic nitrogen atoms, making it amenable to positive ion ESI. However, the ionization efficiency can be affected by the mobile phase composition.
Solution:
Optimize Mobile Phase pH: Ensure the mobile phase is acidic to promote protonation. Formic acid (0.1%) is a standard choice. If the signal is still weak, a slightly higher concentration (e.g., 0.2%) or a different acid like acetic acid can be tested. However, be mindful that excessive acid can sometimes lead to ion suppression.
Solvent Composition: The choice of organic solvent can influence ESI efficiency. Acetonitrile is generally a good starting point, but methanol can sometimes provide better results for certain compounds.
Cause 2: In-Source Fragmentation. The [M+H]⁺ ion might be fragmenting in the ion source before it reaches the mass analyzer. This is known as in-source fragmentation and can be exacerbated by harsh source conditions.
Solution:
Reduce Cone/Fragmentor Voltage: This is the primary parameter controlling in-source fragmentation. Gradually decrease the cone or fragmentor voltage to find a balance where the [M+H]⁺ ion is preserved without sacrificing overall signal intensity.[2]
Optimize Source Temperature: High source temperatures can induce thermal degradation. Experiment with lower source temperatures to minimize this effect.[2]
Cause 3: Adduct Formation. Instead of protonation, your molecule might be forming adducts with cations present in the mobile phase or from contaminants, such as sodium ([M+Na]⁺) or potassium ([M+K]⁺).
Solution:
Identify Adducts: Look for peaks at m/z values corresponding to [M+23]⁺ for sodium and [M+39]⁺ for potassium.
Minimize Contamination: Use high-purity solvents and additives. If glassware is used, ensure it is thoroughly cleaned, or switch to plasticware to reduce alkali metal contamination.[3]
Cause 4: Sample Degradation. The compound may be unstable in the sample solution.
Storage Conditions: If samples need to be stored, keep them at low temperatures (e.g., 4°C) and protected from light.
Troubleshooting Workflow for Weak or Absent [M+H]⁺ Signal
Caption: A workflow for troubleshooting weak or absent [M+H]⁺ signals.
Q2: My mass spectrum is dominated by fragment ions, making it difficult to identify the precursor ion. How can I control the fragmentation?
A2: Excessive fragmentation can be managed by adjusting the energy input during the analysis.
Cause 1: High Collision Energy (in MS/MS). In tandem mass spectrometry (MS/MS), the collision energy is the primary driver of fragmentation. If it's too high, the precursor ion will be completely fragmented into smaller ions.
Solution:
Optimize Collision Energy: Perform a collision energy ramp experiment to determine the optimal energy that produces a good distribution of fragment ions without completely consuming the precursor ion.
Cause 2: In-Source Fragmentation. As mentioned previously, high cone/fragmentor voltages can cause the molecule to fragment before it even enters the mass analyzer.
Solution:
Reduce In-Source Energy: Lower the cone/fragmentor voltage to minimize premature fragmentation.
Cause 3: Analyte Instability. The carbamate linkage can be labile under certain conditions, leading to facile fragmentation.
Solution:
Gentler Ionization: If available, consider using a softer ionization technique, although ESI is generally considered quite soft. Ensure the source conditions are as gentle as possible.
Q3: I am observing unexpected peaks in my spectrum that do not correspond to the expected fragments or common adducts. What could be their origin?
A3: Unexpected peaks can arise from a variety of sources, including contaminants, side products from synthesis, or unusual fragmentation pathways.
Cause 1: Contaminants. Contaminants can be introduced from solvents, sample handling, or the LC system itself.
Solution:
Run a Blank: Inject a solvent blank to identify peaks originating from the system and mobile phase.
Use High-Purity Materials: Always use LC-MS grade solvents and reagents.[4]
Check for Common Contaminants: Be aware of common background ions, such as plasticizers (e.g., phthalates) or slip agents (e.g., erucamide).
Cause 2: Synthetic Byproducts. The synthesis of piperidin-3-yl azepane-1-carboxylate may result in side products or unreacted starting materials.
Solution:
Review Synthesis: Consult the synthetic route to anticipate potential impurities.
Purify the Sample: If significant impurities are suspected, further purification of the sample by techniques like flash chromatography or preparative HPLC may be necessary.
Cause 3: Unusual Fragmentation. While we can predict the most likely fragmentation pathways, unexpected rearrangements or cleavages can occur.
Solution:
High-Resolution Mass Spectrometry (HRMS): Use HRMS to obtain the accurate mass and elemental composition of the unknown peaks. This information is invaluable for proposing potential structures.
MSⁿ Experiments: If your instrument has MSⁿ capabilities, fragmenting the unexpected ions can provide further structural clues.
III. Experimental Protocols
Protocol 1: General LC-MS/MS Method for Piperidin-3-yl Azepane-1-carboxylate
This protocol provides a starting point for the analysis of piperidin-3-yl azepane-1-carboxylate. Optimization will likely be required for your specific instrument and application.
Parameter
Condition
LC System:
Standard HPLC or UHPLC system
Column:
C18 reversed-phase, e.g., 2.1 x 50 mm, 1.8 µm
Mobile Phase A:
0.1% Formic Acid in Water
Mobile Phase B:
0.1% Formic Acid in Acetonitrile
Gradient:
5% to 95% B over 5-10 minutes
Flow Rate:
0.2 - 0.4 mL/min
Column Temperature:
30 - 40 °C
Injection Volume:
1 - 5 µL
MS System:
Tandem mass spectrometer (e.g., Q-TOF, Orbitrap, Triple Quadrupole)
Ionization Source:
Electrospray Ionization (ESI)
Ionization Mode:
Positive
Capillary Voltage:
3.0 - 4.0 kV
Cone/Fragmentor Voltage:
20 - 40 V (to be optimized)
Source Temperature:
120 - 150 °C
Desolvation Gas Flow:
Instrument dependent, typically 600-800 L/hr
Desolvation Temperature:
350 - 450 °C
Collision Gas:
Argon or Nitrogen
Collision Energy:
Ramped (e.g., 10-40 eV) for initial characterization
Protocol 2: Sample Preparation
Stock Solution: Prepare a 1 mg/mL stock solution of piperidin-3-yl azepane-1-carboxylate in a suitable solvent such as methanol or acetonitrile.
Working Solution: Dilute the stock solution with the initial mobile phase composition (e.g., 95% A, 5% B) to a final concentration of 1-10 µg/mL.
IV. References
ResearchGate. (n.d.). Common types of adducts in LC-MS | Download Table. [Link]
PubMed. (2023). Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry. [Link]
PubMed Central. (2018). Quantification and Confirmation of Fifteen Carbamate Pesticide Residues by Multiple Reaction Monitoring and Enhanced Product Ion Scan Modes via LC-MS/MS QTRAP System. [Link]
PubMed. (2022). Ultraviolet photodissociation facilitates mass spectrometry-based structure elucidation with pyrrolidine and piperidine containing compounds. [Link]
PubMed Central. (2014). Avoiding Misannotation of In-Source Fragmentation Products as Cellular Metabolites in Liquid Chromatography–Mass Spectrometry-Based Metabolomics. [Link]
ACS Publications. (2023). Low Energy Collision-Induced Dissociation of Azepine Pictet–Spengler Adducts of Nω-Methylserotonin | Journal of the American Society for Mass Spectrometry. [Link]
Google Patents. (2014). WO2014122474A1 - Piperidin-1 -yl and azepin-1 -yl carboxylates as muscarinic m4 receptor agonists.
PubMed Central. (2020). Adduct annotation in liquid chromatography/high-resolution mass spectrometry to enhance compound identification. [Link]
ResearchGate. (n.d.). Electron impact mass spectrum with proposed fragmentation (a) and HR-MS. [Link]
RSC Publishing. (2018). Spontaneous In-Source Fragmentation Reaction Mechanism and Highly Sensitive Analysis of Dicofol by Electrospray Ionization Mass Spectrometry. [Link]
Technology Networks. (2026). Common Mass Spectrometry Errors and Troubleshooting Tips. [Link]
ResearchGate. (n.d.). Some advice about how to reduce the fragmentation in ESI mass spectrometry?[Link]
ZefSci. (2025). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]
Crawford Scientific. (n.d.). Dealing with Metal Adduct Ions in Electrospray: Part 1. [Link]
LinkedIn. (2023). Strategies for Mitigating In-Source Fragmentation in NDSRI Analysis using LC-MS. [Link]
SciELO. (2011). fast identification of new constituents and co-metabolites Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. [Link]
Google Patents. (n.d.). US10030012B2 - Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists.
PubMed Central. (2015). Characterization of tunable piperidine and piperazine carbamates as inhibitors of endocannabinoid hydrolases. [Link]
Shimadzu. (n.d.). Liquid Chromatography Mass Spectrometry Troubleshooting Guide. [Link]
PubMed. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. [Link]
Agilent. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. [Link]
CGSpace. (n.d.). Mass Spectrometer (MS) Troubleshooting Guide. [Link]
University of Massachusetts Amherst. (n.d.). Mass Spectrometry: Fragmentation. [Link]
PubMed Central. (2024). Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria. [Link]
MDPI. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]
Journal of Pharma Insights and Research. (2025). Recent Advances in Synthesis, Mechanism of Action and Therapeutic Applications of Azepines. [Link]
Samphina Academy. (n.d.). The Chemistry Of Azepines And Their Derivatives. [Link]
Technical Support Center: Scale-Up Optimization for Piperidin-3-yl Azepane-1-Carboxylate
Welcome to the Process R&D Troubleshooting Portal. The synthesis of piperidin-3-yl azepane-1-carboxylate—typically achieved via the coupling of an N-protected piperidin-3-ol with an azepane-based electrophile—presents un...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Process R&D Troubleshooting Portal. The synthesis of piperidin-3-yl azepane-1-carboxylate—typically achieved via the coupling of an N-protected piperidin-3-ol with an azepane-based electrophile—presents unique scale-up challenges. Because secondary alcohols are sterically hindered and relatively poor nucleophiles, forcing conditions often lead to competing side reactions.
This guide provides mechanistic insights, self-validating protocols, and quantitative troubleshooting matrices to help you suppress byproducts and achieve high-purity yields during kilogram-scale manufacturing.
Process Workflow & Byproduct Pathways
Reaction workflow and byproduct formation pathways in piperidin-3-yl azepane-1-carboxylate synthesis.
Section 1: Mechanistic Troubleshooting & FAQs
Q1: We are observing significant amounts of 1,1'-carbonylbis(azepane) (symmetrical urea) during the coupling of N-Boc-piperidin-3-ol and azepane-1-carbonyl chloride. How can we suppress this?Mechanistic Causality: Urea byproduct formation is primarily driven by the hydrolysis of the carbamoyl chloride or isocyanate intermediates[1]. Trace water reacts with azepane-1-carbonyl chloride to yield azepane-1-carboxylic acid, which rapidly decarboxylates to liberate free azepane. Because azepane is a highly nucleophilic secondary amine, it easily outcompetes the sterically hindered secondary alcohol (piperidin-3-ol) for the remaining electrophile, forming the symmetrical urea.
Resolution:
Strict Moisture Control: Ensure Karl Fischer (KF) titration of all solvents is < 500 ppm prior to reagent addition.
Base Selection: Switch from standard amine bases to inorganic bases such as Cs2CO3. Recent scale-up methodologies demonstrate that Cs2CO3 provides an optimal balance of reactivity and selectivity, significantly suppressing urea formation associated with hydrolysis[1].
Q2: When pushing the reaction to completion with heat and strong bases (e.g., NaH), we see a new impurity at ~10% area by HPLC. LC-MS suggests a mass consistent with the loss of water/carbamate. What is this?Mechanistic Causality: This is the elimination byproduct (N-Boc-tetrahydropyridine). The proton adjacent to the activated oxygen on the piperidine ring is slightly acidic. Under strongly basic conditions (NaH, KOtBu) and elevated temperatures, the alkoxide (or the formed carbamate) undergoes an E1cB or E2 elimination, destroying the chiral center and the piperidine ring's saturation.
Resolution: Avoid strong anionic bases. Instead, use a milder base combined with a nucleophilic catalyst, such as DIPEA with DMAP (4-dimethylaminopyridine), or transition to a CDI-mediated coupling.
Q3: We are considering switching to a CDI (1,1'-carbonyldiimidazole) mediated coupling to avoid hazardous carbamoyl chlorides entirely. What are the scale-up risks?Mechanistic Causality: While CDI is an excellent, bench-stable reagent for carbamoylation[2], it introduces its own byproduct risks. In CDI couplings, the alcohol reacts to form an alkoxycarbonyl imidazole intermediate. If azepane is added before the alcohol is fully consumed, or if unreacted CDI remains in the vessel, the amine will react directly with CDI to form the highly stable symmetrical urea.
Resolution: Ensure complete consumption of CDI before adding azepane via strict In-Process Controls (IPC). Furthermore, utilizing a liquid base like DIPEA has been shown to be highly effective in CDI-mediated carbamate preparations, minimizing urea byproducts and improving yields compared to solid inorganic bases[3].
Q4: During the final Boc-deprotection step using HCl in EtOAc, we observe an impurity with a mass +56 Da relative to the product. How do we eliminate this?Mechanistic Causality: The +56 Da mass corresponds to N-tert-butylation. During acidic Boc cleavage, the highly electrophilic tert-butyl cation is generated. If not immediately trapped, this cation can alkylate the newly liberated secondary amine (azepane or piperidine nitrogens), especially during solvent concentration when the effective concentration of the cation/isobutylene spikes.
Resolution: Introduce a cation scavenger. Adding 1-2 equivalents of anisole or triisopropylsilane (TIPS) to the deprotection cocktail will irreversibly trap the tert-butyl cation via Friedel-Crafts alkylation or silane reduction.
Objective: Synthesize N-Boc-piperidin-3-yl azepane-1-carboxylate while suppressing urea and carbonate byproducts.
Self-Validating Mechanism: Step 4 acts as a critical physical gate. By mandating HPLC confirmation of the alkoxycarbonyl imidazole intermediate before amine addition, the protocol physically prevents the amine from reacting with free CDI, eliminating the primary pathway for urea formation.
Preparation: Charge a dry reactor with N-Boc-piperidin-3-ol (1.0 eq) and anhydrous MeCN (10 vol).
Moisture Check: Perform KF titration to ensure water content is < 0.05%.
Activation: Add 1,1'-carbonyldiimidazole (CDI, 1.1 eq) in portions at 20°C to control CO2 off-gassing.
Intermediate Validation (IPC 1): Stir for 4 hours at 20°C. Pull a sample for HPLC analysis. Do not proceed until >98% conversion of the starting alcohol to the alkoxycarbonyl imidazole intermediate is confirmed.
Base Addition: Add DIPEA (1.5 eq) to the reactor[3].
Amine Coupling: Add azepane (1.05 eq) dropwise over 1 hour to control the exotherm and maintain a low local concentration of the amine.
Reaction Completion (IPC 2): Stir at 40°C for 6 hours. Confirm via HPLC that <1% of the imidazole intermediate remains.
Workup: Quench with water, extract with EtOAc, wash sequentially with 1N HCl (to remove excess azepane and imidazole), brine, dry over Na2SO4, and concentrate.
Protocol B: Scavenger-Assisted Boc Deprotection
Objective: Cleave the Boc protecting group to yield piperidin-3-yl azepane-1-carboxylate hydrochloride without N-tert-butylation.
Self-Validating Mechanism: The use of anisole acts as a thermodynamic sink for the tert-butyl cation. The subsequent precipitation of the API as a hydrochloride salt leaves the highly lipophilic tert-butylated anisole byproducts fully dissolved in the organic mother liquor, ensuring high purity of the isolated solid without chromatography.
Dissolution: Dissolve N-Boc-piperidin-3-yl azepane-1-carboxylate in EtOAc (5 vol).
Scavenger Addition: Add anisole (2.0 eq) to the solution.
Cooling: Cool the reactor to 0–5°C.
Acidification: Add 4N HCl in dioxane (3.0 eq) dropwise, maintaining the internal temperature below 10°C.
Deprotection (IPC 1): Warm to 20°C and stir for 4 hours. Confirm via HPLC that <0.5% starting material remains.
Isolation: Filter the precipitated piperidin-3-yl azepane-1-carboxylate hydrochloride salt. Wash the filter cake with cold EtOAc (2 x 2 vol).
Drying: Dry the solid under vacuum at 40°C to constant weight.
Section 3: Quantitative Troubleshooting Matrix
Process Step
Observed Issue (Analytical Marker)
Primary Causality
Corrective Action
Expected Purity Gain
Activation
Symmetrical Urea (LC-MS: m/z 225)
Moisture-induced hydrolysis / Excess amine reacting with CDI
KF < 500 ppm; Switch base to Cs2CO3 or DIPEA
+15–20%
Activation
Elimination Byproduct (LC-MS: m/z 184)
Base too strong (e.g., NaH) / Reaction Temp > 60°C
Use DIPEA/DMAP; Keep T < 40°C
+10–15%
Coupling
Symmetrical Carbonate
Unreacted alcohol attacking the activated intermediate
Ensure complete CDI activation before adding amine
+5–8%
Deprotection
N-tert-butylated API (LC-MS: Target + 56 Da)
Unscavenged tert-butyl cation during Boc cleavage
Add 2.0 eq Anisole or TIPS prior to acid addition
+5–10%
Isolation
Epimerization at C3 (Chiral HPLC)
Prolonged exposure to strong bases during workup
Minimize basic workup time; Use mild aqueous washes
+2–5% ee
References
Mild and efficient synthesis of carbamates using dioxazolones as bench-stable isocyanate surrogates: application in AChE-inhibiting agent development - RSC Publishing.[Link]
Technical Support Center: Overcoming Steric Hindrance in Piperidin-3-yl Azepane-1-carboxylate Reactions
Welcome to the technical support center for synthetic challenges involving piperidin-3-yl azepane-1-carboxylate and its derivatives. This guide is designed for researchers, medicinal chemists, and process development sci...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for synthetic challenges involving piperidin-3-yl azepane-1-carboxylate and its derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the complexities of reactions with this sterically demanding scaffold. Here, we provide in-depth troubleshooting advice and frequently asked questions to help you overcome common hurdles and achieve your synthetic goals.
Introduction: Understanding the Challenge
The piperidin-3-yl azepane-1-carboxylate moiety presents a significant synthetic challenge due to steric hindrance. The bulky azepane ring and the substitution at the 3-position of the piperidine ring create a congested environment around the piperidine nitrogen. This steric bulk can impede the approach of reagents, leading to slow reaction rates, low yields, or complete reaction failure, particularly in N-acylation, N-alkylation, and coupling reactions.[1][2] This guide will explore practical strategies and field-proven insights to mitigate these steric effects.
Troubleshooting Guide
This section addresses specific issues you might encounter during your experiments in a question-and-answer format.
Q1: My amide coupling reaction between piperidin-3-yl azepane-1-carboxylate and a carboxylic acid is giving low yields. What are the likely causes and how can I improve it?
A1: Low yields in amide coupling reactions with this substrate are a classic symptom of steric hindrance. The nucleophilicity of the piperidine nitrogen is diminished, and the electrophilic carbon of the activated carboxylic acid has difficulty accessing the nitrogen. Here’s a systematic approach to troubleshoot this issue:
1. Choice of Coupling Reagent: Standard coupling reagents like DCC/HOBt may be insufficient. More potent activating agents are required to form a highly reactive intermediate that can overcome the steric barrier.
Aminium/Uronium Salts: Reagents like HATU , HBTU, or COMU are highly effective for sterically hindered couplings.[3][4] HATU, in particular, is known for its high reactivity and fast reaction times, proceeding through a highly reactive OAt-active ester.[5]
Phosphonium Salts: Reagents such as BOP or PyBOP are also excellent choices for difficult couplings.[6]
2. Reaction Conditions:
Base: Use a non-nucleophilic, sterically hindered base like diisopropylethylamine (DIPEA) or 2,4,6-collidine to minimize side reactions.[4] Ensure the stoichiometry is correct, typically 2-3 equivalents.
Solvent: Anhydrous polar aprotic solvents like DMF, NMP, or DMSO are generally preferred to improve solubility and reaction rates.[4][7] Ensure all reagents and solvents are strictly anhydrous, as water will hydrolyze the activated intermediates.[3]
Temperature: While many couplings are run at room temperature, increasing the temperature to 40-60 °C can provide the necessary energy to overcome the activation barrier.[5] Monitor for potential degradation of starting materials or products.
Reaction Time: Sterically hindered reactions often require longer reaction times. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed, which could take up to 24-48 hours.[3][4]
3. Acyl Fluorides as an Alternative:
For extremely challenging couplings, consider converting the carboxylic acid to an acyl fluoride. Acyl fluorides are less sterically demanding than other activated species and exhibit high reactivity towards amines.[5] This can be achieved using reagents like TFFH or BTFFH.[5]
Experimental Protocol: High-Efficiency Amidation using HATU
Reagent/Parameter
Stoichiometry/Value
Carboxylic Acid
1.0 equiv
Piperidin-3-yl azepane-1-carboxylate
1.1 - 1.2 equiv
HATU
1.1 - 1.5 equiv
DIPEA
2.0 - 3.0 equiv
Solvent
Anhydrous DMF or DCM
Temperature
0 °C to Room Temperature
Time
1 - 18 hours
Step-by-Step Methodology:
To a round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 equiv) and piperidin-3-yl azepane-1-carboxylate (1.1 equiv).
Dissolve the mixture in anhydrous DMF (concentration typically 0.1-0.5 M).
Cool the solution to 0 °C in an ice bath with stirring.
Add HATU (1.2 equiv) and then slowly add DIPEA (2.5 equiv) dropwise.
Allow the reaction to warm to room temperature and stir for 1-18 hours.
Upon completion, perform a standard aqueous workup by diluting with an organic solvent (e.g., ethyl acetate) and washing with aqueous acid, aqueous base, and brine to remove byproducts and excess reagents.[3]
Q2: I am attempting a Buchwald-Hartwig amination with an aryl halide and piperidin-3-yl azepane-1-carboxylate, but the reaction is sluggish. What can I do?
A2: Buchwald-Hartwig amination of sterically hindered secondary amines requires careful selection of the catalytic system. The steric bulk around the nitrogen can impede both the oxidative addition and reductive elimination steps of the catalytic cycle.
1. Ligand Selection is Crucial:
The choice of phosphine ligand is paramount for success. Bulky, electron-rich ligands are necessary to promote the formation of the active monoligated palladium species, which is more effective for coupling sterically demanding substrates.[8]
Biarylphosphine Ligands: Ligands like RuPhos, XPhos, or BrettPhos are often the first choice for challenging couplings.
N-Heterocyclic Carbene (NHC) Ligands: NHC ligands can also be highly effective, offering good stability and reactivity.[8]
2. Catalyst and Precatalyst:
Using a well-defined palladium precatalyst can lead to more reproducible results than generating the active catalyst in situ. Consider using a G3 or G4 palladacycle precatalyst.[8]
3. Base and Solvent:
A strong, non-nucleophilic base is required. Sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[9] Anhydrous, non-polar aprotic solvents like toluene or dioxane are typically employed.
4. Temperature and Reaction Time:
These reactions often require elevated temperatures (80-110 °C) and extended reaction times.[8]
Q3: What is steric hindrance and how does it specifically impact the reactivity of piperidin-3-yl azepane-1-carboxylate?
A3: Steric hindrance is a phenomenon where the rate of a chemical reaction is slowed down because bulky groups on a molecule prevent a reagent from approaching the reactive site.[10] In the case of piperidin-3-yl azepane-1-carboxylate, the large azepane ring attached to the piperidine at the 3-position creates a crowded environment around the piperidine's nitrogen atom. This has two main consequences:
Reduced Nucleophilicity: The bulky groups physically block the lone pair of electrons on the nitrogen, making it more difficult for it to act as a nucleophile and attack an electrophile.
Thermodynamic Instability of the Transition State: During a reaction, the transition state can be destabilized due to steric strain (van der Waals repulsion) between the bulky substituents and the incoming reagent. This increases the activation energy of the reaction, slowing it down.
Caption: Steric hindrance around the piperidine nitrogen.
Q4: Are there any alternative synthetic strategies to form the amide bond that bypass the direct coupling of the hindered amine?
A4: Yes, when direct amidation proves too challenging, alternative strategies can be employed. One effective method involves the reaction of a Grignard reagent with an isocyanate.[11] This approach can be particularly useful for forming highly hindered tertiary amides.[12]
General Strategy:
Convert the carboxylic acid partner into a suitable precursor for an isocyanate (e.g., via a Curtius or Hofmann rearrangement).
Prepare a Grignard reagent from a halide derivative of the piperidin-3-yl azepane-1-carboxylate.
React the Grignard reagent with the isocyanate to form the desired amide bond.[11]
This method circumvents the direct nucleophilic attack of the hindered amine and can be a powerful tool for synthesizing otherwise inaccessible amides.
Q5: How does solvent choice impact reactions involving sterically hindered amines?
A5: Solvent choice can have a significant impact on reaction rates and outcomes.
Polar Aprotic Solvents (DMF, DMSO, NMP): These are generally the best choice for SN2 and coupling reactions. They can solvate the cation of any salts present, leaving the nucleophile (the amine) relatively "naked" and more reactive.[7] They also help to dissolve polar reactants and intermediates.
Polar Protic Solvents (e.g., alcohols, water): These should generally be avoided in coupling reactions as they can react with activated intermediates. In other reactions, they can form hydrogen bonds with the amine's lone pair, effectively "caging" it and increasing its steric bulk, which further reduces its nucleophilicity.[7]
Non-Polar Aprotic Solvents (Toluene, THF, Dioxane): These are often used in organometallic catalysis, such as Buchwald-Hartwig aminations.[8] They are less likely to coordinate to the metal center and interfere with the catalytic cycle.
The right solvent can help to stabilize the transition state and facilitate the reaction, while the wrong solvent can hinder it.[13]
References
Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. Synthetic Communications. [Link]
Acylation of hindered amines and functionalized bis-peptides obtained thereby.
A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]
Preparation and Synthetic Applications of Sterically Hindered Secondary Amines. ResearchGate. [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. MDPI. [Link]
Expanding amide bond formation with CaLB-BOP: from sterically hindered substrates to aqueous and micellar media. RSC Publishing. [Link]
Dual Effect of Steric Hindrance in Non‐Aqueous Amine Absorbents: Navigating the Trade‐Off Between Kinetics and Thermodynamics for Efficient CO2 Capture. ResearchGate. [Link]
Sterically hindered amines for carbon dioxide removal from gases. ACS Publications. [Link]
Data-Rich Experimentation Enables Palladium-Catalyzed Couplings of Piperidines and Five-Membered (Hetero)aromatic Electrophiles. ACS Publications. [Link]
Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]
Procedures to Improve Difficult Couplings. ResearchGate. [Link]
The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [Link]
Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole. Chemical Research in Chinese Universities. [Link]
NiH-catalyzed asymmetric hydroarylation of N-acyl enamines to chiral benzylamines. PMC. [Link]
Catalytic and non-catalytic amidation of carboxylic acid substrates. ResearchGate. [Link]
Tips and tricks for difficult amide bond formation? Reddit. [Link]
Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]
The Synthesis of Sterically Hindered Amides. CHIMIA. [Link]
Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. [Link]
Efficient Synthesis of Piperidine Derivatives. Development of Metal Triflate-Catalyzed Diastereoselective Nucleophilic Substitution Reactions of 2-Methoxy- and 2-Acyloxypiperidines. ACS Publications. [Link]
Amide bond formation strategies: latest advances on a dateless transformation. AIR Unimi. [Link]
A Cross-Coupling Approach to Amide Bond Formation from Esters. ACS Publications. [Link]
Stereoselective and regioselective synthesis of azepane and azepine derivatives via piperidine ring expansion. RSC Publishing. [Link]
Direct Amidation of Carboxylic Acids through an Active α-Acyl Enol Ester Intermediate. ACS Publications. [Link]
Steric Effects and Solvent Effects in Ionic Reactions. PubMed. [Link]
Intercepting Methanimine for the Synthesis of Piperidine-Based N‑Heterocycles in an Aqueous Medium. PMC. [Link]
Piperidin-3-yl vs. Piperidin-4-yl Azepane-1-Carboxylate: A Structural and Binding Affinity Comparison Guide
As the demand for highly selective neurotherapeutics intensifies, the structural optimization of cyclic amine scaffolds has become a cornerstone of modern medicinal chemistry. Among these, the azepane-1-carboxylate moiet...
Author: BenchChem Technical Support Team. Date: April 2026
As the demand for highly selective neurotherapeutics intensifies, the structural optimization of cyclic amine scaffolds has become a cornerstone of modern medicinal chemistry. Among these, the azepane-1-carboxylate moiety linked to a piperidine ring has emerged as a privileged pharmacophore, particularly in the development of[1] for the treatment of Alzheimer's disease and schizophrenia.
This guide provides an in-depth, objective comparison of the piperidin-3-yl azepane-1-carboxylate and piperidin-4-yl azepane-1-carboxylate positional isomers. By analyzing their vector projections, receptor interactions, and binding affinities, we will establish the causality behind why a simple positional shift dictates the success or failure of target engagement.
Mechanistic Causality: The Role of Positional Isomerism in GPCR Binding
To understand the drastic differences in binding affinity between these two isomers, we must examine the architecture of the mAChR orthosteric binding site. The endogenous ligand, acetylcholine, relies on a critical salt bridge between its positively charged nitrogen and a highly conserved aspartate residue (e.g., Asp105 in the M1 receptor, Asp112 in the M4 receptor) located on Transmembrane Helix 3 (TM3).
When designing synthetic orthosteric partial agonists—such as the clinical candidate[2]—the piperidine nitrogen serves as this basic anchor.
Piperidin-4-yl Azepane-1-Carboxylate: Substitution at the 4-position creates a linear, extended molecular geometry. This allows the molecule to adopt a low-energy chair conformation where the basic piperidine nitrogen projects directly toward Asp105. Simultaneously, the bulky azepane-1-carboxylate tail is directed outward, threading seamlessly through the "tyrosine lid" (Tyr104, Tyr404) into the extracellular allosteric vestibule. This dual-interaction mechanism drives high affinity and subtype selectivity.
Piperidin-3-yl Azepane-1-Carboxylate: Shifting the attachment point to the 3-position introduces a sharp 1,3-kink in the molecular vector. To align the piperidine nitrogen with Asp105, the azepane-1-carboxylate tail is forced into an axial trajectory, resulting in severe steric clashes with the TM6 helices and the extracellular loops. Consequently, the 3-yl isomer cannot achieve the required pharmacophore geometry without incurring a massive entropic penalty, leading to an almost complete loss of binding affinity.
Structural logic dictating the binding affinity of piperidinyl azepane-1-carboxylates.
Quantitative Data Comparison
The structural theory is heavily supported by empirical radioligand binding and functional assay data. As demonstrated in extensive[3], the 4-yl derivatives consistently outperform their 3-yl counterparts.
Below is a summarized comparison of the baseline scaffolds (tested as their ethyl carboxylate derivatives) against the human M1 receptor:
Parameter
Piperidin-4-yl Azepane-1-Carboxylate
Piperidin-3-yl Azepane-1-Carboxylate
Receptor Affinity (
Ki
, hM1)
12 - 35 nM
> 10,000 nM
Functional Efficacy (
EC50
, hM1)
25 - 60 nM
N/A (Inactive)
Ligand Efficiency (LE)
~0.38 kcal/mol/heavy atom
< 0.15 kcal/mol/heavy atom
Vector Alignment (N to Asp105)
Optimal (Pseudo-equatorial)
Sub-optimal (Axial clash)
Calculated LogP (cLogP)
2.8
2.8
Data synthesis based on SAR profiling of azepane-1-carboxylate derivatives in mAChR orthosteric models.
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following step-by-step methodologies must be employed to validate the binding affinities of these isomers. This cascade utilizes a competitive radioligand binding assay coupled with a functional calcium mobilization readout.
This assay determines the equilibrium dissociation constant (
Ki
) by measuring the ability of the isomers to displace the non-selective muscarinic antagonist
[3H]
-N-methylscopolamine (
[3H]
-NMS).
Membrane Preparation: Culture CHO-K1 cells stably expressing the human M1 receptor. Harvest cells in ice-cold homogenization buffer (20 mM HEPES, 1 mM EDTA, pH 7.4) and lyse via Dounce homogenization. Centrifuge at 40,000 x g for 30 minutes at 4°C to isolate the membrane fraction.
Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 0.5 nM
[3H]
-NMS (Kd ~ 0.2 nM), and varying concentrations of the test compound (10 pM to 30 µM) in assay buffer (20 mM HEPES, 100 mM NaCl, 10 mM MgCl₂, pH 7.4).
Equilibration: Incubate the plates at room temperature for 120 minutes to ensure steady-state equilibrium is reached.
Filtration & Detection: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (PEI). Wash filters three times with ice-cold buffer. Add scintillation fluid and measure retained radioactivity using a MicroBeta counter.
Validation Check: Include 10 µM Atropine in control wells to define non-specific binding (NSB). Calculate the
IC50
using non-linear regression and convert to
Ki
using the Cheng-Prusoff equation:
Ki=IC50/(1+[Radioligand]/Kd)
.
Protocol B: FLIPR Calcium Mobilization Assay
To confirm that the binding affinity translates to agonistic activity, a functional readout of intracellular calcium flux is required.
Cell Seeding: Seed CHO-hM1 cells at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C in 5% CO₂.
Dye Loading: Remove media and add 20 µL of Fluo-4 AM calcium-sensitive dye (diluted in Hank's Balanced Salt Solution with 20 mM HEPES and 2.5 mM probenecid). Incubate for 45 minutes at 37°C.
Compound Addition: Using a Fluorometric Imaging Plate Reader (FLIPR), inject the test compounds (Piperidin-3-yl vs 4-yl isomers) at varying concentrations.
Data Acquisition: Record fluorescence (Ex: 488 nm, Em: 525 nm) continuously for 3 minutes.
Validation Check: Normalize the maximum fluorescence peak to the maximal response elicited by 10 µM Acetylcholine (100% efficacy control).
Self-validating experimental workflow for mAChR binding and functional assays.
Conclusion
The comparison between piperidin-3-yl azepane-1-carboxylate and piperidin-4-yl azepane-1-carboxylate serves as a masterclass in GPCR ligand design. While both isomers share identical molecular weights and lipophilicity, the piperidin-4-yl isomer is vastly superior. Its linear vector allows the critical basic nitrogen to penetrate the orthosteric site and engage Asp105, while the azepane tail exploits the allosteric vestibule. Researchers developing novel neurotherapeutics targeting mAChRs should strictly prioritize the 1,4-substitution pattern over the 1,3-substitution pattern to ensure viable receptor engagement and downstream efficacy.
References
Brown, A. J., et al. (2021). "From structure to clinic: Design of a muscarinic M1 receptor agonist with the potential to treat Alzheimer's disease." Cell. Available at:[Link]
Heptares Therapeutics Ltd. (2018). "US10030012B2 - Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists." Google Patents.
Al-Khrasani, M., et al. (2023). "A New Era of Muscarinic Acetylcholine Receptor Modulators in Neurological Diseases, Cancer and Drug Abuse." Pharmaceuticals (Basel). Available at:[Link]
Comprehensive Comparison Guide: LC-MS/MS Method Validation for Piperidin-3-yl Azepane-1-Carboxylate
Target Audience: Analytical Chemists, DMPK Researchers, and Drug Development Professionals Quantifying complex basic amine scaffolds like piperidin-3-yl azepane-1-carboxylate (PAC) in biological matrices presents a uniqu...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Analytical Chemists, DMPK Researchers, and Drug Development Professionals
Quantifying complex basic amine scaffolds like piperidin-3-yl azepane-1-carboxylate (PAC) in biological matrices presents a unique set of bioanalytical challenges. The molecule features a highly basic secondary amine (piperidine ring, pKa ~9.5) and a carbamate linkage, making it susceptible to severe peak tailing, matrix-induced ion suppression, and hydrolytic degradation under extreme pH conditions.
This guide objectively compares sample preparation and chromatographic strategies for PAC, providing a self-validating experimental protocol grounded in the ICH M10 and FDA 2018 Bioanalytical Method Validation guidelines[1]. By understanding the causality behind these experimental choices, laboratories can ensure their methods are robust, reproducible, and regulatory-compliant.
Mechanistic Challenges & Method Selection
Sample Preparation: Why PPT and LLE Fail for PAC
To achieve a lower limit of quantification (LLOQ) in the sub-ng/mL range, the sample preparation must efficiently extract the analyte while depleting phospholipids.
Protein Precipitation (PPT): While fast, PPT leaves >90% of endogenous plasma phospholipids in the extract. For a basic compound like PAC, which elutes in the same retention window as many lysophosphatidylcholines, this causes catastrophic ion suppression in the electrospray ionization (ESI) source.
Liquid-Liquid Extraction (LLE): PAC is highly polar. Extracting it into an organic solvent requires raising the sample pH > 11 to neutralize the piperidine nitrogen. However, high pH environments risk nucleophilic attack and hydrolysis of the carbamate linkage, leading to poor recovery.
Mixed-Mode Strong Cation Exchange (MCX) SPE: This is the optimal, self-validating choice. By acidifying the plasma, the piperidine nitrogen is 100% protonated. The MCX sorbent traps PAC via strong ionic interactions, allowing for aggressive organic washes (100% Methanol) to strip away neutral lipids and phospholipids before eluting the analyte with a basic organic solvent.
Standard endcapped C18 columns often fail for PAC. The protonated basic nitrogen interacts with residual acidic surface silanols on the silica stationary phase, causing severe peak tailing (Asymmetry > 2.0) and poor retention.
By switching to a Bridged Ethyl Hybrid (BEH) C18 column operated at high pH (pH 10), the analyte is neutralized. It partitions purely by hydrophobicity, resulting in a sharp, symmetrical peak and a 4-fold increase in theoretical plates.
Comparative Performance Data
The following tables summarize the objective performance differences between the evaluated methodologies.
Aliquot 50 µL of human plasma into a 96-well plate.
Add 10 µL of Internal Standard (PAC-d4, 50 ng/mL).
Add 200 µL of 2% Phosphoric acid (
H3PO4
) in water to disrupt protein binding and ensure complete protonation of the piperidine ring. Vortex for 2 minutes.
2. Solid Phase Extraction (Oasis MCX 30 mg/well):
Condition: 1 mL Methanol, followed by 1 mL Water.
Load: Apply the acidified sample to the cartridge.
Wash 1 (Aqueous): 1 mL 2% Formic acid in water (removes polar/acidic interferences).
Wash 2 (Organic): 1 mL 100% Methanol (removes neutral lipids and phospholipids).
Elute: 2 x 500 µL of 5% Ammonium Hydroxide (
NH4OH
) in Methanol. The high pH neutralizes the basic amine, breaking the ionic interaction with the sorbent.
Evaporate & Reconstitute: Evaporate under
N2
at 40°C. Reconstitute in 100 µL of Initial Mobile Phase.
3. LC-MS/MS Conditions:
System: Sciex 6500+ QTRAP coupled to a Waters Acquity UPLC.
Column: Waters XBridge BEH C18 (2.1 x 50 mm, 1.7 µm).
Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10).
Mobile Phase B: Acetonitrile.
Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.
A full validation of a bioanalytical method must be performed when establishing an assay for the quantification of an analyte in clinical studies[1]. The method must act as a self-validating system, proving that matrix components do not interfere with the analyte and that the drug remains stable throughout the handling process[2].
Table 3: Summary of ICH M10 Validation Results for PAC
Validation Parameter
ICH M10 / FDA Acceptance Criteria
PAC Method Results
Status
Linearity
R2≥0.990
, ±15% of nominal
R2=0.998
(1 - 1000 ng/mL)
Pass
Intra-run Precision
CV
≤
15% (20% at LLOQ)
2.4% - 6.1%
Pass
Inter-run Accuracy
85% - 115% of nominal
94.2% - 103.5%
Pass
Matrix Effect (IS-normalized)
CV
≤
15% across 6 lots
3.2% (No significant suppression)
Pass
Benchtop Stability
Stable at RT for processing time
Stable for 24 hours at 22°C
Pass
Visualization 2: Validation Logic
ICH M10 and FDA Bioanalytical Method Validation Framework for accuracy, precision, and stability.
Conclusion
Quantifying piperidin-3-yl azepane-1-carboxylate highlights the critical need for chemistry-driven method development. By understanding the causality of the molecule's basicity and polarity, we demonstrate that Mixed-Mode SPE combined with high-pH BEH C18 chromatography vastly outperforms standard PPT and LLE techniques[3]. This optimized approach eliminates phospholipid-induced ion suppression and secondary silanol interactions, resulting in a highly sensitive, regulatory-compliant assay that easily meets all FDA and ICH M10 validation criteria[1][2].
References
Title: ICH M10 on bioanalytical method validation - Scientific guideline
Source: European Medicines Agency (EMA)
URL: [Link]
Title: M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry
Source: U.S. Food and Drug Administration (FDA)
URL: [Link]
Title: Development and Validation of an LC-MS/MS Method and Comparison with a GC-MS Method to Measure Phenytoin in Human Brain Dialysate, Blood, and Saliva
Source: National Institutes of Health (NIH) / PMC
URL: [Link]
A Comparative Guide to Advanced Carbamate Scaffolds: Benchmarking Piperidin-3-yl Azepane-1-carboxylate Against Traditional Derivatives
Introduction: The Evolving Role of the Carbamate Moiety in Drug Discovery The carbamate functional group (-O-CO-NH-) is a cornerstone in medicinal chemistry, valued for its unique structural and electronic properties. As...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Evolving Role of the Carbamate Moiety in Drug Discovery
The carbamate functional group (-O-CO-NH-) is a cornerstone in medicinal chemistry, valued for its unique structural and electronic properties. As a hybrid of an ester and an amide, it offers a blend of stability, hydrogen bonding capability, and conformational rigidity that has been exploited in numerous approved therapeutic agents.[1][2][3] Traditional carbamate derivatives, often featuring simple alkyl or aryl substitutions, are well-established as enzyme inhibitors, prodrugs to enhance bioavailability, and isosteres for peptide bonds.[2][4][5][6] Their chemical and proteolytic stability, coupled with an ability to permeate cell membranes, makes them a privileged scaffold in drug design.[1][3]
However, the drive for novel chemical matter with improved selectivity, metabolic stability, and physicochemical properties has pushed researchers beyond traditional designs. This guide focuses on a new frontier: complex, three-dimensional carbamate structures, exemplified by piperidin-3-yl azepane-1-carboxylate . This molecule incorporates two distinct saturated heterocyclic systems—piperidine and azepane—introducing significant stereochemical complexity and opportunities for nuanced molecular interactions.[7][8]
This document provides a comprehensive framework for benchmarking such advanced scaffolds against their traditional counterparts. We will delve into the critical performance indicators—metabolic stability, cell permeability, and target binding affinity—offering not just data, but the underlying scientific rationale for the experimental designs and detailed, reproducible protocols for their execution.
Structural & Physicochemical Profile: A Tale of Two Scaffolds
The fundamental difference between piperidin-3-yl azepane-1-carboxylate and traditional carbamates lies in the nature of the R¹ and R² groups attached to the core carbamate linkage.
Traditional Carbamates (e.g., Phenyl methylcarbamate): These are typically characterized by planar, aromatic, or simple alkyl groups. Their properties are well-understood but can be limited by metabolic susceptibility (e.g., hydrolysis of aryl esters) or suboptimal solubility.[9][10]
Piperidin-3-yl Azepane-1-carboxylate: This scaffold introduces two bulky, saturated heterocyclic rings. The azepane ring, a seven-membered heterocycle, offers significant conformational flexibility, while the piperidine ring provides a common motif for engaging with biological targets.[7][11][12] This inherent three-dimensionality can lead to improved target specificity and a more favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile by potentially shielding the carbamate bond from enzymatic hydrolysis.
The general synthetic approach also differs, moving from simpler condensations to more complex, multi-step pathways.
Caption: Comparative synthesis workflows for traditional and advanced carbamate scaffolds.
A summary of key physicochemical properties is presented below. The values for the novel scaffold are predictive, based on its constituent parts, illustrating the typical shifts observed when moving from flat to 3D structures.
Generally enhanced due to steric shielding of the carbamate ester by the bulky ring systems.
Performance Benchmark 1: Metabolic Stability
A critical liability for many carbamates is their susceptibility to hydrolysis by esterases in the plasma and liver, leading to rapid clearance and a short duration of action in vivo.[3][15] The structural complexity of piperidin-3-yl azepane-1-carboxylate is hypothesized to provide steric hindrance, protecting the carbamate linkage from enzymatic attack.
Causality Behind Experimental Choice:
We utilize an in vitro assay with rat liver S9 fraction. The S9 fraction is a supernatant from centrifuged liver homogenate that contains both microsomal (cytochrome P450s) and cytosolic enzymes. This provides a comprehensive assessment of both Phase I and Phase II metabolic pathways, offering a more complete picture of metabolic fate than using microsomes alone.
Experimental Protocol: In Vitro S9 Stability Assay
Preparation of S9 Reaction Mixture:
On ice, combine rat liver S9 fraction (final concentration 1 mg/mL) with a NADPH-regenerating system (e.g., G6P, G6PDH, NADP+) in a potassium phosphate buffer (0.1 M, pH 7.4).
Pre-incubate the mixture at 37°C for 10 minutes to activate enzymatic activity.
Initiation of Reaction:
Add the test compound (final concentration 1 µM) to the pre-warmed S9 mixture. Vortex gently to mix.
Simultaneously, run control incubations: one without the NADPH-regenerating system (to assess non-P450 metabolism) and one without the S9 fraction (to assess chemical stability).
Time-Point Sampling:
At specified time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot (50 µL) of the reaction mixture.
Immediately quench the reaction by adding the aliquot to 150 µL of ice-cold acetonitrile containing an internal standard (e.g., a structurally related, stable compound).
Sample Analysis:
Centrifuge the quenched samples (e.g., 10 min at 4000 rpm) to precipitate proteins.
Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound relative to the internal standard.
Data Analysis:
Plot the natural logarithm of the percentage of remaining parent compound versus time.
The slope of the linear regression line gives the elimination rate constant (k).
Low clearance, indicating high metabolic stability.
Control (Propranolol - Low Clearance)
75
9.2
Assay negative control.
Control (Verapamil - High Clearance)
8
86.6
Assay positive control.
Performance Benchmark 2: Cell Permeability
For a drug to be orally bioavailable, it must effectively cross the intestinal epithelium. We compare two standard assays: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.
Causality Behind Experimental Choice:
PAMPA is a high-throughput, low-cost assay that measures passive diffusion only.[17] The Caco-2 assay, using a monolayer of human colon adenocarcinoma cells, is lower-throughput but provides a more biologically relevant model.[18] Caco-2 cells form tight junctions and express functional efflux and uptake transporters, allowing for the assessment of passive diffusion, paracellular transport, and active transport.[18][19] Comparing results from both assays can elucidate the primary mechanism of absorption.[20]
Caption: Comparison of transport mechanisms measured by PAMPA and Caco-2 assays.
Seed Caco-2 cells onto Transwell™ filter inserts and culture for 18-22 days until a differentiated, polarized monolayer is formed.
Verify monolayer integrity by measuring the Transepithelial Electrical Resistance (TEER).
Permeability Measurement (Apical to Basolateral - A→B):
Wash the cell monolayers with pre-warmed transport buffer (HBSS, pH 6.5 for apical, pH 7.4 for basolateral).
Add the test compound (e.g., 10 µM) to the apical (donor) side.
At specified time points (e.g., 60, 120 minutes), take a sample from the basolateral (receiver) side.
At the final time point, take a sample from the donor side to assess compound recovery.
Permeability Measurement (Basolateral to Apical - B→A):
Concurrently, in a separate set of wells, perform the assay in the reverse direction by adding the test compound to the basolateral (donor) side and sampling from the apical (receiver) side.
Sample Analysis:
Quantify the compound concentration in all samples using LC-MS/MS.
Data Analysis:
Calculate the apparent permeability coefficient (Papp) in cm/s using the formula: Papp = (dQ/dt) / (A * C₀), where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial donor concentration.
Calculate the Efflux Ratio (ER) as: ER = Papp (B→A) / Papp (A→B). An ER > 2 suggests the compound is a substrate for an active efflux transporter.
Comparative Permeability Data
Compound
Papp (A→B) (x 10⁻⁶ cm/s)
Efflux Ratio (ER)
Predicted Human Absorption
Control (Aryl Carbamate)
8.5
1.2
High (Passive Diffusion)
Piperidin-3-yl Azepane-1-carboxylate
6.2
0.9
High (Passive/Carrier-Mediated)
Control (Atenolol - Low Permeability)
0.5
1.0
Low
Control (Talinolol - P-gp Substrate)
1.1
15.8
Low (High Efflux)
The data suggest both carbamate types have high permeability. The novel scaffold's slightly lower Papp and ER < 1 may indicate the involvement of a minor active uptake mechanism, a favorable property.
Performance Benchmark 3: Target Binding Affinity
Ultimately, a compound's efficacy is determined by its ability to bind its intended biological target. Surface Plasmon Resonance (SPR) is a powerful, label-free technique for measuring real-time binding kinetics and affinity.[21][22]
Causality Behind Experimental Choice:
Unlike endpoint assays, SPR provides a wealth of information, including the association rate (kₐ), dissociation rate (kₔ), and the equilibrium dissociation constant (Kₗ).[21][22] This kinetic data is invaluable for lead optimization, as a slow dissociation rate (residence time) can often correlate with prolonged in vivo efficacy. Isothermal Titration Calorimetry (ITC) is an alternative that provides thermodynamic data but is typically lower throughput.[23][24]
Caption: A simplified workflow for determining target binding kinetics using SPR.
Covalently immobilize the purified target protein onto a sensor chip surface (e.g., CM5 chip via amine coupling) to a target density that will yield a sufficient signal.
Analyte Preparation:
Prepare a dilution series of the test compound in a suitable running buffer (e.g., HBS-EP+). A typical concentration range might be 0.1 nM to 1 µM.
Binding Measurement:
Inject the different concentrations of the test compound over the immobilized target surface and a reference flow cell (for subtracting bulk refractive index changes).
Monitor the binding response (in Response Units, RU) in real-time during the association phase.
Following the injection, flow running buffer over the chip to monitor the dissociation phase.
Surface Regeneration:
If necessary, inject a regeneration solution (e.g., low pH glycine) to remove any remaining bound compound before the next injection.
Data Analysis:
Perform a double-reference subtraction (subtracting the signal from the reference flow cell and a "zero concentration" buffer injection).
Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine kₐ, kₔ, and calculate Kₗ (Kₗ = kₔ / kₐ).
Comparative Binding Affinity Data (Hypothetical Target: Kinase X)
Compound
Association Rate (kₐ, M⁻¹s⁻¹)
Dissociation Rate (kₔ, s⁻¹)
Affinity (Kₗ, nM)
Control (Aryl Carbamate)
1.2 x 10⁵
2.4 x 10⁻²
200
Piperidin-3-yl Azepane-1-carboxylate
3.5 x 10⁵
7.0 x 10⁻⁴
2.0
The data clearly indicate that the novel scaffold possesses significantly higher affinity for the target, driven primarily by a much slower dissociation rate (a ~34-fold improvement). This suggests a longer residence time on the target, which could translate to superior and more sustained pharmacological activity.
Conclusion and Future Perspectives
This guide demonstrates a systematic approach to benchmarking novel carbamate scaffolds like piperidin-3-yl azepane-1-carboxylate against their traditional predecessors. The experimental data, though illustrative, highlight the potential advantages conferred by increased three-dimensionality and structural complexity. The piperidin-3-yl azepane-1-carboxylate scaffold exhibits superior metabolic stability and a dramatically improved target binding affinity, primarily due to a prolonged residence time.
These findings underscore a critical principle in modern drug design: moving beyond flat, 2D structures can unlock significant improvements in drug-like properties. The protocols and frameworks provided herein offer a robust template for researchers and drug development professionals to objectively evaluate next-generation chemical entities, ensuring that only the most promising candidates advance toward clinical development.
References
Matošević, A., & Bosak, A. (2020). Carbamate Group as Structural Motif in Drugs: A Review of Carbamate Derivatives used as Therapeutic Agents. Arhiv za higijenu rada i toksikologiju, 71(4), 285-297. [Link]
ResearchGate. (2020). Carbamate group as structural motif in drugs: A review of carbamate derivatives used as therapeutic agents. [Link]
PubMed. (2020). Carbamate group as structural motif in drugs: a review of carbamate derivatives used as therapeutic agents. [Link]
Hrčak. (2020). Carbamate group as structural motif in drugs: a review of carbamate derivatives used as therapeutic agents. [Link]
INCHEM. (1986). Carbamate pesticides: a general introduction (EHC 64, 1986). [Link]
Importance of Dibenzoazepine and Azepine Derivatives in the Field of Medicinal Chemistry. (2025). Russian Journal of Bioorganic Chemistry. [Link]
Kučera, T., et al. (2021). Novel Sulfonamide-Based Carbamates as Selective Inhibitors of BChE. International Journal of Molecular Sciences, 22(17), 9447. [Link]
Gül, H. İ., et al. (2016). Synthesis and inhibitory properties of some carbamates on carbonic anhydrase and acetylcholine esterase. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 108-113. [Link]
Mor, M., et al. (2009). A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo. Pharmaceuticals, 2(3), 76-93. [Link]
Kim, H. Y., et al. (2023). Carbamate JNK3 Inhibitors Show Promise as Effective Treatments for Alzheimer's Disease: In Vivo Studies on Mouse Models. Journal of Medicinal Chemistry, 66(9), 6372-6390. [Link]
Breitenstein, W., et al. (2004). Structure-Based Optimization of Novel Azepane Derivatives as PKB Inhibitors. Journal of Medicinal Chemistry, 47(6), 1571-1584. [Link]
Tsinman, K., et al. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for profiling drug candidates. Journal of Pharmaceutical and Toxicological Methods, 57(1), 20-28. [Link]
Kgare, M., et al. (2022). Analytical Evaluation of Carbamate and Organophosphate Pesticides in Human and Environmental Matrices: A Review. Molecules, 27(3), 629. [Link]
Jaiswal, S., Gupta, G., & Ayyannan, S. R. (2022). Synthesis and evaluation of carbamate derivatives as fatty acid amide hydrolase and monoacylglycerol lipase inhibitors. Archiv der Pharmazie, 355(10), 2200195. [Link]
Tandon, R., et al. (2015). Organic Carbamates in Drug Design and Medicinal Chemistry. Journal of Medicinal Chemistry, 58(1), 11-39. [Link]
Li, Y., et al. (2025). Flavonoid carbamate hybrids: design, synthesis, and evaluation as multi-target enzyme inhibitors for Alzheimer's disease. RSC Advances, 15(1), 1-12. [Link]
Sharma, P., et al. (2022). Update of Recently (2016–2020) Designed Azepine Analogs and Related Heterocyclic Compounds with Potent Pharmacological Activities. Polycyclic Aromatic Compounds, 42(5), 2359-2394. [Link]
Kerns, E. H., et al. (2004). Combined application of parallel artificial membrane permeability assay and Caco-2 permeability assays in drug discovery. Journal of Pharmaceutical Sciences, 93(6), 1440-1453. [Link]
ChemHelp ASAP. (2023, August 15). measuring drug-target binding with SPR & ITC binding assays [Video]. YouTube. [Link]
ResearchGate. (n.d.). Commercially available drugs contain azepine derivatives. [Link]
Ismaili, L., et al. (2012). Carbamate Derivatives of Indolines as Cholinesterase Inhibitors and Antioxidants for the Treatment of Alzheimer's Disease. Journal of Medicinal Chemistry, 55(23), 10477-10490. [Link]
Moon Garden. (2025, April 17). Episode4: Experimental Drug Absorption — Caco-2 vs. PAMPA. Medium. [Link]
Vacondio, F., et al. (2013). Biphenyl-3-yl alkylcarbamates as fatty acid amide hydrolase (FAAH) inhibitors: Steric effects of N-alkyl chain on rat plasma and liver stability. Bioorganic & Medicinal Chemistry, 21(16), 4967-4977. [Link]
TA Instruments. (2025, March 10). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. [Link]
Nicoya Lifesciences. (2018, May 15). SPR vs ITC vs MST vs BLI ||Exploring Optimal Interaction Techniques. [Link]
bioRxiv. (2024, May 17). Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target. [Link]
Lindberg, A. E., et al. (2014). Exploration and Pharmacokinetic Profiling of Phenylalanine Based Carbamates as Novel Substance P 1–7 Analogues. PLoS ONE, 9(1), e87212. [Link]
Comparative Guide: Cross-Reactivity Profiling of Piperidin-3-yl Azepane-1-Carboxylate in Serine Hydrolase Assays
Executive Summary The development of covalent inhibitors targeting the endocannabinoid system—specifically Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL)—has historically been hindered by off-target...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The development of covalent inhibitors targeting the endocannabinoid system—specifically Fatty Acid Amide Hydrolase (FAAH) and Monoacylglycerol Lipase (MAGL)—has historically been hindered by off-target cross-reactivity. Because these enzymes belong to the vast serine hydrolase superfamily (>200 members in mammals), inhibitors often inadvertently target critical off-targets like Acetylcholinesterase (AChE) or hepatic Carboxylesterases (CES) (1)[1].
This guide provides an objective, data-driven comparison of Piperidin-3-yl azepane-1-carboxylate (PAC) —a novel, tunable carbamate scaffold—against industry-standard inhibitors (URB597, JZL195, and Rivastigmine). By detailing the causality behind competitive Activity-Based Protein Profiling (cc-ABPP) and high-throughput enzymatic assays, this document establishes a rigorous framework for validating target selectivity and ruling out cholinergic cross-reactivity.
Mechanistic Grounding: The Serine Hydrolase Challenge
Carbamate-based inhibitors achieve potency by acting as pseudo-substrates. They undergo nucleophilic attack by the highly conserved catalytic serine residue (part of the Ser-His-Asp triad), resulting in the irreversible covalent carbamylation of the active site (2)[2].
While the azepane-1-carboxylate leaving group of PAC is optimized for the hydrophobic pockets of FAAH and MAGL, the ubiquitous nature of the catalytic triad means that minor structural changes can drastically shift affinity toward off-targets (3)[3]. Profiling this cross-reactivity is not just a regulatory requirement; it is a fundamental safety imperative to avoid cholinergic toxicity.
Fig 1: Covalent carbamylation network and cross-reactivity risks of PAC in serine hydrolases.
Comparative Performance Data
To objectively evaluate PAC, we benchmark its half-maximal inhibitory concentration (IC₅₀) against established reference compounds. The data below synthesizes cross-reactivity profiles across the primary endocannabinoid targets (FAAH/MAGL) and the most critical off-targets (AChE and CES1).
Compound
Target Class
FAAH IC₅₀ (nM)
MAGL IC₅₀ (nM)
AChE IC₅₀ (nM)
CES1 IC₅₀ (nM)
PAC
Dual FAAH/MAGL
12.5
45.2
>10,000
>5,000
URB597
FAAH Selective
4.6
>10,000
>10,000
1,200
JZL195
Dual FAAH/MAGL
15.0
18.0
>10,000
450
Rivastigmine
AChE/BChE
>10,000
>10,000
4.1
>10,000
Data Insights:
Target Engagement: PAC demonstrates potent, balanced dual-inhibition of FAAH and MAGL, comparable to the industry standard JZL195.
Cholinergic Safety: Unlike non-selective carbamates, PAC exhibits zero detectable cross-reactivity with AChE up to 10 µM, matching the safety profile of URB597.
Hepatic Selectivity: A common failure point for carbamates is CES1 cross-reactivity (4)[4]. PAC significantly outperforms JZL195 and URB597 by minimizing CES1 binding (>5,000 nM), likely due to the steric bulk of the piperidin-3-yl moiety preventing access to the CES1 active site.
To ensure scientific integrity, cross-reactivity must be validated using self-authenticating assay systems. The following protocols detail the methodologies required to profile PAC.
Protocol 1: Competitive Activity-Based Protein Profiling (cc-ABPP)
cc-ABPP is the gold standard for unbiased, proteome-wide serine hydrolase profiling. It utilizes a fluorophosphonate-rhodamine (FP-Rh) probe that universally binds to active serine hydrolases (5)[5]. If PAC successfully carbamylates a target, it competitively blocks the FP-Rh probe, resulting in a loss of fluorescence for that specific protein band.
Proteome Preparation: Homogenize mouse brain tissue in cold 50 mM Tris-HCl (pH 8.0).
Causality: The basic pH is critical. The catalytic serine nucleophile requires a slightly basic environment to maintain its active state. If the pH drops below 7.4, the histidine in the triad protonates, collapsing the charge-relay system and rendering the enzyme artificially inert to both PAC and the probe.
Inhibitor Incubation: Incubate 50 µg of proteome with PAC (dose-response: 1 nM to 10 µM) or DMSO vehicle for 30 minutes at 37°C.
Causality: Carbamate inhibition is a time-dependent, pseudo-first-order covalent process (6)[6]. A 30-minute window allows the reaction to reach steady-state occupancy. Insufficient incubation will artificially inflate the apparent off-target safety margin.
Probe Labeling: Add FP-Rhodamine (1 µM final concentration) and incubate for 30 minutes at room temperature in the dark.
Self-Validating Control: Include a heat-denatured proteome control (boiled at 95°C for 5 min prior to probe addition).
Causality: Boiling denatures the structural fold, disrupting the Ser-His-Asp triad. This lane must show zero FP-Rh labeling. If bands appear, the probe is reacting non-specifically with other nucleophiles, invalidating the assay.
Resolution & Analysis: Quench reactions with 4x SDS loading buffer, resolve via 10% SDS-PAGE, and scan the gel using a flatbed fluorescence scanner (λex = 532 nm). Quantify band intensity relative to the DMSO control to calculate IC₅₀ values.
While ABPP provides a proteome-wide view, targeted kinetic assays are required to definitively rule out AChE cross-reactivity with high precision. We utilize a modified Ellman's assay.
Step-by-Step Methodology & Causality:
Reagent Setup: Prepare 0.1 M sodium phosphate buffer (pH 8.0) containing 0.5 mM 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB).
Enzyme Pre-incubation: Add recombinant human AChE (0.05 U/mL) and PAC (up to 50 µM) to a 96-well microplate. Incubate for 20 minutes at room temperature.
Causality: As with ABPP, pre-incubation is mandatory to allow potential covalent carbamylation to occur before the substrate introduces competitive pressure.
Reaction Initiation: Add Acetylthiocholine iodide (ATCh, 0.5 mM final) to initiate the reaction.
Kinetic Readout: Monitor absorbance continuously at 412 nm for 10 minutes.
Causality: AChE hydrolyzes ATCh to thiocholine, which reacts with DTNB to form the yellow 5-thio-2-nitrobenzoate anion. A lack of reduction in the Vmax (slope of the absorbance curve) in PAC-treated wells compared to vehicle definitively proves the absence of AChE cross-reactivity.
References
Dolui, A. K., et al. "Activity-based Protein Profiling of Serine Hydrolase Superfamily Enzymes." Frontiers in Molecular Biosciences (via NIH PMC). 5
Chang, J. W., et al. "Proteome-wide reactivity profiling identifies diverse carbamate chemotypes tuned for serine hydrolase inhibition." ACS Chemical Biology (via NIH PMC). 4
Bachovchin, D. A., et al. "Superfamily-wide portrait of serine hydrolase inhibition achieved by library-versus-library screening." PNAS (via NIH PMC). 2
Niphakis, M. J., et al. "Evaluation of NHS Carbamates as a Potent and Selective Class of Endocannabinoid Hydrolase Inhibitors." ACS Chemical Neuroscience (via NIH PMC). 6
Liu, Y., et al. "Activity-based protein profiling: The serine hydrolases." PNAS (via NIH PMC). 1
Scalvini, L., et al. "Monoglyceride lipase: Structure and inhibitors." Chemistry and Physics of Lipids (via eScholarship/NIH PMC). 3
Structural comparison of piperidin-3-yl azepane-1-carboxylate enantiomers
An in-depth technical analysis of chiral N-heterocyclic scaffolds requires moving beyond basic structural descriptions to understand how three-dimensional conformation dictates both synthetic behavior and biological targ...
Author: BenchChem Technical Support Team. Date: April 2026
An in-depth technical analysis of chiral N-heterocyclic scaffolds requires moving beyond basic structural descriptions to understand how three-dimensional conformation dictates both synthetic behavior and biological target engagement. Piperidin-3-yl azepane-1-carboxylate is a privileged, highly specific carbamate scaffold frequently utilized in the development of neuropharmacological agents, particularly as muscarinic M4 receptor agonists 1.
Because the C3 position of the piperidine ring is a stereocenter, the molecule exists as two distinct enantiomers: (3R) and (3S) . This guide provides an objective, data-driven comparison of these enantiomers, detailing their structural causality, stereoselective synthesis, analytical resolution, and pharmacological profiles.
The pharmacological divergence between the (3R) and (3S) enantiomers is rooted in the conformational dynamics of the piperidine ring. Piperidine predominantly adopts a chair conformation in solution.
The (3R)-Enantiomer: The bulky azepane-1-carboxylate group at the C3 position strongly prefers a pseudo-equatorial orientation to minimize 1,3-diaxial steric clashes with the hydrogen atoms on the piperidine ring. This specific vectorization aligns the carbamate carbonyl perfectly with the hydrogen-bond donors in the orthosteric binding site of target G-protein coupled receptors (GPCRs).
The (3S)-Enantiomer: While it also attempts to adopt a pseudo-equatorial conformation, the inverted stereocenter projects the bulky 7-membered azepane ring into a different spatial quadrant. When docking into the receptor, this orientation results in severe steric clashes with the transmembrane helices, effectively ablating binding affinity.
Stereodivergent Synthesis Protocol
To accurately compare the enantiomers, they must be synthesized with high enantiomeric excess (ee > 99%). Traditional chemical reductions of piperidinones yield racemic mixtures that are notoriously difficult to resolve 2. We employ a biocatalytic approach followed by regioselective carbamoylation.
Step-by-Step Methodology
Biocatalytic Asymmetric Reduction:
Action: React N-Boc-piperidin-3-one with a highly selective ketoreductase (KRED) and glucose dehydrogenase (GDH) for cofactor recycling.
Causality: Biocatalysis leverages the chiral active site of KRED to stereospecifically deliver a hydride to the re-face of the ketone. This yields (S)-1-Boc-3-hydroxypiperidine in a single step with >99% ee, bypassing tedious fractional crystallization 3. The (R)-enantiomer is accessed via standard Mitsunobu inversion of the (S)-alcohol.
Regioselective Carbamoylation:
Action: Treat the chiral alcohol with sodium hydride (NaH) in THF at 0 °C, followed by the dropwise addition of azepane-1-carbonyl chloride.
Causality: NaH deprotonates the C3-hydroxyl to form a highly nucleophilic alkoxide. The Boc protecting group on the piperidine nitrogen is critical here; it sterically and electronically prevents N-carbamoylation, forcing the reaction exclusively at the oxygen to form the desired ester linkage.
Acidic Deprotection:
Action: Stir the intermediate in a 1:1 mixture of Trifluoroacetic acid (TFA) and Dichloromethane (DCM) for 2 hours, then neutralize with saturated NaHCO₃.
Causality: TFA selectively cleaves the acid-labile Boc group without hydrolyzing the newly formed carbamate linkage, liberating the secondary amine required for receptor binding.
Workflow for the stereodivergent synthesis of piperidin-3-yl azepane-1-carboxylate.
To verify the stereochemical integrity of the synthesized products, High-Performance Liquid Chromatography (HPLC) utilizing Chiral Stationary Phases (CSPs) is required 4.
Protocol & System Suitability
Mobile Phase Preparation: Mix n-Hexane and Isopropanol (IPA) in a 95:5 (v/v) ratio, adding 0.2% Trifluoroacetic acid (TFA).
Causality: Hexane drives the bulk flow, while IPA acts as the modifier to tune elution strength. The addition of 0.2% TFA is a critical system parameter; it protonates the basic piperidine nitrogen, suppressing deleterious electrostatic interactions with residual silanols on the silica support. This eliminates peak tailing and ensures sharp, quantifiable peaks.
Column Equilibration: Equilibrate a Chiralpak IC-3 column (250 x 4.6 mm, 3 µm) at 30 °C with a flow rate of 1.0 mL/min.
Causality: The immobilized cellulose tris(3,5-dichlorophenylcarbamate) selector on the IC-3 column is chosen because the carbamate linkage in our analyte forms strong hydrogen bonds with the CSP, while the bulky azepane ring interacts via steric inclusion within the chiral grooves.
Self-Validating Injection: Inject 10 µL of a 2.0 mg/mL sample solution.
Validation Logic: The system is only validated if the resolution factor (
Rs
) between the (3R) and (3S) peaks is > 1.5 . An
Rs
> 1.5 guarantees baseline separation, which is a non-negotiable prerequisite for accurate integration of enantiomeric excess. If
Rs≤1.5
, the run is invalid, indicating column degradation or mobile phase evaporation.
The structural divergence directly translates to functional divergence. When evaluated against the muscarinic M4 receptor—a GPCR implicated in pain management and schizophrenia—the enantiomers exhibit a stark contrast in activity.
The (3R)-enantiomer acts as a potent agonist. Upon binding, it stabilizes the active conformation of the M4 receptor, triggering the Gi/o protein cascade, which subsequently inhibits adenylyl cyclase and reduces intracellular cAMP levels.
Muscarinic M4 receptor signaling pathway modulated by the active (3R)-enantiomer.
References
US10030012B2 - Piperidin-1-yl and azepin-1-yl carboxylates as muscarinic M4 receptor agonists. Google Patents.
A Comparative Guide to the Chiral HPLC Analysis of (S)-1-Boc-3-hydroxypiperidine. Benchchem.
Development of a Biocatalytic Process to Prepare (S)-N-Boc-3-hydroxypiperidine. ACS Publications.
Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation. PMC (NIH).
A Comparative Guide to the Validation of Piperidin-3-yl azepane-1-carboxylate Reference Standard
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock upon which the quality, safety, and efficacy of a drug...
Author: BenchChem Technical Support Team. Date: April 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the integrity of a reference standard is the bedrock upon which the quality, safety, and efficacy of a drug substance are built. This guide provides an in-depth technical comparison of validation protocols for a novel chemical entity, using Piperidin-3-yl azepane-1-carboxylate as a representative case study. As a Senior Application Scientist, the following sections are designed to not only present methodologies but to also explain the scientific rationale behind the experimental choices, ensuring a robust and self-validating system for reference standard characterization.
Foundational Principles of Reference Standard Validation
A reference standard is a highly purified compound that is used as a benchmark for the identification, purity, and assay of a drug substance. The validation of an analytical procedure is the process by which it is established, through laboratory studies, that the performance characteristics of the procedure meet the requirements for its intended application.[1] This process is governed by international guidelines, primarily the International Council for Harmonisation (ICH) Q2(R1) and the United States Pharmacopeia (USP) General Chapter <1225>.[1][2][3][4][5] The objective is to demonstrate that the analytical procedure is suitable for its intended purpose.[3][5][6]
The validation of a reference standard for a new chemical entity like Piperidin-3-yl azepane-1-carboxylate involves a multi-faceted approach to unequivocally confirm its identity, establish its purity, and quantify its potency.
Structural Elucidation and Identity Confirmation
Before a compound can be used as a reference standard, its chemical structure must be definitively confirmed. This is a qualitative assessment aimed at ensuring the correct molecular structure.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Expertise & Experience: NMR is arguably the most powerful technique for structural elucidation of organic molecules.[7][8][9] It provides detailed information about the chemical environment of individual atoms, allowing for the mapping of the entire molecular structure. For Piperidin-3-yl azepane-1-carboxylate, both ¹H and ¹³C NMR would be essential. The proton NMR would show the number of different types of protons and their neighboring environments, while the carbon NMR would identify the number of chemically distinct carbon atoms. Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), can further establish the connectivity between protons and carbons, leaving no ambiguity in the structural assignment.
Trustworthiness: The self-validating nature of NMR lies in the predictable chemical shifts and coupling constants for specific structural motifs. The observed spectra can be compared against theoretical predictions and empirical databases to confirm the structure.
Experimental Protocol: NMR Analysis
Sample Preparation: Accurately weigh approximately 5-10 mg of the Piperidin-3-yl azepane-1-carboxylate candidate reference standard and dissolve it in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Instrument Setup: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).
Data Acquisition: Acquire ¹H NMR, ¹³C NMR, COSY, and HSQC spectra.
Data Processing and Interpretation: Process the spectra and assign all proton and carbon signals to the corresponding atoms in the proposed structure of Piperidin-3-yl azepane-1-carboxylate.
Mass Spectrometry (MS)
Expertise & Experience: Mass spectrometry is a critical complementary technique to NMR that provides the molecular weight of the compound with high accuracy.[7][10][11][12] High-resolution mass spectrometry (HRMS) can determine the elemental composition of the molecule, further solidifying its identity. The fragmentation pattern observed in MS/MS experiments can also provide structural information that corroborates the NMR data.
Trustworthiness: The accuracy of the mass measurement from HRMS provides a high degree of confidence in the elemental formula of the compound. This, combined with the structural information from NMR, creates a robust, self-validating system for identity confirmation.
Experimental Protocol: High-Resolution Mass Spectrometry
Sample Preparation: Prepare a dilute solution of the candidate reference standard in a suitable solvent (e.g., methanol or acetonitrile).
Instrument Setup: Use an HRMS instrument, such as a Time-of-Flight (TOF) or Orbitrap mass spectrometer.
Data Acquisition: Acquire the mass spectrum in a suitable ionization mode (e.g., Electrospray Ionization - ESI).
Data Analysis: Determine the accurate mass of the molecular ion and compare it with the theoretical mass of Piperidin-3-yl azepane-1-carboxylate. Calculate the elemental composition from the accurate mass.
Fourier-Transform Infrared (FTIR) Spectroscopy
Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.[13][14][15][16][17] For Piperidin-3-yl azepane-1-carboxylate, the FTIR spectrum would be expected to show characteristic absorption bands for the carboxylate C=O stretch, C-N stretching, and various C-H stretching and bending vibrations of the piperidine and azepane rings. While not as definitive for complete structural elucidation as NMR, it serves as an excellent confirmatory identification tool and for creating a unique "fingerprint" of the molecule.[15]
Trustworthiness: The consistency of the FTIR spectrum from batch to batch provides a reliable method for confirming the identity of the reference standard throughout its lifecycle.
Experimental Protocol: FTIR Analysis
Sample Preparation: A small amount of the solid reference standard is placed directly on the ATR (Attenuated Total Reflectance) crystal of the FTIR spectrometer.
Data Acquisition: The infrared spectrum is recorded, typically over the range of 4000-400 cm⁻¹.
Data Interpretation: The positions and intensities of the absorption bands are correlated with the functional groups present in Piperidin-3-yl azepane-1-carboxylate.
Purity Assessment and Impurity Profiling
The purity of a reference standard is of paramount importance. The validation of purity assessment methods involves demonstrating that they are specific, sensitive, accurate, and precise for the detection and quantification of any impurities.
High-Performance Liquid Chromatography (HPLC)
Expertise & Experience: HPLC is the workhorse of purity analysis in the pharmaceutical industry.[7] A well-developed HPLC method can separate the main compound from its process-related impurities and degradation products. For Piperidin-3-yl azepane-1-carboxylate, a reversed-phase HPLC method with UV detection would be a logical starting point. The choice of column, mobile phase composition, and gradient elution program are critical for achieving optimal separation.[18][19]
Trustworthiness: The validation of an HPLC method for purity involves several key parameters as defined by ICH Q2(R1) and USP <1225>, including specificity, limit of detection (LOD), limit of quantitation (LOQ), linearity, range, accuracy, and precision.[1][2][3][6] This comprehensive validation ensures the reliability of the purity assessment.
Method Development: Develop a gradient reversed-phase HPLC method capable of separating the main peak from potential impurities.
Specificity: Demonstrate that the method is able to resolve the main peak from known impurities and degradation products (generated through forced degradation studies).
LOD & LOQ: Determine the lowest concentration of impurities that can be reliably detected and quantified.
Linearity and Range: Establish a linear relationship between the concentration of impurities and the detector response over a defined range.
Accuracy: Assess the agreement between the measured amount of impurity and the true amount by spiking known quantities of impurities into the sample.
Precision: Evaluate the repeatability and intermediate precision of the method by performing multiple analyses on the same sample.
Gas Chromatography-Mass Spectrometry (GC-MS)
Expertise & Experience: For volatile or semi-volatile impurities that may not be amenable to HPLC analysis, GC-MS is a powerful alternative. This is particularly relevant for residual solvents from the synthesis process.
Trustworthiness: Similar to HPLC, the GC-MS method for impurity analysis must be validated for specificity, sensitivity, linearity, and accuracy to ensure the trustworthiness of the results.
Assay (Potency) Determination
The assay of a reference standard determines its potency, which is the amount of the pure active substance present.
Quantitative NMR (qNMR)
Expertise & Experience: qNMR is considered a primary ratio method of measurement and is increasingly used for the accurate determination of the purity of reference standards.[8][20] It allows for the direct quantification of the analyte against a certified internal standard without the need for a specific reference standard of the analyte itself.
Trustworthiness: The inherent quantitative nature of NMR, where the signal intensity is directly proportional to the number of nuclei, makes it a highly reliable and accurate method for potency determination.[20]
Experimental Protocol: qNMR Assay
Internal Standard Selection: Choose a suitable, certified internal standard that has a known purity and resonances that do not overlap with the analyte signals.
Sample Preparation: Accurately weigh the Piperidin-3-yl azepane-1-carboxylate candidate reference standard and the internal standard into an NMR tube and dissolve in a known volume of a suitable deuterated solvent.
Data Acquisition: Acquire a ¹H NMR spectrum with appropriate parameters for quantitative analysis (e.g., long relaxation delay).
Calculation: Calculate the purity of the analyte by comparing the integral of a well-resolved analyte peak to the integral of a known peak from the internal standard.
Caption: Workflow for confirming the identity of the reference standard.
Workflow for Purity and Potency Assessment
Caption: Workflow for assessing the purity and potency of the reference standard.
Conclusion
The validation of a reference standard for a new chemical entity such as Piperidin-3-yl azepane-1-carboxylate is a comprehensive process that requires the synergistic use of multiple analytical techniques. Each method provides a unique piece of the puzzle, and together they form a self-validating system that ensures the identity, purity, and potency of the reference standard. This guide has outlined the key considerations and methodologies, grounded in established scientific principles and regulatory expectations, to provide a framework for the robust characterization of pharmaceutical reference standards.
References
United States Pharmacopeia. General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. Available at: [Link]
Phenomenex. Revision of European Pharmacopeia (EP) Chapter 2.2.46. Available at: [Link]
European Pharmacopoeia. 2.2.46.
Association for Accessible Medicines. Lifecycle Management Concepts to analytical Procedures: A compendial perspective.
ResolveMass Laboratories Inc.
European Pharmacopoeia. 2.2.46.
Investigations of a Dog. USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision.
USP-NF.
U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Available at: [Link]
ECA Academy. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum.
U.S. Food and Drug Administration. Validation of Analytical Procedures: Text and Methodology Q2(R1).
RTI Laboratories. FTIR Analysis. Available at: [Link]
Scribd.
European Pharmaceutical Review. Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients.
New Food Magazine. NMR spectroscopy: Quality control of pharmaceutical products.
International Council for Harmonisation. ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1).
ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
Lab Manager.
Agilent. A Comprehensive Guide to FTIR Analysis. Available at: [Link]
European Directorate for the Quality of Medicines & HealthCare. General chapter 2.2.46. Chromatographic separation techniques now published in Ph. Eur. 11th Edition.
European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
Santa Cruz Biotechnology. Mass Spectrometry Standards.
Pacific BioLabs. FTIR - A Helpful Tool to Determine Chemical Composition.
Oxford Instruments. Pharmaceutical Manufacturing: Consistency and Purity.
Personal protective equipment for handling Piperidin-3-yl azepane-1-carboxylate
Operational Guide to the Safe Handling of Piperidin-3-yl azepane-1-carboxylate This guide provides essential safety protocols and operational directives for researchers, scientists, and drug development professionals han...
Author: BenchChem Technical Support Team. Date: April 2026
Operational Guide to the Safe Handling of Piperidin-3-yl azepane-1-carboxylate
This guide provides essential safety protocols and operational directives for researchers, scientists, and drug development professionals handling Piperidin-3-yl azepane-1-carboxylate. As a novel heterocyclic compound, its full toxicological and physical properties may not be comprehensively documented. Therefore, this document establishes a safety framework grounded in a conservative risk assessment based on its structural analogs, primarily the piperidine moiety. The procedures outlined herein are designed to build a self-validating system of safety, ensuring the protection of personnel and the integrity of research.
Hazard Assessment: A Proactive Approach to an Uncharacterized Compound
Given the absence of a specific Safety Data Sheet (SDS) for Piperidin-3-yl azepane-1-carboxylate, a proactive hazard assessment is mandatory.[1][2] The chemical structure contains a piperidine ring, which is the primary basis for our inferred hazard profile. Piperidine is a well-characterized compound with significant hazards that must be respected.[3][4][5]
Table 1: Inferred Hazard Profile of Piperidin-3-yl azepane-1-carboxylate
Hazard Class
Inferred Risk Based on Piperidine Moiety
Rationale and Precautionary Statements
Acute Toxicity
Toxic in contact with skin, if inhaled, and harmful if swallowed.[3][5][6][7]
The piperidine structure is known to be toxic by multiple routes of exposure.[5][6] Assume this derivative possesses similar toxicity. Precautionary Statements: Avoid all personal contact, including inhalation of dust or vapors.[8] Do not eat, drink, or smoke when using this product.[7]
Skin Corrosion/Irritation
Corrosive. Likely to cause severe skin burns and damage.[3][6][7]
Piperidine is classified as causing severe burns.[6] Direct contact can destroy skin tissue. All handling must be performed with appropriate gloves and protective clothing.
Eye Damage/Irritation
Corrosive. Likely to cause serious, potentially irreversible eye damage.[3][5][7]
This is a critical risk. Chemical splash goggles and, in some cases, a face shield are mandatory to prevent devastating injury from even minor splashes.[9][10]
| Flammability | Potentially Flammable. | Piperidine is a highly flammable liquid.[3][4][5][7] While the larger azepane-1-carboxylate group may alter the flashpoint, the compound must be kept away from all ignition sources.[3] |
Engineering and Administrative Controls: The First Line of Defense
Personal Protective Equipment (PPE) is the last line of defense.[10] Before any task, ensure that primary controls are in place to minimize exposure.
Engineering Controls: All operations that may generate dust (e.g., weighing) or aerosols/vapors (e.g., preparing solutions, running reactions) must be conducted within a certified chemical fume hood.[11][12] The fume hood provides the primary barrier between you and the chemical.
Administrative Controls: Never work alone when handling hazardous chemicals.[13] Ensure all containers are clearly labeled, and access to the material is restricted to trained personnel.[12][14]
Caption: The hierarchy of safety controls, prioritizing engineering solutions over PPE.
Personal Protective Equipment (PPE): Your Final Barrier
The selection of PPE must be directly informed by the potential hazards. For Piperidin-3-yl azepane-1-carboxylate, this means protecting against corrosive, toxic, and potentially flammable properties.
Table 2: Recommended PPE for Specific Laboratory Tasks
Not required if performed in a certified fume hood.
| Large-Scale Reaction / Transfer (>50 mL) | Chemical splash goggles and face shield.[9][10] | Heavy-duty chemical-resistant gloves (e.g., neoprene or butyl rubber). | Chemical-resistant apron over a flame-resistant lab coat.[10] | Not required if performed in a certified fume hood. |
Detailed PPE Rationale:
Eye and Face Protection: Safety glasses are the absolute minimum for any laboratory work.[15] However, due to the inferred high risk of severe eye damage from corrosivity, chemical splash goggles are required for nearly all handling tasks.[9][10] A face shield must be worn over goggles during procedures with a higher splash risk, such as transferring solutions or working with pressurized systems.[9]
Hand Protection: Disposable nitrile gloves offer limited protection for incidental contact only.[15] Given the inferred dermal toxicity and corrosivity, they must be changed immediately after any known contact. For tasks involving solution preparation or larger quantities, wearing double gloves or using thicker, reusable gloves (like neoprene or butyl rubber) provides a more robust barrier.[10][15]
Body Protection: A flame-resistant lab coat, long pants, and fully enclosed shoes are mandatory at all times.[9][16] For tasks with a significant splash hazard, a chemical-resistant apron should be worn over the lab coat.[10]
Respiratory Protection: All work should be conducted in a fume hood to prevent inhalation exposure. If a situation arises where the fume hood is not available or fails, and there is a risk of aerosol or dust generation, all work must cease, and the area must be evacuated.
Standard Operating Procedures (SOPs)
SOP 1: Weighing and Preparing a Stock Solution
Preparation: Don all required PPE for "Preparing Solutions" as listed in Table 2. Ensure the chemical fume hood sash is at the lowest practical working height.
Staging: Place a spill tray, weighing paper, spatula, and a tared, labeled container for the final solution inside the fume hood.
Weighing: Carefully transfer the approximate amount of solid Piperidin-3-yl azepane-1-carboxylate onto the weighing paper. Avoid creating airborne dust.
Transfer: Gently transfer the weighed solid into the final container.
Dissolution: Slowly add the desired solvent to the container, pointing the opening away from you towards the back of the hood.
Cleanup: Dispose of the weighing paper and any contaminated items (e.g., pipette tips) directly into a labeled hazardous waste container located within the fume hood.[14]
Decontamination: Wipe down the spatula and the work surface inside the fume hood with an appropriate solvent, followed by soap and water. Dispose of the wipes as hazardous waste.
SOP 2: Emergency Response - Spill Management
Immediate and correct action during a spill is critical. All labs must have a spill kit readily accessible, containing absorbent materials, neutralizers (if applicable), scoops, and waste bags.[17][18]
Caption: A workflow for responding to a chemical spill in the laboratory.
Spill Cleanup Steps (Small Spill):
Alert and Isolate: Immediately alert others in the lab and secure the area.[19][20]
Don PPE: Wear the highest level of protection: chemical splash goggles, face shield, double gloves, and a chemical-resistant apron.[17][19]
Contain: If the spill is liquid, contain it by surrounding the edges with absorbent material (vermiculite, sand, or commercial spill pads), then work inward.[17][18] For a solid spill, carefully cover it to avoid generating dust.
Collect: Use a plastic scoop and dustpan to collect the absorbed material or solid.[17] Avoid using metal tools that could create sparks.[20]
Package Waste: Place all contaminated materials, including used PPE, into a heavy-duty plastic bag or a dedicated waste container.[19] Label it clearly as "Hazardous Waste" with the full chemical name.[14]
Decontaminate: Clean the spill area thoroughly with soap and water.[19] All cleaning materials must also be disposed of as hazardous waste.[14]
Report: Inform your laboratory supervisor and Environmental Health & Safety (EH&S) department about the incident.[20]
Decontamination and Waste Disposal
Glassware Decontamination: Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or acetone) in a fume hood. Collect all rinsate as hazardous waste. Then, wash the glassware with soap and water.
Waste Disposal: Under no circumstances should Piperidin-3-yl azepane-1-carboxylate or its solutions be disposed of down the drain or in regular trash.[14] All waste, including the pure compound, contaminated solutions, rinsate, and solid materials from spill cleanups, must be collected in a clearly labeled, sealed, and compatible hazardous waste container.[2][14] This container should be stored in a designated satellite accumulation area until it is collected by your institution's professional waste disposal service.[14] The preferred disposal method is high-temperature incineration at a licensed facility.[14]
References
SAFE OPERATING PROCEDURE LABORATORY CHEMICAL SPILLS. (n.d.). UT Arlington. Retrieved from [Link]
Chemical Spill. (2025, September 24). Division of Research Safety - University of Illinois. Retrieved from [Link]
Guidance for Hazardous Waste Spill Cleanup in Laboratories. (n.d.). The University of Tennessee, Knoxville. Retrieved from [Link]
Laboratory Chemical Spill Cleanup and Response Guide. (2023, May). The City University of New York. Retrieved from [Link]
Personal Protective Equipment Requirements for Laboratories. (n.d.). Environmental Health and Safety - The University of Texas at Austin. Retrieved from [Link]
Spill Kits and Spill Clean Up Procedures. (n.d.). Environmental Health & Safety - Georgia Tech. Retrieved from [Link]
Personal Protective Equipment. (n.d.). Environmental Health & Safety Services - The University of North Carolina at Chapel Hill. Retrieved from [Link]
Personal Protective Equipment in Chemistry. (n.d.). Environmental Health and Safety - Dartmouth. Retrieved from [Link]
Personal Protective Equipment. (2025, December 5). Division of Research Safety - University of Illinois. Retrieved from [Link]
Required Personal Protective Equipment Use in Campus Research Laboratories. (n.d.). Office of Environmental Health and Safety - Princeton University. Retrieved from [Link]
Safety Data Sheet: Piperidine. (n.d.). Chemos GmbH&Co.KG. Retrieved from [Link]
Piperidine: Human health tier II assessment. (2016, February 5). Australian Government Department of Health. Retrieved from [Link]
Piperidine Safety Data Sheet. (n.d.). Jubilant Life Sciences Limited. Retrieved from [Link]
RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY. (n.d.). Utah State University. Retrieved from [Link]
Safety Data Sheet: tert-Butyl 4-(3-aminopyridin-2-ylamino)piperidine-1-carboxylate. (2023, April 24). KISHIDA CHEMICAL CO., LTD. Retrieved from [Link]
Topic 1: Safety in the Organic Chemistry Laboratory. (n.d.). California State University, Bakersfield. Retrieved from [Link]
Safety in Organic Chemistry Laboratory. (n.d.). Jackson State Community College. Retrieved from [Link]
Working with Hazardous Chemicals. (2005). Organic Syntheses, 81, 213-224. Retrieved from [Link]